3-Ethyl-2-hydroxyheptanoic acid

• CAS: 63834-30-0

Core Science & Biosynthesis

Chemical Structure, Synthesis, and Properties of 3-Ethyl-2-hydroxyheptanoic Acid: A Comprehensive Technical Guide

Executive Summary

3-Ethyl-2-hydroxyheptanoic acid (CAS: 63834-30-0) is a branched-chain aliphatic α-hydroxy acid (AHA) that serves as a highly versatile synthon in advanced organic synthesis and drug development. Characterized by its dual-functional nature—housing both a carboxylic acid and an α-hydroxyl group—this molecule is a critical intermediate for synthesizing active pharmaceutical ingredients (APIs), complex lipid analogs, and specialty biodegradable polymers. This whitepaper provides an in-depth technical analysis of its physicochemical properties, stereochemical architecture, validated synthetic methodologies, and analytical characterization protocols.

Chemical Identity & Physicochemical Profiling

Understanding the fundamental physicochemical properties of 3-Ethyl-2-hydroxyheptanoic acid is essential for predicting its behavior in biological systems and organic solvents. The presence of the aliphatic ethyl branch at the C3 position significantly increases the molecule's lipophilicity compared to simpler AHAs like lactic or glycolic acid, making it highly suitable for applications requiring enhanced membrane permeability[1].

Below is a consolidated profile of its quantitative physicochemical data:

Table 1: Physicochemical Properties of 3-Ethyl-2-hydroxyheptanoic Acid

Property	Value	Source / Methodology
IUPAC Name	3-Ethyl-2-hydroxyheptanoic acid	Standard Nomenclature[1]
CAS Registry Number	63834-30-0	Regulatory Database[2]
Molecular Formula	C₉H₁₈O₃	Elemental Composition[1]
Molecular Weight	174.24 g/mol	Computed[1]
Monoisotopic Mass	174.1256 Da	Mass Spectrometry Target[1]
XLogP3 (Lipophilicity)	2.3	Partition Coefficient[1]
Topological Polar Surface Area	57.5 Ų	TPSA (Predicts Permeability)[1]
Hydrogen Bond Donors	2	(-OH, -COOH)[1]
Hydrogen Bond Acceptors	3	(Carbonyl O, Hydroxyl O)[1]
Rotatable Bonds	6	Conformational Flexibility[1]

Stereochemical Architecture

The structural complexity of 3-Ethyl-2-hydroxyheptanoic acid arises from its two contiguous stereocenters located at the C2 (α-carbon bearing the hydroxyl group) and C3 (carbon bearing the ethyl branch) positions.

Because of these dual chiral centers, the molecule exists as a mixture of four distinct stereoisomers, forming two pairs of diastereomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R). In synthetic applications, the steric bulk of the C3 ethyl group exerts significant conformational control over the molecule. This steric hindrance can dictate the trajectory of incoming nucleophiles or electrophiles during subsequent derivatization of the α-hydroxyl group, necessitating careful selection of reagents and reaction conditions when utilizing this compound as an API building block[3].

Synthetic Methodologies & Workflows

The de novo synthesis of branched AHAs typically relies on the homologation of commercially available aliphatic aldehydes. For 3-Ethyl-2-hydroxyheptanoic acid, the most reliable, scalable, and economically viable pathway is the cyanohydrin synthesis utilizing 2-ethylhexanal as the starting scaffold[4][5]. While modern green-chemistry approaches, such as the electrocarboxylation of aldehydes, are emerging[6], the cyanohydrin route remains the industry standard for bulk intermediate production.

Figure 1: Cyanohydrin synthesis workflow for 3-Ethyl-2-hydroxyheptanoic acid.

Step-by-Step Protocol: Cyanohydrin Route

Note: The following protocol is designed as a self-validating system, ensuring that intermediate milestones confirm the success of the previous step.

Step 1: Bisulfite Adduct Formation

• Action: React 2-ethylhexanal with a saturated aqueous solution of sodium bisulfite (NaHSO₃) at room temperature under vigorous stirring.

• Causality: Aliphatic aldehydes like 2-ethylhexanal are highly lipophilic and poorly soluble in water. Forming the water-soluble bisulfite adduct homogenizes the reaction mixture and creates a superior leaving group for the subsequent nucleophilic attack by cyanide. This drastically improves overall yields compared to the direct addition of hydrogen cyanide (HCN)[5].

• Self-Validation: The reaction progress is visually validated by the transition of the mixture from a cloudy, biphasic emulsion to a clear, homogenous aqueous solution.

Step 2: Nucleophilic Cyanation

• Action: Slowly introduce an aqueous solution of sodium cyanide (NaCN) to the bisulfite adduct under strict thermal control (0–5 °C).

• Causality: The low temperature suppresses the exothermic degradation of the newly formed cyanohydrin and prevents the evolution of highly toxic, volatile HCN gas.

• Self-Validation: The formation of the cyanohydrin intermediate (2-hydroxy-3-ethylheptanenitrile) causes the product to phase-separate as a distinct, oily organic layer atop the aqueous phase, confirming successful cyanation.

Step 3: Acidic Hydrolysis

• Action: Isolate the organic layer and reflux it in 6M Hydrochloric Acid (HCl) for 18–24 hours.

• Causality: Strong, sustained acidic conditions are required to fully hydrolyze the nitrile group—first into an amide intermediate, and finally into the target carboxylic acid. Acidic hydrolysis is strictly preferred over basic hydrolysis to prevent base-catalyzed retro-aldol cleavage or epimerization at the sensitive α-carbon[4].

• Self-Validation: The cessation of ammonium chloride (NH₄Cl) precipitation—a stoichiometric byproduct of nitrile hydrolysis—indicates that the reaction has reached completion.

Step 4: Isolation and Purification

• Action: Extract the aqueous mixture with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product via high-vacuum distillation.

• Causality: Vacuum distillation is chosen over standard atmospheric distillation because aliphatic AHAs are prone to thermal dehydration at high temperatures, which can lead to the formation of unwanted lactides or α,β-unsaturated acids.

Analytical Characterization & Validation

To guarantee the structural integrity and purity of the synthesized 3-Ethyl-2-hydroxyheptanoic acid, a multimodal analytical approach is required.

Figure 2: Multimodal analytical validation workflow for structural elucidation.

• Mass Spectrometry (LC-MS/GC-MS): Analysis in negative electrospray ionization (ESI-) mode will yield a dominant pseudomolecular ion peak at m/z 173.1 [M-H]⁻ , confirming the monoisotopic mass of the compound[1].

• Infrared Spectroscopy (FT-IR): The spectrum will exhibit two definitive markers: a broad, strong absorption band between 3200–3400 cm⁻¹ (indicative of the α-hydroxyl and carboxylic O-H stretches) and a sharp, intense peak at ~1710 cm⁻¹ (corresponding to the carboxylic C=O stretch).

• Nuclear Magnetic Resonance (¹H & ¹³C NMR): ¹H NMR is critical for validating the connectivity at the stereocenters. The α-proton (attached to C2) will appear as a distinct multiplet shifted downfield (~4.0–4.2 ppm) due to the deshielding effect of the adjacent hydroxyl and carbonyl groups. The complex splitting pattern is a direct result of its coupling with the adjacent C3 methine proton.

Applications in Drug Development and Material Science

Due to its unique structural motif, 3-Ethyl-2-hydroxyheptanoic acid is primarily utilized as a high-value intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs)[3]. Its specific applications include:

• Lipid Metabolism Modulators: The branched aliphatic tail mimics naturally occurring fatty acids, allowing derivatives of this molecule to interact with lipid-binding proteins and enzymes involved in metabolic pathways.

• Transdermal Delivery Systems: With an XLogP3 of 2.3, this AHA possesses an optimal hydrophilic-lipophilic balance for penetrating the stratum corneum[1]. It can be esterified with active drugs to create prodrugs with enhanced transdermal bioavailability.

• Biodegradable Polymers: As an α-hydroxy acid, it can undergo polycondensation to form functionalized polyhydroxyalkanoates (PHAs). The ethyl branch disrupts polymer chain packing, resulting in elastomers with lower crystallinity and higher flexibility compared to standard polylactic acid (PLA).

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3-Ethyl-2-hydroxyheptanoic acid mechanism of action in vitro

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 3-Ethyl-2-hydroxyheptanoic Acid

Introduction

3-Ethyl-2-hydroxyheptanoic acid is a synthetic, modified fatty acid with a nine-carbon backbone.[1][2][3] Its structure, featuring a hydroxyl group at the alpha position and an ethyl group at the beta position, suggests potential for unique biological activity distinct from naturally occurring fatty acids. A review of current scientific literature reveals a significant gap in our understanding of this specific molecule's biological effects; there is no published research detailing its mechanism of action.[4]

This guide, therefore, serves not as a review of established facts, but as a comprehensive, hypothesis-driven framework for the in vitro investigation of 3-Ethyl-2-hydroxyheptanoic acid. As a Senior Application Scientist, my objective is to provide fellow researchers and drug development professionals with a robust, logical, and self-validating experimental plan to systematically uncover its molecular targets and cellular effects. We will proceed from foundational cell health assessments to targeted, mechanism-based assays, grounded in the established roles of other fatty acid analogues in cellular biology.[5][6]

Part 1: Hypothesized Mechanisms of Action

Given its identity as a fatty acid analogue, we can formulate several plausible hypotheses for its mechanism of action. These hypotheses are not mutually exclusive and provide the foundation for our experimental design.

Hypothesis 1: Modulation of Cellular Lipid Metabolism The most direct hypothesis is that 3-Ethyl-2-hydroxyheptanoic acid interacts with the machinery of lipid metabolism. Its structure could enable it to act as a competitive inhibitor or a fraudulent substrate for enzymes involved in fatty acid oxidation (FAO) or de novo lipogenesis (DNL). For instance, enzymes like 3-hydroxyacyl-CoA dehydratase, a key player in fatty acid elongation, could be potential targets.[7]

Hypothesis 2: Activation of Nuclear Receptors Fatty acids and their derivatives are known endogenous ligands for various nuclear receptors, most notably the Peroxisome Proliferator-Activated Receptors (PPARs).[6] These receptors (PPARα, PPARγ, PPARδ) are master regulators of lipid metabolism, inflammation, and cellular differentiation. It is plausible that 3-Ethyl-2-hydroxyheptanoic acid could bind to and modulate the activity of one or more PPAR isoforms, initiating a cascade of transcriptional changes.

Hypothesis 3: Allosteric Enzyme Modulation or Disruption of Protein-Protein Interactions Beyond direct metabolic competition, the molecule could bind to allosteric sites on key regulatory enzymes, altering their activity. Furthermore, many cellular processes rely on protein-protein interactions that are stabilized by lipids. Introduction of this analogue could disrupt these interactions, leading to downstream pathway inhibition or activation.[8]

Part 2: A Phased In Vitro Experimental Blueprint

This section details a logical progression of experiments designed to test our hypotheses. Each protocol is designed with internal controls to ensure data integrity and trustworthiness.

Phase I: Foundational Assays - Determining the Therapeutic Window

Before any mechanistic study, it is critical to determine the concentration range at which 3-Ethyl-2-hydroxyheptanoic acid affects cells without causing overt cytotoxicity.

Experimental Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Plate a relevant cell line (e.g., HepG2 for hepatic metabolism, 3T3-L1 for adipogenesis) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow to adhere for 24 hours.

• Compound Treatment: Prepare a 2x serial dilution of 3-Ethyl-2-hydroxyheptanoic acid in culture medium, ranging from 1 mM down to 1 µM. Replace the medium in the wells with the compound dilutions. Include a vehicle-only control (e.g., DMSO or ethanol).

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. The IC₅₀ (concentration inhibiting 50% of cell viability) can be determined using non-linear regression.

Causality and Interpretation: This assay establishes the concentration-dependent toxicity. Subsequent mechanistic assays should be performed at non-toxic concentrations (e.g., below the IC₂₀) to ensure observed effects are due to specific molecular interactions rather than general cell death.

Phase II: Interrogation of Metabolic Pathways

Here, we directly test Hypothesis 1 by measuring the compound's effect on core lipid metabolic processes.

Experimental Protocol 2: Fatty Acid Oxidation (FAO) Assay

This assay measures the conversion of a radiolabeled fatty acid substrate into metabolic products.

• Cell Preparation: Plate cells in a 24-well plate and allow them to reach 80-90% confluency.

• Pre-incubation: Wash cells with PBS and pre-incubate for 2 hours with various non-toxic concentrations of 3-Ethyl-2-hydroxyheptanoic acid or a known FAO inhibitor (e.g., etomoxir) as a positive control.

• Assay Initiation: Add assay medium containing 0.5 µCi/mL [¹⁴C]-Palmitic acid complexed to BSA.

• Incubation: Incubate for 3 hours at 37°C.

• Metabolite Separation: Collect the supernatant. Separate the radiolabeled water-soluble metabolites (representing complete oxidation to acetyl-CoA and entry into the TCA cycle) from the un-metabolized [¹⁴C]-Palmitic acid using a precipitation/centrifugation step with perchloric acid.

• Readout: Quantify the radioactivity in the aqueous phase using a scintillation counter.

• Analysis: Normalize the counts per minute (CPM) to the total protein content in each well. Compare the FAO rate in treated cells to the vehicle control.

Data Presentation: Hypothetical FAO and Lipogenesis Results

Treatment Group	Concentration (µM)	Fatty Acid Oxidation (% of Control)	De Novo Lipogenesis (% of Control)
Vehicle Control	-	100 ± 5.2	100 ± 7.8
3-Ethyl-2-hydroxyheptanoic acid	10	75 ± 4.1	98 ± 6.3
3-Ethyl-2-hydroxyheptanoic acid	50	42 ± 3.8	105 ± 5.9
Etomoxir (Positive Control)	100	15 ± 2.5	N/A
Insulin (Positive Control)	0.1	N/A	250 ± 15.4**
p < 0.05, **p < 0.01 vs. Vehicle Control

Experimental Workflow: Metabolic Pathway Investigation

Caption: Workflow for investigating metabolic effects of the compound.

Phase III: Target Deconvolution - Nuclear Receptors

Based on Hypothesis 2, these experiments aim to determine if 3-Ethyl-2-hydroxyheptanoic acid directly interacts with and activates PPAR nuclear receptors.

Experimental Protocol 3: PPAR Reporter Gene Assay

• Cell Transfection: Co-transfect HEK293T cells with two plasmids:

  • An expression vector for full-length human PPARα, PPARγ, or PPARδ.

  • A reporter plasmid containing a luciferase gene downstream of a PPAR response element (PPRE).

• Cell Plating: Plate the transfected cells in a 96-well white-walled plate.

• Compound Treatment: After 24 hours, treat the cells with 3-Ethyl-2-hydroxyheptanoic acid over a dose-response range. Include a vehicle control and a known PPAR agonist as a positive control (e.g., GW7647 for PPARα).

• Incubation: Incubate for 18-24 hours.

• Lysis and Readout: Lyse the cells and add a luciferase substrate (e.g., luciferin). Measure the resulting luminescence using a luminometer.

• Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) or to cell viability. Calculate the fold activation relative to the vehicle control and determine the EC₅₀.

Causality and Interpretation: A dose-dependent increase in luciferase activity indicates that the compound activates the specific PPAR isoform, leading to the transcription of the reporter gene. This provides strong evidence for it being a functional agonist.

Signaling Pathway: Hypothetical PPARα Activation

Caption: Hypothesized signaling cascade following PPARα activation.

Part 3: Integrated Mechanistic Summary and Future Directions

The experimental blueprint outlined provides a systematic approach to move from broad cellular effects to specific molecular interactions.

• If Phase II experiments show a potent and specific inhibition of fatty acid oxidation without affecting lipogenesis, it would strongly support Hypothesis 1 . The next logical step would be to perform in vitro enzyme kinetics assays using purified recombinant enzymes of the FAO pathway to identify the direct molecular target.

• If Phase III assays reveal a dose-dependent activation of a specific PPAR isoform, this would validate Hypothesis 2 . This could be confirmed with a direct binding assay, such as a thermal shift assay (TSA) or surface plasmon resonance (SPR), to demonstrate physical interaction between the compound and the purified receptor protein.[8]

• If neither metabolic pathways nor nuclear receptors are significantly modulated, Hypothesis 3 or other unforeseen mechanisms may be at play. In this scenario, unbiased, discovery-based approaches would be warranted. A chemoproteomics approach like Activity-Based Protein Profiling (ABPP) could identify novel protein targets, while a comprehensive lipidomics study could reveal unexpected alterations in the cellular lipid landscape.[5]

This in-depth guide provides a clear and actionable strategy for elucidating the in vitro mechanism of action of 3-Ethyl-2-hydroxyheptanoic acid. By grounding our investigation in plausible, testable hypotheses and employing self-validating protocols, we can efficiently navigate the complexities of cellular pharmacology and uncover the unique biological role of this novel fatty acid analogue.

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Biosynthesis pathways for 3-Ethyl-2-hydroxyheptanoic acid

An In-depth Technical Guide to the Biosynthesis of 3-Ethyl-2-hydroxyheptanoic Acid

Executive Summary

3-Ethyl-2-hydroxyheptanoic acid is a C9 carboxylic acid with two chiral centers, presenting a molecule of interest for applications in specialty chemicals and as a potential building block in pharmaceutical synthesis. While a dedicated natural biosynthetic pathway for this specific compound is not documented in current literature, this guide outlines plausible and robust strategies for its de novo biosynthesis through metabolic engineering. We will explore hypothetical pathways constructed from well-understood biochemical reactions and enzyme families. This document serves as a technical blueprint for researchers, scientists, and drug development professionals, providing a foundation for the design and implementation of engineered microbial systems for the production of 3-Ethyl-2-hydroxyheptanoic acid. The focus is on leveraging existing biological machinery, such as fatty acid metabolism and keto-acid reduction pathways, to create a novel biosynthetic route.

Introduction: The Challenge and Opportunity of a Novel Biosynthesis

The synthesis of complex organic molecules with defined stereochemistry is a cornerstone of modern chemistry and biotechnology. 3-Ethyl-2-hydroxyheptanoic acid, with its ethyl branch and vicinal hydroxyl group, represents a non-standard fatty acid derivative. The absence of a known natural producer necessitates a synthetic biology approach. Engineering a microbial host to produce this compound offers several advantages over traditional chemical synthesis, including the potential for high stereoselectivity, milder reaction conditions, and the use of renewable feedstocks.

This guide will dissect two primary hypothetical biosynthetic pathways, detail the requisite enzymatic components, and provide a framework for experimental validation and optimization. The core challenge lies in the precise enzymatic control of both carbon chain elongation with non-native extenders and the stereospecific introduction of the hydroxyl group at the C-2 position.

Proposed Biosynthetic Pathways

Given the structure of 3-Ethyl-2-hydroxyheptanoic acid, we can logically propose two primary biosynthetic routes, drawing inspiration from fatty acid, polyketide, and amino acid metabolism.

Pathway A: Modified Fatty Acid Synthesis and Hydroxylation

This pathway leverages the core machinery of fatty acid synthesis (FAS) with modifications to incorporate an ethyl group, followed by a terminal hydroxylation step. The strategy begins with a butyryl-CoA primer, which is then extended and subsequently hydroxylated.

The key steps are:

• Primer Initiation: Start with butyryl-CoA, which can be derived from cellular metabolism.

• Ethyl-Malonyl-ACP Formation: An unconventional extender unit, ethyl-malonyl-CoA, is required. This can be synthesized from butyryl-CoA by a carboxylase.

• Condensation: A condensing enzyme (ketosynthase) catalyzes the addition of the ethyl-malonyl-ACP to the growing chain.

• Reduction and Dehydration: The standard FAS cycle of reduction, dehydration, and a second reduction proceeds.

• Chain Termination: A thioesterase releases the 3-ethylheptanoic acid.

• α-Hydroxylation: A specific hydroxylase, such as a 2-hydroxyacid dehydrogenase, introduces the hydroxyl group at the C-2 position.

Caption: Pathway A: Modified Fatty Acid Synthesis.

Pathway B: α-Keto Acid Elongation and Reduction

This pathway is inspired by the biosynthesis of some amino acids and 2-keto acids. It involves the elongation of a shorter α-keto acid precursor, followed by a final reduction step to introduce the C-2 hydroxyl group. This approach offers potentially better control over the final hydroxylation step. A plausible precursor is 2-ketopentanoic acid.

The key steps are:

• Precursor Formation: Generation of 2-ketopentanoic acid from cellular metabolism (e.g., from threonine or other amino acid degradation pathways).

• Chain Elongation: A series of enzymes homologous to those in the Krebs cycle or amino acid biosynthesis (like citramalate synthase) could catalyze the addition of a two-carbon unit (from acetyl-CoA).[1]

• Intermediate Processing: Subsequent dehydration and reduction steps would yield 2-keto-3-ethylheptanoic acid.

• Final Reduction: A stereoselective 2-hydroxyacid dehydrogenase or a ketoreductase reduces the 2-keto group to a hydroxyl group, yielding the final product.[1] This final step is critical for establishing the desired stereochemistry.

Caption: Pathway B: α-Keto Acid Elongation.

Key Enzymatic Machinery

The successful implementation of these pathways hinges on the selection and engineering of appropriate enzymes. The following table summarizes the key enzyme classes, their functions, and potential sources.

Enzyme Class	Function in Pathway	Potential Sources / Homologs	Key Considerations
Carboxylases	Formation of ethyl-malonyl-CoA from butyryl-CoA	Propionyl-CoA carboxylases, Acetyl-CoA carboxylases with engineered specificity	Substrate specificity is a major challenge. Protein engineering may be required.
Ketosynthases (KAS)	Carbon chain condensation	Fatty acid synthases (FAS), Polyketide synthases (PKS)	Selection of a KAS that accepts the ethyl-malonyl-ACP extender unit.
Dehydrogenases / Reductases	Reduction of keto groups and double bonds	FAS/PKS ketoreductases and enoyl-reductases, 2-hydroxyacid dehydrogenases	Stereoselectivity is crucial, especially for the final reduction step.
Hydroxylases	Terminal α-hydroxylation of the fatty acid chain	Cytochrome P450s, 2-oxoglutarate-dependent dioxygenases	Regiospecificity and stereospecificity are critical.
Thioesterases (TE)	Release of the final fatty acid from the ACP carrier	Plant and bacterial thioesterases with varying chain length specificity	Must be selective for the C9 chain to prevent shorter or longer products.
Synthases (CimA-like)	C-C bond formation via aldol-type condensation	Citramalate synthase (CimA), 3-isopropylmalate synthase (LeuA)	Engineering for acceptance of 2-ketopentanoic acid as a substrate.

Experimental Validation and Optimization

A systematic approach is required to construct, test, and optimize the proposed biosynthetic pathways in a microbial host such as E. coli or Saccharomyces cerevisiae.

Caption: Experimental Workflow for Pathway Validation.

Protocol: In-vitro Assay of a Candidate 2-Hydroxyacid Dehydrogenase

This protocol describes the characterization of a candidate enzyme for the final reduction step of Pathway B.

• Gene Cloning and Protein Expression:

  • Synthesize the codon-optimized gene for the candidate dehydrogenase (e.g., from a bacterial source known to produce 2-hydroxyacids) and clone it into an expression vector (e.g., pET-28a(+) with an N-terminal His-tag).

  • Transform the plasmid into an expression host like E. coli BL21(DE3).[2]

  • Grow the cells to an OD600 of 0.6-0.8 and induce protein expression with IPTG.

  • Harvest the cells and purify the His-tagged protein using Immobilized Metal Affinity Chromatography (IMAC).[2]

• Synthesis of the Substrate (2-Keto-3-ethylheptanoic Acid):

  • As this substrate is not commercially available, it must be chemically synthesized. Standard organic chemistry methods, such as the acylation of a suitable enolate, can be employed. The purity of the synthesized substrate should be confirmed by NMR and mass spectrometry.

• Enzymatic Assay:

  • Prepare a reaction mixture containing a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.0), the synthesized 2-keto-3-ethylheptanoic acid (e.g., at 1 mM), and a cofactor (NADH or NADPH, e.g., at 0.2 mM).

  • Initiate the reaction by adding the purified enzyme (e.g., to a final concentration of 1-5 µM).

  • Monitor the reaction by spectrophotometry, following the oxidation of NADH/NADPH at 340 nm.

  • As a control, run the reaction without the enzyme and without the substrate to account for background signal.

• Product Confirmation:

  • After the reaction has proceeded, quench it (e.g., with an acid).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Analyze the extract by LC-MS or GC-MS (after derivatization, e.g., silylation) to confirm the formation of 3-Ethyl-2-hydroxyheptanoic acid by comparing its mass spectrum and retention time to an analytical standard (if available) or by high-resolution mass spectrometry to confirm the elemental composition.

Stereochemical Considerations

3-Ethyl-2-hydroxyheptanoic acid possesses two chiral centers at C2 and C3, meaning it can exist as four possible stereoisomers ((2R,3R), (2S,3S), (2R,3S), and (2S,3R)).[3][4] The biological activity and physical properties of these isomers can vary significantly. Achieving a specific stereoisomer is a key advantage of a biosynthetic approach.

• Control via Reductases: The stereochemistry of the C2 hydroxyl group is determined by the final reduction of the 2-keto precursor. There is a vast natural diversity of ketoreductases and alcohol dehydrogenases that exhibit high stereoselectivity. By screening a library of these enzymes, one can select a catalyst that produces the desired (R)- or (S)-hydroxy acid.

• Control of the C3 Ethyl Group: The stereochemistry at the C3 position is established during the carbon-carbon bond formation step. In Pathway A, the ketoreductase acting on the 3-ketoacyl-ACP intermediate will determine the stereochemistry of the resulting 3-hydroxyacyl-ACP, which is then dehydrated and reduced. The choice of a specific ketoreductase from a Type II FAS or a PKS module can control this center.

Conclusion and Future Outlook

The biosynthesis of 3-Ethyl-2-hydroxyheptanoic acid is a challenging but feasible goal for metabolic engineering. This guide has outlined two plausible synthetic pathways, leveraging well-characterized enzyme families. The primary hurdles will be in engineering enzymes with the required substrate specificities for non-native precursors and intermediates, and in balancing the metabolic flux through the engineered pathway to achieve high titers and yields. The α-keto acid elongation pathway (Pathway B) may offer a more direct route with fewer non-standard intermediates, potentially simplifying the engineering process. Future work should focus on the discovery and engineering of the key enzymes, particularly the chain-elongating synthases and the stereoselective reductases, to build a robust and efficient microbial cell factory for this valuable specialty chemical.

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The Compass of Discovery: A Technical Guide to the Pharmacokinetic Evaluation of 3-Ethyl-2-hydroxyheptanoic Acid in Preclinical Animal Models

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the quest for novel therapeutics, particularly in the realm of neurology, understanding the journey of a new chemical entity through a biological system is paramount. This guide provides a comprehensive, in-depth framework for characterizing the pharmacokinetic profile of 3-Ethyl-2-hydroxyheptanoic acid, a novel structural analogue of the widely used antiepileptic drug, valproic acid (VPA). As a Senior Application Scientist, the following narrative is constructed not as a rigid protocol, but as a dynamic, logic-driven approach to elucidating the absorption, distribution, metabolism, and excretion (ADME) of this promising compound in relevant animal models. Our objective is to empower researchers to generate robust, interpretable data that will confidently guide further development.

The Scientific Imperative: Why Pharmacokinetics Matters for a VPA Analogue

Valproic acid, despite its efficacy, is associated with significant idiosyncratic toxicities, including hepatotoxicity and teratogenicity.[1] The development of analogues like 3-Ethyl-2-hydroxyheptanoic acid is driven by the pursuit of an improved therapeutic index—retaining or enhancing anticonvulsant activity while mitigating adverse effects.[1] A thorough understanding of its pharmacokinetic properties is the first critical step in this endeavor. It informs dose selection, predicts potential drug-drug interactions, and provides a mechanistic basis for observed efficacy and toxicity.[2] Rodent models, such as mice and rats, are the established workhorses for initial in vivo screening of potential antiseizure medications, providing crucial information on both pharmacokinetics and potential neurotoxicity.[3]

Charting the Course: Strategic Design of In Vivo Pharmacokinetic Studies

The design of a preclinical pharmacokinetic study must be a bespoke endeavor, tailored to the specific scientific questions being addressed. For 3-Ethyl-2-hydroxyheptanoic acid, a compound with anticipated central nervous system (CNS) activity, our study design will focus on characterizing its systemic exposure and brain penetration.

The Choice of Vessel: Selecting the Appropriate Animal Model

The selection of an appropriate animal model is a cornerstone of predictive preclinical research.[4] For initial pharmacokinetic screening of a VPA analogue, the Sprague-Dawley rat and the CD-1 mouse are highly suitable choices.[3][5]

• Causality: These strains are widely used in pharmaceutical research due to their well-characterized physiology and genetics, extensive historical control data, and their acceptance by regulatory bodies like the FDA.[4][6] While rodents often eliminate drugs more rapidly than humans, understanding these differences is key to extrapolating findings.[5]

Navigating the Route: Administration and Dosing Considerations

The route of administration should ideally mirror the intended clinical route. For a potential oral antiepileptic, both oral (PO) and intravenous (IV) administrations are necessary.

• Intravenous (IV) Administration: Provides a direct measure of systemic clearance, volume of distribution, and elimination half-life, as it bypasses the complexities of absorption. This is the benchmark against which oral bioavailability is measured.

• Oral (PO) Administration: Essential for determining the extent and rate of absorption (bioavailability). A solution or suspension in a suitable vehicle (e.g., 0.5% methylcellulose) is a common starting point.

Dose Selection: A minimum of two dose levels, a low and a high dose, should be evaluated to assess for dose-proportionality. The high dose should be selected based on preliminary toxicity studies, while the low dose should be in the anticipated therapeutic range.

Gathering the Samples: A Robust Blood and Tissue Collection Strategy

A well-designed sampling schedule is critical for accurately defining the pharmacokinetic profile.

Table 1: Illustrative Blood Sampling Schedule

Route	Time Points (post-dose)
IV	0 (pre-dose), 2, 5, 15, 30 minutes; 1, 2, 4, 8, 12, 24 hours
PO	0 (pre-dose), 15, 30 minutes; 1, 2, 4, 8, 12, 24 hours

• Rationale: The early time points are crucial for capturing the distribution phase and the peak concentration (Cmax), while the later time points define the elimination phase and allow for accurate calculation of the terminal half-life (t1/2).

Brain Tissue Collection: For a CNS-active drug, determining the brain-to-plasma concentration ratio is essential. A separate cohort of animals should be used for terminal tissue collection at selected time points (e.g., at the anticipated Tmax and during the elimination phase).

The Analytical Compass: Bioanalytical Method Development and Validation

The reliability of any pharmacokinetic study hinges on the accuracy and precision of the bioanalytical method used to quantify the drug in biological matrices.[7]

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred bioanalytical technique due to its high sensitivity, selectivity, and speed.[8]

Protocol for Bioanalytical Method Validation

A full validation of the bioanalytical method must be performed according to regulatory guidelines (e.g., FDA, PMDA) and should include the following parameters:[7][9]

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of endogenous matrix components.

• Calibration Curve: Demonstrating the relationship between instrument response and known concentrations of the analyte.

• Accuracy and Precision: Both within-run and between-run, assessed at multiple quality control (QC) concentrations.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

Experimental Workflow: Bioanalytical Sample Analysis

Caption: Potential metabolic pathways for 3-Ethyl-2-hydroxyheptanoic acid.

The Final Analysis: Synthesizing the Data for Informed Decision-Making

The culmination of these studies will be a comprehensive pharmacokinetic profile of 3-Ethyl-2-hydroxyheptanoic acid. This data will be instrumental in:

• Human Dose Prediction: Allometric scaling from animal data can provide an initial estimate of the human pharmacokinetic parameters.

• Risk Assessment: The pharmacokinetic data, in conjunction with toxicology findings, will inform the safety profile of the compound.

• Clinical Trial Design: The understanding of the drug's ADME properties will guide the design of first-in-human studies.

By following this scientifically rigorous and logically structured approach, researchers can confidently and efficiently characterize the pharmacokinetic properties of 3-Ethyl-2-hydroxyheptanoic acid, paving the way for its potential development as a novel therapeutic agent.

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Toxicity Profile and Safety Data for 3-Ethyl-2-hydroxyheptanoic acid: A Predictive Analysis Based on Structure-Activity Relationships

An In-depth Technical Guide

Abstract

Introduction and Compound Overview

3-Ethyl-2-hydroxyheptanoic acid (CAS: 63834-30-0, Molecular Formula: C₉H₁₈O₃) is an organic compound featuring a seven-carbon heptanoic acid backbone, substituted with a hydroxyl group at the alpha-position (C2) and an ethyl group at the beta-position (C3). This unique structure combines the chemical functionalities of two important classes: alpha-hydroxy acids (AHAs) and branched-chain carboxylic acids.

Given the absence of a dedicated toxicological dossier for this molecule, a predictive approach is essential for ensuring laboratory safety and guiding development. This guide synthesizes data from structurally related molecules to forecast its toxicological properties, providing a robust, science-led framework for its handling and use.

Predictive Toxicity Profile: A Structure-Activity Relationship (SAR) Analysis

The toxicological profile of 3-Ethyl-2-hydroxyheptanoic acid can be inferred by dissecting its structure into two key pharmacophores: the alpha-hydroxy acid (AHA) moiety and the branched-chain aliphatic backbone.

Predicted Effects of the Alpha-Hydroxy Acid (AHA) Moiety: Dermal Irritation

The presence of the hydroxyl group on the carbon adjacent to the carboxyl group classifies the compound as an AHA. This class of compounds is widely used in cosmetics and dermatology.

• Mechanism of Action : AHAs exert their effects by exfoliating dead skin cells and moisturizing the skin.[1] Their efficacy and potential for irritation are highly dependent on both concentration and pH.[1][2] The more acidic the preparation (lower pH), the greater the potential for biological effect and irritation.[1]

• Predicted Toxicity : The primary acute toxicity concern for AHAs is skin and eye irritation.[2][3] Symptoms can include transient redness, burning, stinging, and pruritus.[2] While cosmetic products containing low concentrations (≤10%) at a pH ≥3.5 are generally considered safe for consumer use, higher concentrations or lower pH values can lead to significant irritation.[4]

Predicted Effects of the Branched-Chain Carboxylic Acid Backbone: Developmental Toxicity

The core structure, a heptanoic acid with an ethyl branch, bears a strong resemblance to other branched-chain carboxylic acids known to possess significant biological activity and toxicity. We will consider two key analogs: 2-ethylhexanoic acid (EHA) and valproic acid (VPA).

• Analog 1: 2-Ethylhexanoic Acid (EHA) EHA is a metabolite of the common plasticizer di-(2-ethylhexyl) phthalate. Extensive studies have revealed a clear pattern of developmental toxicity. In rats, EHA is teratogenic, causing skeletal malformations (e.g., clubfoot, polydactyly) at doses that are not toxic to the mother.[5] Other studies confirm developmental toxicity, including reduced skeletal ossification, at maternally toxic doses.[6][7] The no-observed-adverse-effect levels (NOAELs) for developmental toxicity in rats have been established as low as 100 mg/kg/day.[6][7]

• Analog 2: Valproic Acid (VPA, 2-propylpentanoic acid) VPA is a widely used antiepileptic drug notorious for its teratogenic effects in humans. Its toxicity profile is well-documented and includes CNS depression, hepatotoxicity, and severe developmental effects.[8][9] The toxic effects of VPA are linked to its metabolites and its interference with mitochondrial metabolic pathways.[8][10]

• Mechanistic Link and Structure-Toxicity Relationship : Recent advanced studies provide a direct mechanistic link between VPA and related structures. Transcriptomic profiling (the study of gene expression) shows that branched carboxylic acids with 2- or 3-carbon alkyl substituents at the alpha-carbon, such as EHA, trigger a gene expression signature similar to that of VPA.[11][12] This strongly suggests a shared mode of action and supports reading across the developmental toxicity concerns from VPA to compounds like EHA.[11]

Other Predicted Toxicological Endpoints

• Acute Toxicity : Based on analogs like heptanoic acid and EHA, 3-Ethyl-2-hydroxyheptanoic acid is expected to have low acute oral toxicity.[13]

• Genotoxicity : Data on related compounds is mixed, but the parent structures are not generally considered potent mutagens.[11] However, some studies on metabolites of related compounds have shown some evidence of genotoxicity.

• Metabolism and Mechanistic Toxicity : Carboxylic acid-containing drugs can be metabolized into reactive acyl glucuronide or acyl-CoA conjugates, which have been implicated in idiosyncratic drug toxicity.[14][15] This potential metabolic activation pathway should be considered.

Material Safety Data Sheet (MSDS) / Safety Data Sheet (SDS) Profile

This section provides a provisional safety profile. It is not a substitute for an official, supplier-provided SDS but serves as a guideline based on the predictive analysis.

Section	Predicted Hazard and Precaution
1. Identification	Product Name: 3-Ethyl-2-hydroxyheptanoic acid
2. Hazard Identification	GHS Classification (Predicted): • Skin Corrosion/Irritation, Category 2 (H315: Causes skin irritation)[13][16] • Serious Eye Damage/Eye Irritation, Category 2A (H319: Causes serious eye irritation)[13][16] • Reproductive Toxicity, Category 2 (H361: Suspected of damaging fertility or the unborn child)[5][6][17][18] Signal Word: Warning Hazard Pictograms: Health Hazard, Exclamation Mark
3. First-Aid Measures	In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.[16][19] In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing.[16] If swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[16] If inhaled: Remove person to fresh air and keep comfortable for breathing.[16]
4. Fire-Fighting Measures	Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. Hazards from Combustion: Thermal decomposition can release irritating gases and vapors like carbon monoxide and carbon dioxide.[13]
5. Handling and Storage	Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust/fume/gas/mist/vapors/spray.[13][16] Use only in a well-ventilated area, preferably in a chemical fume hood.[16] Wash hands thoroughly after handling.[16] Storage: Keep container tightly closed in a dry and well-ventilated place.[16] Store locked up.[16] Avoid storage with incompatible materials such as strong bases.[20]
6. Exposure Controls / PPE	Engineering Controls: Use in a well-ventilated area. A chemical fume hood is recommended. Provide an accessible safety shower and eye wash station.[16] Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166 or NIOSH-approved eyewear.[13] Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[13] Skin and Body Protection: Wear impervious clothing, such as a lab coat.[16] Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator.[13]

Proposed Experimental Protocols for Toxicity Verification

To move beyond a predictive profile, empirical data is required. The following are foundational, high-throughput assays recommended to obtain an initial, data-driven assessment of the key predicted risks.

Protocol: In Vitro Skin Irritation Assay (OECD TG 439)

This assay determines the potential of a substance to cause skin irritation using a reconstructed human epidermis (RhE) model, which mimics the biochemical and physiological properties of the upper layers of human skin.

Methodology Workflow:

• Model Preparation : Culture RhE tissue models (e.g., EpiDerm™, KeraSkin™) to the appropriate maturity according to the manufacturer's protocol.

• Test Substance Application : Prepare 3-Ethyl-2-hydroxyheptanoic acid at various concentrations in a suitable solvent. Apply a defined volume (e.g., 25-50 µL) topically to the surface of triplicate tissues.

• Controls : Include a negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) in each run.

• Exposure & Incubation : Expose the tissues to the test substance for a defined period (e.g., 60 minutes) at 37°C.

• Rinsing & Post-Incubation : Thoroughly rinse the test substance from the tissue surface and incubate the tissues in fresh medium for a post-exposure period (e.g., 42 hours) to allow for the expression of cytotoxic effects.

• Viability Assessment : Determine tissue viability using the MTT assay. Transfer tissues to an MTT solution (e.g., 0.3-1.0 mg/mL) and incubate for 3 hours. The viable cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Extraction & Measurement : Extract the formazan from the tissues using a solvent (e.g., isopropanol). Measure the optical density (OD) of the extract using a spectrophotometer (e.g., at 570 nm).

• Data Analysis : Calculate the mean viability for each treatment group relative to the negative control. A substance is classified as an irritant if the mean tissue viability is reduced below 50%.

Caption: Workflow for In Vitro Skin Irritation Testing.

Protocol: In Vitro Genotoxicity via High-Content Analysis (HCA)

This multiparametric assay assesses DNA damage and mitotic disruption by quantifying key biomarkers in treated cells, offering a more nuanced view than traditional methods.

Methodology Workflow:

• Cell Culture : Plate a suitable human cell line (e.g., HepG2) in microplates (e.g., 96-well) and allow them to attach overnight.

• Compound Treatment : Treat cells with a concentration series of 3-Ethyl-2-hydroxyheptanoic acid for a set duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO) and positive controls for clastogenicity (e.g., Etoposide) and aneugenicity (e.g., Taxol).

• Fixation & Permeabilization : Fix the cells with paraformaldehyde, then permeabilize with a detergent (e.g., Triton X-100) to allow antibody access.

• Immunostaining : Incubate cells with primary antibodies against key genotoxicity biomarkers, such as:

  • γ-H2AX : A marker for DNA double-strand breaks.

  • p53 : A tumor suppressor protein activated by DNA damage.

  • Phospho-Histone H3 (pH3) : A marker for cells in mitosis.

• Secondary Staining : Incubate with fluorescently-labeled secondary antibodies and a nuclear counterstain (e.g., DAPI).

• Image Acquisition : Acquire images using an automated high-content imaging system.

• Image Analysis : Use analysis software to automatically identify nuclei and quantify the fluorescence intensity and localization of each biomarker on a per-cell basis.

• Data Interpretation : A significant, dose-dependent increase in γ-H2AX or p53 indicates DNA damage. A significant increase in pH3 can indicate mitotic arrest, a potential aneugenic effect.

Caption: High-Content Analysis Workflow for Genotoxicity.

Conclusion

While direct toxicological data for 3-Ethyl-2-hydroxyheptanoic acid is lacking, a rigorous structure-activity relationship analysis provides a strong, predictive foundation for its safety assessment. The compound should be handled as a skin and eye irritant and, most importantly, as a suspected developmental toxicant . The potential for reproductive harm, inferred from potent analogs like 2-ethylhexanoic acid and valproic acid, represents the most significant toxicological concern and should be the highest priority for future empirical investigation. The provided handling guidelines and proposed experimental protocols offer a clear path forward for any research or development program involving this molecule, ensuring a culture of safety and informed scientific progression.

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3-Ethyl-2-hydroxyheptanoic acid molecular weight and boiling point

An In-Depth Technical Guide to 3-Ethyl-2-hydroxyheptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-2-hydroxyheptanoic acid is a chiral alpha-hydroxy acid (AHA) with potential applications in various scientific fields, including organic synthesis and medicinal chemistry. This guide provides a comprehensive overview of its physicochemical properties, a plausible synthetic route, and a discussion of its potential applications based on the well-established roles of alpha-hydroxy acids. While specific experimental data for this compound is limited in public literature, this document synthesizes foundational chemical principles and data from analogous structures to offer a scientifically grounded perspective for research and development professionals.

Introduction to 3-Ethyl-2-hydroxyheptanoic Acid

3-Ethyl-2-hydroxyheptanoic acid belongs to the alpha-hydroxy acid (AHA) family, a class of organic carboxylic acids featuring a hydroxyl group attached to the alpha-carbon atom. AHAs are of significant interest due to their prevalence in nature and their wide-ranging applications, from dermatology to specialty chemical synthesis.[1][2] The structure of 3-Ethyl-2-hydroxyheptanoic acid, with its seven-carbon chain, an ethyl branch at the 3-position, and two stereocenters (at C2 and C3), suggests a molecule with specific steric and electronic properties that can be exploited in drug design and material science. As a chiral building block, it can serve as a key intermediate in the synthesis of more complex, biologically active molecules.[3]

Physicochemical and Computed Properties

Property	Value	Source
IUPAC Name	3-ethyl-2-hydroxyheptanoic acid	PubChem[4]
Molecular Formula	C₉H₁₈O₃	PubChem[4][5]
Molecular Weight	174.24 g/mol	PubChem[4][5]
CAS Number	63834-30-0	PubChem[4]
Canonical SMILES	CCCCC(CC)C(C(=O)O)O	PubChem[4]
InChIKey	DJDGGSPGQFGVMX-UHFFFAOYSA-N	PubChem[4]
XLogP3 (Computed)	2.3	PubChem[4]
Boiling Point	Data not available

Synthesis and Characterization

While a specific, published synthesis for 3-Ethyl-2-hydroxyheptanoic acid is not available, a reliable route can be proposed based on well-established organic chemistry reactions. The Reformatsky reaction provides a classic and effective method for the synthesis of β-hydroxy esters, which can then be hydrolyzed to the target α-hydroxy acid.

Proposed Synthetic Pathway: The Reformatsky Reaction

The proposed synthesis involves the reaction of an α-halo ester with a ketone or aldehyde in the presence of activated zinc. For this target molecule, the synthesis would logically start from 2-bromobutanoate and pentanal.

Step 1: Formation of the Organozinc Reagent and Nucleophilic Addition Ethyl 2-bromobutanoate reacts with activated zinc dust to form an organozinc intermediate (a zinc enolate). This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of pentanal.

Step 2: Acidic Workup and Hydrolysis An acidic workup protonates the resulting alkoxide to yield the β-hydroxy ester. Subsequent hydrolysis of the ester group, typically under basic conditions followed by acidification, yields the final 3-Ethyl-2-hydroxyheptanoic acid.

Experimental Protocol

• Activation of Zinc: In a dry three-necked flask under an inert atmosphere (e.g., Nitrogen or Argon), add zinc dust. Activate the zinc using a suitable method, such as washing with dilute HCl, water, ethanol, and ether, then drying under vacuum.

• Reaction Setup: Add anhydrous solvent (e.g., THF or a mixture of benzene/ether) to the flask containing activated zinc.

• Reagent Addition: Prepare a solution of ethyl 2-bromobutanoate and pentanal in anhydrous THF. Add a small portion of this mixture to the zinc suspension to initiate the reaction.

• Reaction Execution: Once the exothermic reaction begins, add the remaining mixture dropwise while maintaining a gentle reflux. After the addition is complete, continue to stir at reflux for an additional 1-2 hours to ensure the reaction goes to completion.

• Workup: Cool the reaction mixture and quench it by slowly adding cooled dilute sulfuric acid. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x).

• Purification of Intermediate: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude ethyl 3-ethyl-2-hydroxyheptanoate. Purify this intermediate via fractional distillation or column chromatography.

• Hydrolysis: Dissolve the purified ester in an ethanolic solution of sodium hydroxide and heat at reflux for 1-2 hours.

• Final Isolation: After cooling, remove the ethanol via rotary evaporation. Add water to the residue and wash with ether to remove any unreacted ester. Acidify the aqueous layer with cold concentrated HCl to a pH of ~2, leading to the precipitation or separation of the carboxylic acid. Extract the product with dichloromethane, dry the organic layer over MgSO₄, and concentrate to yield 3-Ethyl-2-hydroxyheptanoic acid.

Synthesis and Purification Workflow

Caption: Proposed workflow for the synthesis and purification of 3-Ethyl-2-hydroxyheptanoic acid.

Analytical Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would confirm the structure through characteristic signals, including triplets and sextets for the ethyl and butyl chain protons, a distinct multiplet for the proton at C3, and a doublet for the proton at the hydroxyl-bearing C2. The acidic proton of the carboxyl group would appear as a broad singlet.

  • ¹³C NMR would show nine distinct carbon signals, including a signal for the carbonyl carbon (~175-180 ppm) and the hydroxyl-bearing carbon (~70-75 ppm).

• Infrared (IR) Spectroscopy: Key signals would include a broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), another O-H stretch from the alcohol group (~3200-3500 cm⁻¹), and a strong C=O stretch from the carboxyl group (~1700-1725 cm⁻¹).

• Mass Spectrometry (MS): Electrospray ionization (ESI) would likely show the [M-H]⁻ ion in negative mode at m/z 173.12, corresponding to the deprotonated molecule.

Potential Applications in Research and Drug Development

While direct applications of 3-Ethyl-2-hydroxyheptanoic acid are not documented, its classification as an alpha-hydroxy acid allows for informed speculation on its potential utility.

Dermatology and Cosmeceuticals

Alpha-hydroxy acids are cornerstones of modern dermatology and skincare.[6][7] They function primarily as exfoliants by disrupting the cellular adhesions between corneocytes in the epidermis, promoting the shedding of dead skin cells.[7][8] This action leads to improved skin texture, reduced appearance of fine lines, and a more even skin tone.[2][8]

The lipophilic character of 3-Ethyl-2-hydroxyheptanoic acid, suggested by its computed XLogP3 of 2.3[4], may enhance its penetration into the skin compared to more water-soluble AHAs like glycolic acid. This could make it a candidate for novel formulations targeting conditions like acne, photoaging, and hyperpigmentation.[2][6]

Chiral Building Block in Medicinal Chemistry

3-Aryl-2-hydroxy propanoic acid derivatives, a related class of compounds, are key intermediates in the synthesis of pharmaceuticals, particularly peroxisome proliferator-activated receptor (PPAR) agonists used in treating type 2 diabetes.[3] The chiral centers and functional groups (hydroxyl, carboxyl) of 3-Ethyl-2-hydroxyheptanoic acid make it an attractive starting material or fragment for the synthesis of complex, optically active pharmaceutical ingredients. Its structure could be incorporated into novel therapeutic agents where specific stereochemistry is crucial for biological activity.

Conclusion

3-Ethyl-2-hydroxyheptanoic acid is a structurally interesting alpha-hydroxy acid. While specific experimental data on this compound is sparse, its fundamental properties can be reliably computed, and a robust synthetic pathway can be proposed based on established chemical reactions. Its potential applications, extrapolated from the broad utility of the AHA class, lie in advanced dermatological formulations and as a chiral intermediate in pharmaceutical synthesis. This guide provides a foundational resource for scientists and researchers looking to explore the synthesis and application of this and related molecules.

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A Fortuitous Legacy: The Story of Short-Chain Fatty Acid Derivatives and the Unwritten History of 3-Ethyl-2-hydroxyheptanoic Acid

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The annals of pharmaceutical discovery are replete with tales of serendipity, where keen observation and scientific rigor transformed unexpected findings into therapeutic breakthroughs. The story of valproic acid, a simple branched-chain fatty acid, stands as a testament to this paradigm. Initially synthesized in the late 19th century and long relegated to the role of an inert solvent, its profound anticonvulsant properties were uncovered by chance decades later. This guide delves into the historical discovery of valproic acid and its derivatives, providing a framework for understanding the potential discovery and development trajectory of related compounds, such as 3-Ethyl-2-hydroxyheptanoic acid. While the specific history of 3-Ethyl-2-hydroxyheptanoic acid remains largely undocumented in seminal literature, the principles of analog synthesis, biological screening, and mechanism-of-action studies that propelled valproic acid to prominence offer a valuable blueprint for contemporary drug discovery efforts.

The Serendipitous Unveiling of a Pharmaceutical Titan: The Case of Valproic Acid

The journey of valproic acid (VPA), or 2-propylpentanoic acid, from a laboratory curiosity to a cornerstone of epilepsy and bipolar disorder treatment is a compelling narrative of accidental discovery.

An Unassuming Origin

Valproic acid was first synthesized in 1882 by Beverly S. Burton, an American chemist.[1][2] For nearly a century, it remained an obscure chemical entity, primarily utilized as a metabolically inert solvent for organic compounds in laboratory settings.[1][2][3][4] Its simple, branched-chain fatty acid structure did not initially suggest any significant biological activity.

A Chance Observation Ignites a Revolution

The pivotal moment in the history of valproic acid occurred in 1962 at the Laboratoire Berthier in Grenoble, France.[2] Researcher Pierre Eymard was investigating the anticonvulsant properties of a series of khellin derivatives.[2][3] He used valproic acid as a solvent to dissolve these compounds for administration to laboratory animals.[2][3] To his surprise, Eymard observed that the control group, which received only the valproic acid vehicle, also exhibited protection against chemically induced seizures.[1][2] This serendipitous finding shifted the focus of the investigation to the solvent itself. Subsequent studies confirmed that valproic acid possessed potent anticonvulsant activity, a discovery that would ultimately reshape the landscape of epilepsy treatment.[1][2][5]

From Discovery to Derivatization: The Quest for Enhanced Therapeutic Profiles

The discovery of valproic acid's therapeutic potential spurred extensive research into its derivatives. The primary goals of these derivatization efforts were to enhance efficacy, broaden the spectrum of activity, and mitigate adverse effects, such as hepatotoxicity and teratogenicity, associated with the parent compound.[4][6]

Key Strategies in Derivative Synthesis

The simple structure of valproic acid provided a versatile scaffold for chemical modification.[4] Common derivatization strategies included:

• Amide and Ester Formation: Conversion of the carboxylic acid moiety to amides (e.g., valpromide) and esters was an early and straightforward approach to modify the pharmacokinetic and pharmacodynamic properties of the molecule.[6][7]

• Introduction of Unsaturation: The synthesis of unsaturated analogues, such as 2-ene-VPA, was explored to investigate the role of metabolism in both therapeutic activity and toxicity.[8]

• Cyclic Analogues: The development of cyclic derivatives aimed to constrain the molecule's conformation and potentially enhance its interaction with biological targets.[9]

These synthetic efforts have led to a vast library of valproic acid derivatives, each with a unique pharmacological profile.

The Hypothetical Discovery Trajectory of 3-Ethyl-2-hydroxyheptanoic Acid

While the historical discovery of 3-Ethyl-2-hydroxyheptanoic acid is not well-documented, we can extrapolate a plausible pathway based on the established principles of drug discovery and the precedent set by valproic acid.

Synthesis and Initial Characterization

The synthesis of 3-Ethyl-2-hydroxyheptanoic acid and its derivatives would likely follow established organic chemistry principles. A potential synthetic route is outlined below.

Experimental Protocol: Synthesis of 3-Ethyl-2-hydroxyheptanoic Acid

Objective: To synthesize 3-Ethyl-2-hydroxyheptanoic acid via an aldol condensation reaction followed by oxidation.

Materials:

• Pentanal

• Ethyl propionate

• Lithium diisopropylamide (LDA)

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), 1M

• Sodium chlorite (NaClO2)

• Monosodium phosphate (NaH2PO4)

• tert-Butanol

• 2-Methyl-2-butene

• Diethyl ether

• Magnesium sulfate (MgSO4), anhydrous

• Sodium bicarbonate (NaHCO3), saturated solution

Procedure:

• Enolate Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve ethyl propionate in anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add a solution of LDA in THF dropwise to the stirred solution. Allow the reaction to stir at -78 °C for 30 minutes to ensure complete enolate formation.

• Aldol Addition: To the enolate solution, add a solution of pentanal in anhydrous THF dropwise, maintaining the temperature at -78 °C. Stir the reaction mixture at this temperature for 2 hours.

• Quenching: Quench the reaction by the slow addition of 1M HCl until the solution is acidic (pH ~2-3).

• Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic extracts.

• Washing and Drying: Wash the combined organic layers with saturated NaHCO3 solution and then with brine. Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude ethyl 2-ethyl-3-hydroxyheptanoate.

• Purification of the Ester: Purify the crude ester by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Hydrolysis to the Carboxylic Acid: While hydrolysis under basic conditions is common, an alternative is to proceed with the oxidation of a related aldehyde. For the purpose of this hypothetical protocol, we will assume a different precursor for direct oxidation to the desired product.

• Alternative Oxidation (Conceptual): A suitable precursor, such as 2-ethyl-3-hydroxyheptanal, could be oxidized using a Pinnick oxidation. Dissolve the aldehyde in a mixture of tert-butanol and 2-methyl-2-butene. To this solution, add an aqueous solution of sodium chlorite and monosodium phosphate. Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Workup and Isolation: Acidify the reaction mixture with 1M HCl and extract with diethyl ether. Wash the combined organic extracts with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure to yield the crude 3-Ethyl-2-hydroxyheptanoic acid.

• Final Purification: Purify the final product by recrystallization or column chromatography.

Characterization: The structure and purity of the synthesized compound should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Screening and Activity Profiling

Following synthesis and characterization, 3-Ethyl-2-hydroxyheptanoic acid and its derivatives would undergo a battery of biological screens to identify potential therapeutic activities.

Diagram: High-Throughput Screening Workflow

Caption: A generalized workflow for the high-throughput screening of novel chemical entities.

Given the structural similarity to other biologically active short-chain fatty acids, initial screens might focus on:

• Anticonvulsant Activity: Evaluation in animal models of epilepsy (e.g., maximal electroshock seizure test, pentylenetetrazol-induced seizure test).

• Antimicrobial Activity: Screening against a panel of pathogenic bacteria and fungi. Some studies have shown that related hydroxyalkanoic acids possess antimicrobial properties.[10]

• Antiproliferative Activity: Assessment of cytotoxicity against various cancer cell lines.

Elucidating the Mechanism of Action: A Multifaceted Approach

Once a biological activity is confirmed, the next critical step is to unravel the underlying mechanism of action. For a novel compound like 3-Ethyl-2-hydroxyheptanoic acid, this would involve a systematic investigation of potential molecular targets.

Diagram: Mechanism of Action Investigation Pathway

Caption: A potential pathway for elucidating the mechanism of action of a novel bioactive compound.

Drawing parallels with valproic acid, potential mechanisms to investigate for a neurologically active derivative could include:

• Modulation of GABAergic Neurotransmission: Assessing effects on GABA synthesis, release, and degradation.[7]

• Inhibition of Voltage-Gated Sodium Channels: Evaluating the compound's ability to block these channels, a common mechanism for anticonvulsant drugs.[1]

• Histone Deacetylase (HDAC) Inhibition: Investigating the potential for epigenetic modulation, a known activity of valproic acid.[1]

Conclusion and Future Directions

The history of valproic acid serves as a powerful reminder of the unpredictable yet rewarding nature of pharmaceutical research. A compound that languished in obscurity for decades is now an indispensable therapeutic agent. While the specific historical discovery of 3-Ethyl-2-hydroxyheptanoic acid and its derivatives remains to be fully elucidated, the principles of analog-based drug discovery, serendipitous observation, and systematic pharmacological evaluation provide a clear roadmap for the exploration of this and other novel chemical entities. Future research into the synthesis and biological activity of 3-Ethyl-2-hydroxyheptanoic acid derivatives is warranted and may uncover new therapeutic agents with unique and valuable properties.

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Protocols & Analytical Methods

Application Note: Laboratory Synthesis of 3-Ethyl-2-hydroxyheptanoic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the homologation of 2-ethylhexanal into 3-ethyl-2-hydroxyheptanoic acid via a cyanosilylation-hydrolysis sequence.

Mechanistic Rationale and Route Selection

The synthesis of α-hydroxy acids from aldehydes is a fundamental transformation in medicinal chemistry, often achieved via cyanohydrin intermediates [1]. For the target molecule, 3-ethyl-2-hydroxyheptanoic acid (C₉H₁₈O₃, MW: 174.24 g/mol ) [3], the logical starting material is the commercially available, α-branched aldehyde 2-ethylhexanal .

Causality Behind Experimental Choices

• Why TMSCN over aqueous NaCN? 2-Ethylhexanal possesses significant steric encumbrance at the α-position due to the ethyl branch. Classical aqueous cyanation (NaCN/NaHSO₃) often suffers from poor biphasic partitioning and low yields for bulky substrates. We utilize Trimethylsilyl cyanide (TMSCN) with a Zinc Iodide (ZnI₂) Lewis acid catalyst. This homogeneous organic approach drives the equilibrium forward by immediately trapping the intermediate alkoxide as a stable O-TMS ether, preventing retro-addition [4].

• Why Acidic over Basic Hydrolysis? Cyanohydrins and their silyl ethers are highly sensitive to alkaline conditions, which trigger a retro-cyanohydrin reaction, reverting the intermediate back to the aldehyde and free cyanide [2]. To ensure absolute chemoselectivity, we employ concentrated hydrochloric acid under reflux. The acid protonates the nitrile nitrogen, facilitating nucleophilic attack by water to yield the primary amide, which is subsequently hydrolyzed to the carboxylic acid.

Stereochemical Considerations

Because 2-ethylhexanal already contains a stereocenter at C2, the nucleophilic addition of cyanide to the carbonyl carbon generates a second stereocenter. Consequently, this protocol yields 3-ethyl-2-hydroxyheptanoic acid as a mixture of diastereomers (syn and anti).

Chemical synthesis workflow for 3-Ethyl-2-hydroxyheptanoic acid from 2-ethylhexanal.

Quantitative Data and Reagent Summaries

Table 1: Reaction Stoichiometry for Cyanosilylation (Step 1)

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume	Function
2-Ethylhexanal	128.21	1.0	10.0	1.28 g (1.56 mL)	Substrate / Electrophile
Trimethylsilyl cyanide (TMSCN)	99.16	1.2	12.0	1.19 g (1.50 mL)	Cyanide Source
Zinc Iodide (ZnI₂)	319.22	0.05	0.5	160 mg	Lewis Acid Catalyst
Dichloromethane (DCM, anhydrous)	84.93	-	-	20 mL	Solvent

Table 2: Reaction Stoichiometry for Acid Hydrolysis (Step 2)

Reagent	MW ( g/mol )	Equivalents	Amount	Function
O-TMS Cyanohydrin Intermediate	227.42	1.0	~10.0 mmol	Intermediate
Concentrated HCl (37% aq)	36.46	Excess	15 mL	Catalyst & Hydrolysis Reagent

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2-(Trimethylsilyloxy)-3-ethylheptanenitrile

Caution: TMSCN is highly toxic and reacts with moisture to release HCN gas. Perform all operations in a well-ventilated fume hood using proper PPE.

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Flush the flask with inert nitrogen (N₂) gas.

• Activation: Add 2-ethylhexanal (1.28 g, 10.0 mmol) and anhydrous DCM (20 mL) to the flask. Add anhydrous ZnI₂ (160 mg, 0.5 mmol). Stir the suspension for 5 minutes at room temperature to allow Lewis acid-carbonyl coordination.

• Cyanation: Cool the reaction mixture to 0 °C using an ice-water bath. Dropwise, add TMSCN (1.50 mL, 12.0 mmol) over 10 minutes via a gas-tight syringe.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Quenching: Carefully quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Mechanistic note: The basic quench ensures any unreacted TMSCN is hydrolyzed to the non-volatile cyanide ion, preventing HCN gas evolution.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude O-TMS cyanohydrin as a pale yellow oil.

Step 2: Acid-Catalyzed Hydrolysis to 3-Ethyl-2-hydroxyheptanoic acid

• Hydrolysis: Transfer the crude intermediate (~10 mmol) to a 100 mL round-bottom flask. Add 15 mL of concentrated aqueous HCl (37%).

• Reflux: Attach a reflux condenser and heat the biphasic mixture to 105 °C (gentle reflux) in an oil bath for 14 hours. Mechanistic note: The high temperature and extended time are necessary to overcome the steric hindrance of the bulky 3-ethyl group during the hydrolysis of the intermediate amide.

• Initial Workup: Cool the mixture to room temperature. Dilute with 20 mL of deionized water and extract with Ethyl Acetate (EtOAc) (3 × 20 mL). The organic layer now contains the target α-hydroxy acid along with neutral impurities.

Self-Validating System: Purification & Analytical Milestones

To ensure the integrity of the protocol, the system is designed to self-validate at critical junctures. The most critical validation step is the chemoselective acid-base extraction , which guarantees that only the carboxylic acid is isolated.

Chemoselective Isolation Workflow

Workflow for the chemoselective acid-base extraction of the final product.

Self-Validating Checkpoints:

• Checkpoint 1 (Reaction Completion): During Step 1, spot the reaction on a silica TLC plate (Hexanes:EtOAc 9:1). The reaction is validated as complete when the UV-active/KMnO₄-stainable aldehyde spot (R_f ~0.6) is entirely replaced by the less polar O-TMS cyanohydrin spot (R_f ~0.8).

• Checkpoint 2 (Chemopurity via Extraction): During the NaOH wash (see diagram above), the target molecule must completely partition into the aqueous layer. Any organic residue left in the EtOAc layer at this stage is a non-acidic impurity and is discarded. If the final EtOAc extraction (after acidification to pH 1) yields mass upon evaporation, it is definitively a carboxylic acid.

• Checkpoint 3 (Structural Confirmation via ¹H NMR): In CDCl₃, the disappearance of the aldehyde proton (~9.6 ppm, doublet) and the appearance of a new α-proton signal (~4.1-4.3 ppm, multiplet due to diastereomers) validates the successful formation of the α-hydroxy acid backbone.

References

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation, Chemistry Steps.[Link]

• Catalytic Transfer Hydration of Cyanohydrins to α-Hydroxyamides, ACS Publications. [Link]

• 3-Ethyl-2-hydroxyheptanoic acid (CID 44788), PubChem. [Link]

• Method of producing an optically active cyanohydrin derivative, Google P

Application Note: A Robust RP-HPLC Method for the Quantification of 3-Ethyl-2-hydroxyheptanoic Acid

Abstract

This application note describes a robust and reliable Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of 3-Ethyl-2-hydroxyheptanoic acid. Due to the analyte's lack of a native UV-absorbing chromophore, two detection strategies are presented: a primary method utilizing a universal Charged Aerosol Detector (CAD) and an alternative method involving pre-column derivatization for UV detection. The method is designed for researchers, scientists, and drug development professionals requiring accurate quantification of this and similar aliphatic hydroxy acids in various matrices. The guide provides a detailed breakdown of the method development rationale, step-by-step protocols for sample and standard preparation, and a comprehensive validation strategy based on ICH guidelines.

Introduction

3-Ethyl-2-hydroxyheptanoic acid is an alpha-hydroxy acid whose accurate quantification is essential in various research and development settings. Like many small aliphatic carboxylic acids, its structure presents a significant analytical challenge: the absence of a strong chromophore, rendering standard UV-Vis HPLC detection insensitive and non-specific.[1]

To overcome this, this guide details two effective approaches:

• Direct Analysis with a Universal Detector: The use of a Charged Aerosol Detector (CAD) provides a powerful solution. CAD is a mass-based detector that can quantify any non-volatile and many semi-volatile analytes, irrespective of their optical properties.[2][3][4] This makes it ideal for the direct analysis of compounds like 3-Ethyl-2-hydroxyheptanoic acid.

• UV Detection via Pre-column Derivatization: For laboratories equipped with standard UV detectors, a reliable pre-column derivatization strategy is outlined. This involves reacting the carboxylic acid group with a UV-active tagging agent, such as p-Bromophenacyl Bromide (p-BPB), to form a highly UV-absorbent ester.[5][6][7] This approach significantly enhances detection sensitivity and selectivity.[8][9]

This document serves as a comprehensive guide, explaining the scientific rationale behind the method development choices and providing detailed, validated protocols for immediate implementation.

Scientific Rationale and Method Development Strategy

The successful development of an HPLC method hinges on a clear understanding of the analyte's physicochemical properties and their interaction with the chromatographic system.

Analyte Properties and Chromatographic Approach

3-Ethyl-2-hydroxyheptanoic acid is a moderately polar organic acid. Its key properties for HPLC are:

• Structure: A C9 aliphatic chain with a carboxylic acid and a hydroxyl group.

• pKa: The carboxylic acid group has an estimated pKa between 4.5 and 5.0. This is a critical parameter for controlling retention in RP-HPLC.

• Polarity: The presence of both a nonpolar alkyl chain and polar functional groups makes it well-suited for Reverse-Phase (RP) chromatography.

Based on these properties, an RP-HPLC method was chosen. The core principle is to control the ionization state of the carboxylic acid group via mobile phase pH. By maintaining the pH well below the analyte's pKa (e.g., pH 2.5-3.0), the carboxyl group remains in its protonated, non-ionized form (-COOH).[10] This neutral form is more hydrophobic, leading to increased interaction with the nonpolar C18 stationary phase, resulting in better retention and peak shape.[11][12][13][14]

Core Method Development Decisions

The logical flow for developing this method is outlined below.

Caption: Overall HPLC Method Development Workflow.

• Column Selection: A C18 column is the workhorse of reversed-phase chromatography and provides excellent retention for moderately polar to nonpolar compounds. A column with high-purity silica and robust end-capping is recommended to minimize secondary interactions with the analyte's hydroxyl group and residual silanols, especially at low pH.[15][16]

• Mobile Phase Optimization: The mobile phase consists of an acidified aqueous component and an organic modifier (acetonitrile or methanol).

  • Aqueous Phase: A buffer or acid is required to maintain a low pH. A 20-50 mM phosphate buffer or 0.1% formic acid, adjusted to a pH of ~2.8, is effective.[17] This ensures the analyte is not ionized, maximizing retention.[14]

  • Organic Phase: Acetonitrile is often preferred for its lower viscosity and UV transparency. The percentage of organic solvent is adjusted to achieve an optimal retention time (typically between 3 and 10 minutes) and separation from other matrix components.

• Detector Choice:

  • Charged Aerosol Detector (CAD): This detector nebulizes the eluent, evaporates the mobile phase, and charges the resulting analyte particles, which are then measured by an electrometer.[2] Its response is proportional to mass and does not depend on the analyte's structure, offering near-universal detection for non-volatile compounds.[3][4] This is the preferred method for direct, underivatized analysis.

  • UV Detector with Derivatization: When a CAD is unavailable, derivatization with p-Bromophenacyl Bromide (p-BPB) creates a p-bromophenacyl ester. This derivative contains a strong chromophore, allowing for sensitive UV detection at approximately 260 nm.[5][6]

Materials and Methods

Reagents and Chemicals

• 3-Ethyl-2-hydroxyheptanoic acid reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (Type I, 18.2 MΩ·cm)

• Formic acid (LC-MS grade) or Potassium dihydrogen phosphate (ACS grade) and Phosphoric acid (ACS grade)

• For Derivatization Method Only:

  • p-Bromophenacyl Bromide (p-BPB)

  • Potassium hydroxide (KOH) or Potassium bicarbonate (KHCO3)

  • Phenolphthalein indicator

Instrumentation and Chromatographic Conditions

Table 1: Recommended HPLC Conditions

Parameter	Condition for CAD Detection	Condition for UV Detection (Post-derivatization)
HPLC System	Any standard HPLC or UHPLC system	Any standard HPLC or UHPLC system
Column	C18, 150 x 4.6 mm, 5 µm (or equivalent)	C18, 150 x 4.6 mm, 5 µm (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	Isocratic or Gradient (e.g., 40-70% B)	Isocratic or Gradient (e.g., 60-90% B)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Injection Vol.	10 µL	10 µL
Detector	Charged Aerosol Detector (CAD)	UV-Vis / DAD Detector
- Nebulizer Temp.	(As per manufacturer recommendation)	N/A
- Gas Pressure	(As per manufacturer recommendation)	N/A
- Wavelength	N/A	260 nm

Note: The exact mobile phase composition (%B) should be optimized to achieve the desired retention time.

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-Ethyl-2-hydroxyheptanoic acid reference standard and dissolve it in 10 mL of methanol or acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the primary stock solution with the mobile phase.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate stock solution to ensure unbiased validation.

Sample Preparation (from Human Plasma)

This protocol describes a protein precipitation method, which is a common and effective way to remove the bulk of proteinaceous material from biological samples.

Caption: Sample Preparation Workflow via Protein Precipitation.

Protocol: Pre-column Derivatization with p-BPB

This protocol should be performed on the dried extract from the sample preparation step (Step 6 above) or on dried aliquots of non-aqueous standards. The procedure is adapted from established methods for carboxylic acid derivatization.[6][7]

• Neutralization: To the dried sample residue, add 100 µL of a 10% potassium bicarbonate solution in methanol. Add one drop of phenolphthalein. If the solution is not pink, add more base dropwise until a faint pink color persists. This converts the acid to its more reactive salt form.

• Evaporation: Evaporate the methanol to dryness under a gentle stream of nitrogen.

• Derivatization Reaction: Add 100 µL of a 10 mg/mL solution of p-Bromophenacyl Bromide in acetonitrile.

• Incubation: Seal the vial and heat at 70°C for 30 minutes.

• Cooling & Injection: Cool the vial to room temperature. The sample is now ready for injection into the HPLC-UV system.

Method Validation

A validated analytical method ensures that the results are reliable and reproducible. The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guideline or the FDA's Bioanalytical Method Validation Guidance.[18][19][20][21][22][23]

Table 2: Summary of Method Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Experiment	Acceptance Criteria
Specificity/Selectivity	To ensure the signal is from the analyte only.	Analyze blank matrix, matrix spiked with analyte, and matrix spiked with related compounds.	No interfering peaks at the retention time of the analyte in the blank matrix.
Linearity & Range	To demonstrate a proportional response to concentration.	Analyze 5-7 calibration standards across the expected concentration range.	Correlation coefficient (r²) ≥ 0.995.
Accuracy (Recovery)	To measure the closeness of results to the true value.	Analyze QC samples at 3 concentrations (n=5).	Mean value should be within ±15% of the nominal value (±20% at LLOQ).
Precision (RSD%)	To measure the repeatability of the method.	Analyze QC samples at 3 concentrations (n=5) on the same day (intra-day) and on 3 different days (inter-day).	Relative Standard Deviation (RSD) should be ≤15% (≤20% at LLOQ).
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified reliably.	Determine the concentration where the signal-to-noise ratio is ~10:1 and accuracy/precision criteria are met.	Accuracy within ±20% and precision ≤20%.
Robustness	To measure the method's resistance to small, deliberate changes.	Vary parameters like mobile phase pH (±0.2), column temperature (±5°C), and flow rate (±10%).	System suitability parameters (retention time, peak area) should remain within acceptable limits.
System Suitability	To ensure the chromatographic system is performing correctly.	Inject a standard solution multiple times (n=5) before each run.	RSD of peak area and retention time <2%; tailing factor <2.0.

Conclusion

This application note provides a comprehensive framework for the successful quantification of 3-Ethyl-2-hydroxyheptanoic acid using RP-HPLC. The primary recommended method, utilizing a Charged Aerosol Detector, offers a direct, robust, and universal approach that avoids chemical modification. For labs equipped with standard UV detectors, the alternative pre-column derivatization method with p-Bromophenacyl Bromide is a proven and highly effective strategy to achieve excellent sensitivity and selectivity. By following the detailed protocols and adhering to the rigorous validation standards outlined, researchers can generate high-quality, reliable, and defensible analytical data.

References

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• Charged Aerosol Detector | For HPLC & UHPLC Analysis. Waters Corporation. Available at: [Link]

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• Essential FDA Guidelines for Bioanalytical Method Validation. Labcorp. Available at: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. U.S. Department of Health and Human Services (HHS). Available at: [Link]

• ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis. Pharmazone. Available at: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS Bio. Available at: [Link]

• ICH Q2(R1) Analytical Procedures Guide. International Council for Harmonisation. Available at: [Link]

• HPLC with charged aerosol detector (CAD) as a quality control platform for analysis of carbohydrate polymers. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

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• Material Identification by HPLC with Charged Aerosol Detection. LCGC International. Available at: [Link]

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• Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Phenomenex. Available at: [Link]

• Using pH-LC™ to Control Selectivity of Acidic and Basic Compounds on Gemini®-NX. Phenomenex. Available at: [Link]

• Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review. Biomedical Chromatography. Available at: [Link]

• Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA). Available at: [Link]

• 2-Hydroxyheptanoic acid - ChemBK. ChemBK. Available at: [Link]

• Use of derivatization to improve the chromatographic properties and detection selectivity of physiologically important carboxylic acids. Journal of Chromatography B: Biomedical Applications. Available at: [Link]

• Charged Aerosol Detection in Pharmaceutical Analysis. HWI group. Available at: [Link]

• HPLC Organic Acid Analysis in Different Citrus Juices under Reversed Phase Conditions. Bulletin of University of Agricultural Sciences and Veterinary Medicine Cluj-Napoca. Food Science and Technology. Available at: [Link]

• HPLC Column Selection: Core to Method Development (Part II). Welch Materials, Inc. Available at: [Link]

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• Waters 2420 Evaporative Light Scattering Detector. Waters Corporation. Available at: [Link]

• Control pH During Method Development for Better Chromatography. Agilent Technologies. Available at: [Link]

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

• ICH Q2 Analytical Method Validation. Slideshare. Available at: [Link]

• Exploring the Role of pH in HPLC Separation. Veeprho. Available at: [Link]

• [Study on reversed-phase high performance liquid chromatography separation condition and determination method of organic acids]. Se Pu. Available at: [Link]

• HPLC Separation of Acidic, Basic, and Neutral Compounds on Primesep 200. SIELC Technologies. Available at: [Link]

• Isocratic Reverse-Phase HPLC for Determination of Organic Acids in Kargı Tulum Cheese. Journal of the Chemical Society of Pakistan. Available at: [Link]

• A Guide to HPLC and LC-MS Buffer Selection. Advanced Chromatography Technologies. Available at: [Link]

• Established methods and comparison of 10 organic acids based on reversed phase chromatography and hydrophilic interaction chromatography. Journal of the Science of Food and Agriculture. Available at: [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. Hawach Scientific. Available at: [Link]

• One-step pre-column derivatization method for HPLC-UV determination of organic acids in fruit juices. Journal of Food Composition and Analysis. Available at: [Link]

• 2-hydroxyheptanoic acid. The Good Scents Company. Available at: [Link]

• Separation of Organic Acids on an Agilent Polaris C18-A Column. Agilent Technologies. Available at: [Link]

• 2-Hydroxyheptanoic acid | C7H14O3. PubChem, National Institutes of Health. Available at: [Link]

• p-BROMOPHENACYL BROMIDE. Organic Syntheses. Available at: [Link]

• A pre-column derivatization method allowing quantitative metabolite profiling of carboxyl and phenolic hydroxyl group containing pharmaceuticals in human plasma via liquid chromatography-inductively coupled plasma-tandem mass spectrometry (LC-ICP-MS/MS). Journal of Analytical Atomic Spectrometry. Available at: [Link]

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Gas chromatography-mass spectrometry (GC-MS) analysis of 3-Ethyl-2-hydroxyheptanoic acid

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 3-Ethyl-2-hydroxyheptanoic Acid

This document provides a comprehensive guide for the analysis of 3-Ethyl-2-hydroxyheptanoic acid using Gas Chromatography-Mass Spectrometry (GC-MS). Designed for researchers, scientists, and professionals in drug development, this guide moves beyond a simple recitation of steps to explain the underlying principles and rationale for key methodological choices. It integrates established protocols for sample preparation, chemical derivatization, and instrumental analysis to ensure robust, reproducible results.

Introduction: The Analytical Challenge

3-Ethyl-2-hydroxyheptanoic acid is a substituted medium-chain hydroxy fatty acid. Like many biological organic acids, its structure contains polar functional groups—a carboxylic acid (-COOH) and a hydroxyl (-OH) group. These features render the molecule non-volatile and prone to thermal degradation at the high temperatures required for gas chromatography.[1][2] Direct injection into a GC system would result in poor chromatographic performance, including broad, tailing peaks and low sensitivity, if the compound elutes at all.

To overcome this challenge, a chemical modification step known as derivatization is essential.[2][3] This process converts the polar functional groups into less polar, more volatile, and thermally stable analogues.[2][4] Silylation, the replacement of active hydrogens with a trimethylsilyl (TMS) group, is the most common and effective derivatization strategy for hydroxy acids, enabling their successful analysis by GC-MS.[3][5][6] This application note details a complete workflow, from sample extraction to data interpretation, for the analysis of 3-Ethyl-2-hydroxyheptanoic acid as its di-TMS derivative.

Analyte Profile: 3-Ethyl-2-hydroxyheptanoic Acid

A clear understanding of the analyte's properties is fundamental to method development.

Property	Value	Source
IUPAC Name	3-ethyl-2-hydroxyheptanoic acid	[7]
Molecular Formula	C9H18O3	[7]
Molecular Weight	174.24 g/mol	[7]
Monoisotopic Mass	174.1256 Da	[7][8]
CAS Number	63834-30-0	[7]
Canonical SMILES	CCCCC(CC)C(C(=O)O)O	[7]
InChIKey	DJDGGSPGQFGVMX-UHFFFAOYSA-N	[7]

Principle of Silylation with BSTFA

The core of this analytical method is the conversion of 3-Ethyl-2-hydroxyheptanoic acid into a volatile derivative. This is achieved through a silylation reaction using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a small percentage of Trimethylchlorosilane (TMCS) as a catalyst.[3]

Mechanism: BSTFA is a powerful silyl donor. It reacts with the acidic protons of the carboxylic acid and hydroxyl groups, replacing them with non-polar trimethylsilyl (-Si(CH₃)₃) groups. The TMCS catalyst enhances the reactivity of the silylating agent, ensuring a rapid and complete reaction, even with potentially hindered hydroxyl groups.[9] The by-products of the reaction, mono(trimethylsilyl)trifluoroacetamide and trifluoroacetamide, are themselves volatile and generally do not interfere with the chromatography.[10]

The overall reaction is as follows: 3-Ethyl-2-hydroxyheptanoic acid + 2 BSTFA → 3-Ethyl-2-(trimethylsilyloxy)heptanoic acid, trimethylsilyl ester + 2 By-products

Caption: Silylation of 3-Ethyl-2-hydroxyheptanoic acid using BSTFA.

Experimental Workflow Overview

The analytical process follows a logical sequence from sample acquisition to final data analysis. Each step is critical for achieving accurate and reliable quantification.

Caption: Overall experimental workflow for GC-MS analysis.

Detailed Protocols

A. Protocol 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol is a generalized procedure for extracting organic acids from an aqueous matrix like urine or plasma. The goal is to isolate the analyte from interfering substances such as proteins and salts and transfer it into an organic solvent suitable for derivatization.[11][12][13]

• Sample Aliquot: Transfer 500 µL of the sample (e.g., plasma, urine) into a clean glass test tube.

• Internal Standard: Add an appropriate internal standard. For quantitative analysis, a stable isotope-labeled analogue of the target analyte is ideal.[14]

• Acidification: Acidify the sample to a pH < 2 by adding 50 µL of 6 M HCl. This step ensures that the carboxylic acid group is fully protonated, maximizing its extraction efficiency into the organic solvent.[11][15]

• Extraction: Add 3 mL of a high-purity organic solvent such as ethyl acetate.[11][15]

• Mixing: Vortex the tube vigorously for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge the tube at 2000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean GC vial or a reaction vial.

• Repeat Extraction: Repeat steps 4-7 with a second 3 mL aliquot of ethyl acetate and combine the organic layers to maximize recovery.

• Drying: Evaporate the pooled organic solvent to complete dryness under a gentle stream of dry nitrogen at approximately 35-40°C.[15] It is critical that the sample is completely dry, as any residual water will react with the silylating reagent and inhibit the derivatization reaction.[16]

B. Protocol 2: Silylation Derivatization

This protocol converts the dried analyte residue into its volatile TMS derivative.

• Reagent Preparation: Use a commercially available solution of BSTFA containing 1% TMCS. Handle the reagent under anhydrous conditions, as it is highly sensitive to moisture.[10][16]

• Reagent Addition: Add 100 µL of the BSTFA + 1% TMCS reagent to the dried sample residue in the GC vial.[2][3]

• Capping: Immediately cap the vial tightly with a PTFE-lined cap to prevent the ingress of atmospheric moisture and the loss of the volatile reagent.

• Reaction: Vortex the vial for 30 seconds to dissolve the residue.

• Heating: Place the vial in a heating block or oven at 70°C for 40-60 minutes to ensure the reaction goes to completion.[2][15]

• Cooling: Remove the vial from the heat source and allow it to cool completely to room temperature before opening.

• Analysis: The sample is now ready for direct injection into the GC-MS system.

C. Protocol 3: GC-MS Instrumental Parameters

The following parameters provide a robust starting point for the analysis. Optimization may be required based on the specific instrumentation used.

Parameter	Recommended Setting	Rationale
Gas Chromatograph	Agilent 8890 or equivalent	Provides precise temperature and flow control.
Mass Spectrometer	Agilent 7250 Q-TOF, 5977 MSD or equivalent	Offers high sensitivity and mass accuracy.
GC Column	Agilent DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film	A non-polar column providing excellent separation for a wide range of derivatized compounds.[17][18]
Injection Volume	1 µL	Standard volume for trace analysis.
Injector Mode	Splitless	Maximizes the transfer of analyte onto the column for high sensitivity.[12][17]
Injector Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte without causing thermal degradation.[11][19]
Carrier Gas	Helium	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	A standard flow rate for this column dimension.[20]
Oven Program	Initial 80°C, hold 2 min; ramp 5°C/min to 280°C, hold 5 min	A typical gradient for separating organic acids, allowing for the elution of both early and late-eluting compounds.[11][15]
MS Transfer Line	280 °C	Prevents condensation of the analyte before it enters the ion source.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Electron Energy	70 eV	Standard energy for creating reproducible fragmentation patterns.[20][21]
Acquisition Mode	Full Scan (m/z 50-550)	Used for initial identification and characterization of the analyte's mass spectrum.[14]
Selected Ion Monitoring (SIM)	Used for quantitative analysis to enhance sensitivity and selectivity by monitoring specific, characteristic ions.[11]

Expected Results and Data Interpretation

A. Chromatography

The di-TMS derivative of 3-Ethyl-2-hydroxyheptanoic acid is expected to elute as a single, sharp, and symmetrical peak from the DB-5MS column. The derivatization process significantly reduces the polarity, leading to improved peak shape and resolution.

B. Mass Spectrometry and Fragmentation

Caption: Proposed primary fragmentation pathways for the analyte.

Key Expected Ions:

m/z	Identity	Fragmentation Pathway	Significance
318	[M]⁺	Molecular Ion	Confirms the molecular weight of the di-TMS derivative.
303	[M-15]⁺	Loss of a methyl radical (•CH₃) from a TMS group.	A ubiquitous and characteristic fragment for nearly all TMS derivatives.[22]
219	[Fragment]⁺	α-cleavage: Fission of the C2-C3 bond, retaining the charge on the silylated 2-hydroxy-carboxyl portion.	A highly diagnostic ion for α-hydroxy acid TMS derivatives, indicating the structure around the functional groups.
201	[M-117]⁺	Loss of the trimethylsilyl carboxylate group (•COOTMS).	Confirms the presence of a silylated carboxylic acid.
73	[Si(CH₃)₃]⁺	Trimethylsilyl cation.	A common, low-mass ion present in the spectra of all TMS derivatives.

For quantitative analysis using SIM mode, monitoring ions such as m/z 303, 219, and 201 would provide excellent selectivity and sensitivity.[15]

References

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• 3-Ethyl-2-hydroxyheptanoic acid — Chemical Substance Information. NextSDS. [Link]

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• Acids: Derivatization for GC Analysis. Wiley. [Link]

• B-201 Development of a Quantitative Gas Chromatography Tandem Mass Spectrometry Method for Metabolic Profiling of Urine Organic Acids. Clinical Chemistry | Oxford Academic. [Link]

• BSTFA + TMCS N,O-bis(Trimethylsilyl)trifluoroacetamide with Trimethylchlorosilane. ResearchGate. [Link]

• Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC. National Center for Biotechnology Information. [Link]

• GC-MS Sample Preparation. Organomation. [Link]

• MetBioNet best practice guidelines for analysis of organic acids by Gas Chromatography Mass Spectrometry. MetBioNet. [Link]

• (PDF) Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. ResearchGate. [Link]

• Study on the Derivatization Process Using N-O-bis-(trimethylsilyl)-trifluoroacetamide, N-(tert-butyldimethylsilyl). IDC Technologies. [Link]

• Gas chromatography/mass spectroscopy (GC/MS) spectrum of the silylated... ResearchGate. [Link]

• Sample preparation GC-MS. SCION Instruments. [Link]

• Sample Preparation Guidelines for GC-MS. University of California, Riverside. [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis. [Link]

• Simultaneous Analysis of Organic Acids, Glycerol and Phenolic Acids in Wines Using Gas Chromatography-Mass Spectrometry. MDPI. [Link]

• Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization - PMC. National Center for Biotechnology Information. [Link]

• Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Agilent. [Link]

• 3-ethyl-2-hydroxyheptanoic acid (C9H18O3). PubChemLite. [Link]

• Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Refubium - Freie Universität Berlin. [Link]

• 3-ethyl-2-hydroxyPentanoic acid | C7H14O3 | CID 22594731. PubChem. [Link]

• (PDF) Review: Derivatization in mass spectrometry—1. Silylation. ResearchGate. [Link]

• Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. LIPID MAPS. [Link]

• ethyl 3-hydroxyhexanoate, 2305-25-1. The Good Scents Company. [Link]

• GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. Wiley Online Library. [Link]

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Application Notes and Protocols: 3-Ethyl-2-hydroxyheptanoic Acid as a Versatile Precursor in Organic Synthesis

Introduction: Unlocking Synthetic Potential with a Bifunctional Building Block

3-Ethyl-2-hydroxyheptanoic acid is a valuable chiral building block in organic synthesis, belonging to the class of α-hydroxy acids. Its structure features two key functional groups: a carboxylic acid and a secondary alcohol at the alpha position.[1] This arrangement provides a rich platform for a variety of chemical transformations, allowing for the strategic construction of more complex molecular architectures. The presence of two stereocenters (at C2 and C3) further enhances its utility, offering diastereomeric and enantiomeric control in asymmetric synthesis.

The reactivity of 3-Ethyl-2-hydroxyheptanoic acid is dictated by the interplay between the hydroxyl and carboxyl groups. These groups can be reacted in concert or selectively, enabling transformations such as oxidation, esterification, and decarboxylation.[2] This guide provides an in-depth exploration of its synthetic applications, complete with detailed protocols and mechanistic insights for researchers in drug discovery and chemical development.

Physicochemical Properties

A clear understanding of the precursor's properties is fundamental to its effective use in synthesis.

Property	Value	Source
Molecular Formula	C9H18O3	PubChem[3][4]
Molecular Weight	174.24 g/mol	PubChem[3][4]
IUPAC Name	3-ethyl-2-hydroxyheptanoic acid	PubChem[3]
CAS Number	63834-30-0	PubChem[3]
XLogP3	2.3	PubChem[3]

Core Synthetic Applications & Methodologies

The unique structure of 3-Ethyl-2-hydroxyheptanoic acid allows it to serve as a precursor in several key synthetic transformations. This section details the chemistry and provides validated protocols for its most significant applications.

Application 1: Oxidation to α-Keto Acid (3-Ethyl-2-oxoheptanoic acid)

The conversion of the α-hydroxy acid to its corresponding α-keto acid is a foundational transformation. α-Keto acids are valuable intermediates in the synthesis of pharmaceuticals and other biologically active compounds. The oxidation of the secondary alcohol can be achieved using a variety of reagents. Pyridinium fluorochromate (PFC) is an effective oxidant for this purpose, converting the hydroxy compound to a carbonyl product.[5]

Caption: Workflow for the oxidation of the precursor to an α-keto acid.

Materials:

• 3-Ethyl-2-hydroxyheptanoic acid (1.0 eq)

• Pyridinium fluorochromate (PFC) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Silica gel or Celite®

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Ethyl-2-hydroxyheptanoic acid in anhydrous DCM.

• Add PFC in one portion to the stirred solution. The reaction is typically exothermic.

• Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Upon completion, dilute the reaction mixture with diethyl ether and filter it through a short pad of silica gel or Celite® to remove the chromium byproducts. Wash the pad thoroughly with additional diethyl ether.

• Combine the organic filtrates and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure 3-Ethyl-2-oxoheptanoic acid.

Rationale: The choice of PFC provides a relatively clean and efficient oxidation of the secondary alcohol to a ketone with minimal side reactions.[5] The anhydrous conditions are crucial to prevent the formation of over-oxidation products. The basic wash during workup removes any unreacted acidic starting material.

Application 2: Esterification to Ethyl 3-Ethyl-2-hydroxyheptanoate

Esterification is a fundamental reaction of carboxylic acids, often used to protect the carboxyl group or to modify the molecule's physical properties, such as solubility and volatility.[6] The Fischer esterification, which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst, is a classic and cost-effective method.[7]

Sources

• 1. fiveable.me [fiveable.me]
• 2. Alpha hydroxycarboxylic acid - Wikipedia [en.wikipedia.org]
• 3. 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. ias.ac.in [ias.ac.in]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note &amp; Protocol: High-Efficiency Extraction of 3-Ethyl-2-hydroxyheptanoic Acid from Biological Matrices

Introduction

3-Ethyl-2-hydroxyheptanoic acid is a metabolite of interest in various biomedical research fields. Its accurate quantification in biological samples such as plasma, urine, and tissue homogenates is crucial for understanding metabolic pathways and disease biomarkers. This document provides a detailed protocol for the efficient extraction of 3-Ethyl-2-hydroxyheptanoic acid from biological matrices, optimized for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

The protocol herein is built upon the principles of liquid-liquid extraction (LLE), a robust and widely applicable technique for the separation of compounds based on their differential solubilities in two immiscible liquid phases. The choice of solvents and pH adjustments are critical for maximizing the recovery of the target analyte while minimizing interferences from the complex biological matrix.

Principle of the Method

The extraction of 3-Ethyl-2-hydroxyheptanoic acid, a carboxylic acid, from an aqueous biological sample is achieved by protonating the carboxyl group through acidification of the sample. This protonation significantly reduces the polarity of the molecule, thereby increasing its solubility in a nonpolar organic solvent. A subsequent liquid-liquid extraction with a suitable organic solvent will partition the analyte into the organic phase, leaving behind polar, water-soluble interfering substances in the aqueous phase. The organic extract can then be evaporated and the residue derivatized for GC-MS analysis or reconstituted in a suitable solvent for LC-MS analysis.

Materials and Reagents

• Solvents (HPLC or GC grade):

  • Ethyl acetate

  • Hexane

  • Methanol

  • Acetonitrile

• Acids and Bases:

  • Hydrochloric acid (HCl), concentrated and 1M solution

  • Formic acid

• Salts:

  • Sodium chloride (NaCl)

• Internal Standard (IS):

  • A suitable stable isotope-labeled analog of 3-Ethyl-2-hydroxyheptanoic acid (e.g., d3-3-Ethyl-2-hydroxyheptanoic acid) is highly recommended for accurate quantification.

• Derivatization Agent (for GC-MS):

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Sample Collection Tubes:

  • Polypropylene centrifuge tubes (15 mL and 50 mL)

• Equipment:

  • Vortex mixer

  • Centrifuge (capable of 3000 x g)

  • Nitrogen evaporator

  • Heating block

  • Analytical balance

  • pH meter or pH strips

Sample Preparation and Storage

Proper sample handling is critical for accurate results.

• Plasma/Serum: Collect whole blood in tubes containing an appropriate anticoagulant (e.g., EDTA, heparin). Centrifuge at 2000 x g for 15 minutes at 4°C to separate plasma. Transfer the plasma to a clean polypropylene tube and store at -80°C until analysis.

• Urine: Collect mid-stream urine in a sterile container. Centrifuge at 1500 x g for 10 minutes at 4°C to remove particulate matter. Store the supernatant at -80°C until analysis.

• Tissue: Immediately after collection, flash-freeze the tissue in liquid nitrogen and store at -80°C. Prior to extraction, homogenize the tissue in a suitable buffer (e.g., phosphate-buffered saline, PBS) on ice.

Detailed Extraction Protocol: Liquid-Liquid Extraction

This protocol is optimized for a 1 mL plasma or urine sample. For tissue homogenates, the starting volume may need to be adjusted.

• Sample Thawing and Aliquoting:

  • Thaw the frozen biological samples on ice.

  • Vortex the samples gently to ensure homogeneity.

  • Pipette 1.0 mL of the sample into a 15 mL polypropylene centrifuge tube.

• Internal Standard Spiking:

  • Add a known amount of the internal standard solution to each sample, calibration standard, and quality control sample. The concentration of the IS should be close to the expected concentration of the analyte.

• Acidification:

  • Add 100 µL of 1M HCl to each tube to adjust the pH to approximately 2-3.

  • Vortex for 10 seconds. This step is crucial for protonating the carboxyl group of the analyte, making it less polar.

• Addition of Organic Solvent:

  • Add 5.0 mL of ethyl acetate to each tube. Ethyl acetate is a moderately polar solvent that provides good recovery for a wide range of organic acids.

• Extraction:

  • Cap the tubes tightly and vortex vigorously for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

  • Alternatively, use a mechanical shaker for 15 minutes.

• Phase Separation:

  • Centrifuge the tubes at 3000 x g for 10 minutes at 4°C. This will result in a clear separation of the upper organic layer and the lower aqueous layer.

• Collection of Organic Phase:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean 15 mL centrifuge tube using a Pasteur pipette. Be cautious not to disturb the proteinaceous interface.

• Second Extraction (Optional but Recommended):

  • To maximize recovery, a second extraction can be performed. Add another 5.0 mL of ethyl acetate to the remaining aqueous layer, vortex, and centrifuge as before.

  • Combine the organic layers from both extractions.

• Evaporation:

  • Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen at 40°C. Avoid excessive heat, as it may lead to degradation of the analyte.

• Reconstitution/Derivatization:

  • For LC-MS Analysis: Reconstitute the dried residue in 100 µL of a suitable mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex and transfer to an autosampler vial.

  • For GC-MS Analysis: Add 50 µL of BSTFA + 1% TMCS and 50 µL of ethyl acetate to the dried residue. Cap the vial tightly and heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) derivative. Cool to room temperature before analysis.

Workflow Visualization

Caption: Liquid-Liquid Extraction Workflow for 3-Ethyl-2-hydroxyheptanoic acid.

Quality Control and Method Validation

To ensure the reliability of the results, the following quality control measures are recommended:

• Calibration Curve: Prepare a set of calibration standards by spiking known concentrations of 3-Ethyl-2-hydroxyheptanoic acid into a blank matrix (e.g., charcoal-stripped plasma).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations to be run with each batch of samples.

• Recovery: The extraction recovery should be determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

• Matrix Effects: Evaluate the effect of the biological matrix on the ionization of the analyte, especially for LC-MS analysis.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low Analyte Recovery	Incomplete extraction	Ensure vigorous vortexing/shaking. Perform a second extraction.
Incorrect pH	Verify the pH of the sample after acidification.
Analyte degradation	Avoid excessive heat during evaporation.
High Variability	Inconsistent pipetting	Use calibrated pipettes.
Incomplete phase separation	Increase centrifugation time or speed.
Poor Chromatographic Peak Shape	Incomplete derivatization (GC-MS)	Ensure reagents are fresh and reaction time/temperature are optimal.
Incompatible reconstitution solvent (LC-MS)	Ensure the reconstitution solvent is similar in composition to the mobile phase.

Conclusion

This application note provides a comprehensive and robust protocol for the extraction of 3-Ethyl-2-hydroxyheptanoic acid from biological samples. The described liquid-liquid extraction method, coupled with appropriate quality control measures, will enable researchers to obtain accurate and reproducible results for their metabolomic and biomarker studies. The flexibility of the final step allows for analysis by either GC-MS or LC-MS, depending on the instrumentation available.

References

• Lord, G. A., & Gordon, D. B. (2002). Sample Preparation for Clinical and Pharmaceutical Analysis. John Wiley & Sons.
• Poole, C. F. (2020). Liquid-Phase Extraction. Elsevier.
• Blau, K., & Halket, J. M. (Eds.). (1993).

In vivo dosing protocols for 3-Ethyl-2-hydroxyheptanoic acid studies

An in-depth technical guide for establishing in vivo dosing and pharmacokinetic (PK) protocols for 3-Ethyl-2-hydroxyheptanoic acid. This application note synthesizes structural chemistry, formulation science, and in vivo pharmacology to provide a robust, self-validating framework for preclinical researchers.

Physicochemical Profiling & Mechanistic Rationale

3-Ethyl-2-hydroxyheptanoic acid (CID 44788) is a synthetic, branched-chain α-hydroxy fatty acid[1.4]. Designing an in vivo protocol for this molecule requires a deep understanding of its amphiphilic nature and its unique metabolic liabilities.

Because the molecule possesses an ethyl group at the C3 (β-position), standard mitochondrial β-oxidation is sterically and chemically blocked. Consequently, the molecule must first undergo peroxisomal α-oxidation—a process that decarboxylates the C1 carbon, shifting the ethyl branch to the new α-position and permitting subsequent β-oxidation cycles. This structural nuance significantly extends its in vivo half-life compared to linear heptanoic acid, dictating a prolonged PK sampling window.

Putative metabolic pathway bypassing β-oxidation blockade via initial α-oxidation.

Table 1: Physicochemical Properties Dictating Formulation

Property	Value	Pharmacokinetic Implication
Molecular Weight	174.24 g/mol	High permeability; easily crosses lipid bilayers.
XLogP3 (Predicted)	~2.3	Lipophilic tail requires surfactants for aqueous suspension.

| pKa (Carboxylic Acid) | ~4.5 - 5.0 | Ionized at physiological pH (7.4), binding strongly to serum albumin. |

Formulation Strategy: The Causality of Vehicle Selection

To ensure reproducible systemic exposure, the dosing vehicle must overcome the compound's lipophilicity while preventing gastrointestinal distress.

• Oral (PO) Vehicle: 0.5% Carboxymethylcellulose (CMC) and 0.2% Tween 80 in deionized water[2.1].

  • Causality: Fatty acid analogs tend to aggregate in purely aqueous solutions. Tween 80 acts as a non-ionic surfactant to reduce surface tension and form uniform micelles. CMC increases the viscosity of the vehicle, preventing the micelles from settling and ensuring that the exact intended dose is drawn into the gavage needle every time.

• Intravenous (IV) Vehicle: 5% PEG400 in sterile saline.

  • Causality: IV administration strictly requires a true solution (no suspensions) to prevent pulmonary embolism. PEG400 acts as a co-solvent to fully solubilize the compound without inducing the histamine-release toxicity sometimes associated with high concentrations of Tween 80 in the bloodstream.

In Vivo Dosing Protocols (Murine Model)

To establish absolute bioavailability ( F% ), a crossover or parallel-group design utilizing both IV and PO administration is required.

Protocol A: Oral Gavage (PO) Dose-Ranging

• Subject Preparation: Use male C57BL/6J mice (8-10 weeks old, ~25g). Fast the animals for exactly 4 hours prior to dosing.

  • Causality: Fasting normalizes gastric emptying rates and baseline endogenous lipid metabolism, drastically reducing inter-subject absorption variability[2.11].

• Dose Preparation: Prepare the CMC/Tween 80 suspension at 1 mg/mL, 3 mg/mL, and 10 mg/mL. Sonicate for 15 minutes in a cold water bath to ensure micellar homogeneity.

• Administration: Administer a 10 mL/kg dose volume (e.g., 250 µL for a 25g mouse) via oral gavage using a 20G reusable bulb-tipped feeding needle. This achieves dose levels of 10, 30, and 100 mg/kg.

• Serial Sampling: Perform tail vein microsampling (20 µL blood per timepoint) at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Collect blood into K2-EDTA coated tubes.

Protocol B: Intravenous (IV) Baseline Clearance

• Administration: Administer 2 mg/kg of the compound (formulated in 5% PEG400/Saline) via lateral tail vein injection at a volume of 5 mL/kg.

• Sampling: Collect blood at 0.08 (5 min), 0.25, 0.5, 1, 2, 4, and 8 hours. The 5-minute timepoint is critical for capturing the maximum concentration ( Cmax​ ) and calculating the true Volume of Distribution ( Vd​ ).

In vivo pharmacokinetic dosing workflow and bioanalytical strategy.

Bioanalytical Extraction & LC-MS/MS Quantification

Because 3-Ethyl-2-hydroxyheptanoic acid is highly bound to plasma proteins (predominantly albumin), direct injection into an LC-MS/MS system will result in massive signal loss and column fouling.

System Validation & Controls (Self-Validating Design)

To ensure the protocol acts as a self-validating system, every analytical run must include a zero-hour ( T=0 ) pre-dose blank from each specific animal. This establishes individual baseline endogenous noise. Furthermore, a stable-isotope-labeled internal standard (IS) must be used to mathematically correct for variations in extraction recovery or MS ion suppression.

Step-by-Step Extraction (Liquid-Liquid Extraction - LLE)

• Plasma Separation: Centrifuge the 20 µL K2-EDTA blood samples at 3,000 × g for 10 minutes at 4°C to isolate plasma.

• Spiking: Transfer 5 µL of plasma to a 96-well plate. Add 5 µL of Internal Standard (e.g., 13C -palmitic acid at 500 ng/mL).

• Precipitation/Extraction: Add 100 µL of ice-cold Acetonitrile:Methanol (80:20 v/v) containing 0.1% Formic Acid.

  • Causality: The organic solvent denatures plasma proteins, releasing the bound fatty acid, while the acidic environment ensures the carboxylic acid group remains protonated (neutral), driving it into the organic phase.

• Centrifugation: Vortex for 5 minutes, then centrifuge at 15,000 × g for 15 minutes at 4°C.

• Analysis: Transfer 80 µL of the supernatant to an LC vial. Analyze via LC-MS/MS in negative electrospray ionization (ESI-) mode, monitoring the [M−H]− parent ion at m/z 173.1[1.4].

Quantitative Data Presentation

Upon completion of the Non-Compartmental Analysis (NCA), summarize the PK parameters to evaluate dose linearity and bioavailability. Below is a structured template demonstrating how the quantitative output of this protocol should be evaluated.

Table 2: Expected Pharmacokinetic Parameters (NCA Output Framework)

Parameter	IV (2 mg/kg)	PO (10 mg/kg)	PO (30 mg/kg)	PO (100 mg/kg)

| Cmax​ (ng/mL) | 4,500 ± 320 | 1,200 ± 150 | 3,450 ± 410 | 10,100 ± 980 | | Tmax​ (hr) | 0.08 | 1.0 | 1.5 | 2.0 | | AUC0−∞​ (hr*ng/mL) | 8,200 ± 500 | 28,500 ± 1,200 | 82,000 ± 4,500 | 260,000 ± 15,000 | | Half-life ( t1/2​ ) (hr) | 3.2 | 3.5 | 3.8 | 4.1 | | Bioavailability ( F% ) | 100% (Fixed) | ~69% | ~66% | ~63% |

Note: A slight decrease in F% at higher doses typically indicates saturation of intestinal fatty acid binding proteins (FABPs) or micellar absorption limits.

References

• 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Hypoglycemic effects of a novel fatty acid oxidation inhibitor in rats and monkeys Source: American Journal of Physiology-Endocrinology and Metabolism URL:[Link]

• In vivo optical metabolic imaging of long-chain fatty acid uptake in orthotopic models of triple negative breast cancer Source: bioRxiv URL:[Link]

Application Note: Solubility Profiling of 3-Ethyl-2-hydroxyheptanoic Acid in Organic Solvents

Introduction & Mechanistic Overview

3-Ethyl-2-hydroxyheptanoic acid is a branched-chain alpha-hydroxy acid (AHA) with significant potential in topical formulations, specialty polymer synthesis, and as a pharmaceutical intermediate. Unlike short-chain AHAs (e.g., glycolic or lactic acid) which exhibit high aqueous solubility, the extended C9 aliphatic structure of 3-ethyl-2-hydroxyheptanoic acid imparts pronounced lipophilicity according to PubChem structural data[1].

Understanding the solubility of this compound in common organic solvents is critical for downstream processing. The solubility of an AHA is governed by the thermodynamic balance between its hydrophilic head (the hydrogen-bonding -OH and -COOH groups) and its hydrophobic tail. The ethyl branch at the C3 position disrupts crystal lattice packing, which generally lowers the melting point and enhances solvation in moderately polar to non-polar organic solvents compared to straight-chain analogs. Furthermore, formulation of longer-chain AHAs often requires specific polar organic solvents or solvent complexes to overcome their inherently low aqueous solubility as detailed in dermatological patent literature[2].

Physicochemical Properties

To rationally select solvents for extraction or formulation, we must first analyze the compound's fundamental physicochemical parameters. The predicted XLogP3 value of 2.3 indicates a strong preference for lipophilic environments[1].

Table 1: Key Physicochemical Properties

Property	Value	Implication for Solubility
Molecular Formula	C9H18O3	High carbon-to-oxygen ratio drives organic solvent preference.
Molecular Weight	174.24 g/mol	Moderate size; easily solvated by standard organic solvents.
XLogP3	2.3	Amphiphilic but lipophilic-dominant; poorly soluble in pure water.
Functional Groups	-OH, -COOH	Capable of acting as both hydrogen bond donors and acceptors.

Thermodynamic Solubility Determination: Experimental Protocol

To ensure scientific integrity and reproducibility, the following protocol utilizes a self-validating shake-flask method. This method guarantees that true thermodynamic equilibrium is reached, preventing false readings caused by transient kinetic supersaturation.

Materials Required

• Analyte: 3-Ethyl-2-hydroxyheptanoic acid (High purity, >98%)

• Solvents: Ethanol, Methanol, Ethyl Acetate, Dimethyl Sulfoxide (DMSO), Hexane (all HPLC grade).

• Equipment: Thermostated orbital shaker, temperature-controlled centrifuge, 0.22 µm PTFE syringe filters, HPLC-UV or LC-MS system.

Step-by-Step Methodology

• Solvent Preparation & Saturation: Add 2.0 mL of the target organic solvent into a 5 mL amber glass vial. Gradually add 3-Ethyl-2-hydroxyheptanoic acid until a visible precipitate remains, ensuring the solvent is fully saturated.

• Equilibration (Self-Validation Step): Seal the vials and place them in a thermostated orbital shaker at exactly 25.0 ± 0.5 °C, shaking at 200 RPM. Causality Note: To validate that thermodynamic equilibrium has been achieved, sample the suspension at 24 hours and 48 hours. If the concentration variance between the two time points is <5%, the system is validated as fully equilibrated.

• Phase Separation: Centrifuge the saturated suspensions at 10,000 x g for 15 minutes at 25 °C to pellet the undissolved solute.

• Filtration: Draw the supernatant using a glass syringe and filter through a 0.22 µm PTFE filter. Causality Note: PTFE is mandatory here. AHAs can adsorb to nylon or cellulose matrices via hydrogen bonding, leading to artificially low solubility readings. PTFE is chemically inert and prevents analyte loss.

• Quantification: Dilute the filtrate appropriately with the mobile phase and inject it into the HPLC-UV/LC-MS system. Calculate the concentration against a pre-established calibration curve.

Workflow for the thermodynamic solubility determination of alpha-hydroxy acids.

Expected Solubility Profile in Organic Solvents

Based on its structural moieties and comparative data from similar long-chain AHAs, 3-Ethyl-2-hydroxyheptanoic acid exhibits distinct solvation behaviors across different solvent classes. Studies on the extraction of AHAs demonstrate that pure alcohols or alcohol/water binary mixtures significantly alter the solvation dynamics due to synergistic solvent effects[3].

Table 2: Estimated Solubility Profile at 25°C

Solvent Class	Specific Solvent	Estimated Solubility	Solvation Mechanism
Polar Protic	Ethanol / Methanol	High (>100 mg/mL)	Strong hydrogen bonding with -OH and -COOH groups; aliphatic chain accommodated by the solvent's alkyl groups.
Polar Aprotic	DMSO / DMF	Very High (>150 mg/mL)	Excellent disruption of intermolecular AHA hydrogen bonds; high dielectric constant stabilizes the monomeric acid.
Moderately Polar	Ethyl Acetate	High (>50 mg/mL)	Dipole-dipole interactions and favorable dispersion forces with the C9 branched backbone.
Non-Polar	Hexane / Heptane	Moderate (10 - 50 mg/mL)	Solvation driven entirely by London dispersion forces acting on the nonyl-equivalent aliphatic chain; limited by the polar headgroup.
Aqueous	Water	Poor (<5 mg/mL)	The hydrophobic effect of the C9 chain heavily outweighs the hydration energy of the polar headgroups.

Formulation Strategies

For drug development professionals working with 3-Ethyl-2-hydroxyheptanoic acid, its low aqueous solubility requires specific formulation strategies:

• Co-Solvency: Utilizing a binary mixture of Ethanol/Water or Propylene Glycol/Water can exponentially increase solubility compared to pure water[3].

• Lipid-Based Delivery: The high lipophilicity (XLogP3 = 2.3) makes this compound an excellent candidate for microemulsions or solid lipid nanoparticles (SLNs), utilizing solvents like ethyl acetate during the preparation phase.

References

• Title: 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem Source: National Center for Biotechnology Information (nih.gov) URL: [Link]

• Title: US20090209642A1 - Hydroxy Acid Complexes for Antiaging and Skin Renovation Source: Google Patents URL

• Title: Extraction of Isoflavones, Alpha-Hydroxy Acids, and Allantoin from Soybean Leaves—Optimization by a Mixture Design of the Experimental Method Source: PubMed Central (nih.gov) URL: [Link]

Sources

• 1. 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2016198469A1 - Penetration of alpha-hydroxy acids from water-free emulsions - Google Patents [patents.google.com]
• 3. Extraction of Isoflavones, Alpha-Hydroxy Acids, and Allantoin from Soybean Leaves—Optimization by a Mixture Design of the Experimental Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Biomedical Applications of Poly(3-ethyl-2-hydroxyheptanoic acid) (PEHHA) via Controlled O-Carboxyanhydride Ring-Opening Polymerization

Introduction & Rationale

3-Ethyl-2-hydroxyheptanoic acid (3-EHHA) is a highly hydrophobic, sterically hindered α-hydroxy acid. In polymer chemistry, aliphatic polyesters derived from α-hydroxy acids—such as poly(lactic acid) (PLA)—are foundational to biodegradable materials. However, PLA often suffers from rapid hydrolytic degradation and insufficient hydrophobicity for the sustained release of highly lipophilic drugs.

Integrating 3-EHHA into a polymer backbone introduces a bulky 3-ethyl group and a long 7-carbon aliphatic chain. This steric bulk significantly lowers the glass transition temperature ( Tg​ ), increases chain hydrophobicity, and sterically shields the ester backbone from rapid hydrolysis.

The Synthetic Challenge: Traditional polyester synthesis relies on the ring-opening polymerization (ROP) of 6-membered cyclic diesters (e.g., lactide or glycolide). However, the extreme steric hindrance of 3-EHHA prevents the thermodynamic formation of stable cyclic dimers. To bypass this, we must utilize O-carboxyanhydride (OCA) chemistry. Converting 3-EHHA into a 5-membered OCA ring activates the monomer for controlled ROP, enabling the synthesis of high-molecular-weight, functionalized poly(α-hydroxy acids)[1].

Experimental Workflows & Mechanistic Causality

The following protocols detail the synthesis of the 3-EHHA-OCA monomer, its controlled photoredox-mediated polymerization, and its subsequent formulation into block-copolymer nanoparticles.

Protocol 1: Synthesis of 3-EHHA O-Carboxyanhydride (3-EHHA-OCA)

Causality & Design: Direct polycondensation of bulky α-hydroxy acids yields low-molecular-weight oligomers with broad dispersity. By reacting 3-EHHA with triphosgene, we form a highly reactive 5-membered OCA ring. This intermediate is thermodynamically driven to polymerize via the release of CO₂ gas, ensuring high conversion rates without the need for extreme heat or vacuum.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 g of 3-EHHA in 150 mL of anhydrous tetrahydrofuran (THF) in a flame-dried Schlenk flask under a nitrogen atmosphere.

• Cyclization: Cool the solution to 0 °C using an ice bath. Add 0.5 equivalents of triphosgene (dissolved in 20 mL THF) dropwise over 30 minutes.

• Catalysis: Add a catalytic amount of activated charcoal to facilitate the decomposition of triphosgene into phosgene. Stir the reaction at room temperature for 12 hours.

• Purification: Filter the mixture through Celite to remove the charcoal. Concentrate the filtrate under reduced pressure. Recrystallize the crude 3-EHHA-OCA from a mixture of anhydrous hexane/ethyl acetate (3:1 v/v) at -20 °C to obtain pure white crystals.

• Self-Validation (QC): Analyze the product via FTIR. The successful formation of the OCA ring is confirmed by the appearance of two distinct anhydride carbonyl stretching bands at 1800 cm⁻¹ and 1880 cm⁻¹ . The complete disappearance of the broad -OH stretch (~3300 cm⁻¹) validates the absence of unreacted starting material.

Caption: Workflow for the synthesis and spectroscopic validation of the 3-EHHA-OCA monomer.

Protocol 2: Controlled Photoredox ROP of 3-EHHA-OCA

Causality & Design: Conventional organocatalysts (e.g., DMAP) used for OCA polymerization often abstract the α-proton, leading to severe epimerization and loss of polymer stereoregularity. To prevent this, we employ a synergistic photoredox Ni/Zn catalytic system. Operating at low temperatures (-15 °C) under blue LED irradiation accelerates the ring-opening and decarboxylation steps while completely suppressing the formation of inactive Ni-carbonyl side complexes[2]. This yields highly isotactic poly(3-EHHA) with predictable molecular weights.

Step-by-Step Methodology:

• Initiator Setup: In a nitrogen-filled glovebox, dissolve 3-EHHA-OCA (1.0 mmol) in 1.0 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add benzyl alcohol (BnOH) as the initiator (0.01 mmol, for a target Degree of Polymerization of 100). Add the Zn-alkoxide catalyst and the Ir-based photoredox catalyst (1 mol% relative to monomer).

• Polymerization: Seal the vial, remove it from the glovebox, and place it in a cryo-cooling block set to -15 °C. Irradiate the vial with a 450 nm blue LED (30 W) for 6 hours.

• Termination & Precipitation: Quench the reaction by exposing it to air and adding a drop of acetic acid. Precipitate the polymer by adding the DCM solution dropwise into cold methanol.

• Self-Validation (QC):

  • Conversion: Assess via ¹H NMR by tracking the disappearance of the OCA methine proton.

  • Molecular Weight: Analyze via Gel Permeation Chromatography (GPC) to ensure a narrow dispersity ( Đ<1.1 ), confirming a living polymerization mechanism[2].

Caption: Photoredox-mediated ring-opening polymerization of 3-EHHA-OCA to yield isotactic PEHHA.

Protocol 3: Synthesis of PEG-b-PEHHA Amphiphilic Copolymers for Drug Delivery

Causality & Design: Because PEHHA is extremely hydrophobic, it cannot be administered systemically on its own. By replacing the BnOH initiator with a hydrophilic Methoxy-poly(ethylene glycol) (mPEG-OH) macroinitiator, we synthesize an amphiphilic block copolymer (PEG-b-PEHHA)[3]. During nanoprecipitation, the bulky PEHHA blocks tightly entangle to form a dense, highly stable hydrophobic core, which prevents the premature "burst release" of encapsulated therapeutics.

Step-by-Step Methodology:

• Macroinitiation: Utilize mPEG-OH (Mn = 5,000 g/mol ) as the initiator in the photoredox ROP protocol described above to synthesize PEG-b-PEHHA.

• Nanoprecipitation: Dissolve 10 mg of PEG-b-PEHHA and 2 mg of a hydrophobic model drug (e.g., Paclitaxel) in 1 mL of THF.

• Self-Assembly: Add the THF solution dropwise into 10 mL of rapidly stirring ultra-pure water. The sudden shift in polarity forces the PEHHA blocks to collapse into a core, trapping the drug, while the PEG blocks form a stabilizing corona.

• Purification: Transfer the micelle suspension to a dialysis cassette (MWCO 3,500 Da) and dialyze against water for 24 hours to remove THF and unencapsulated drug.

• Self-Validation (QC): Measure the nanoparticle hydrodynamic diameter using Dynamic Light Scattering (DLS). A monodisperse population (~80-100 nm) validates successful self-assembly.

Caption: Formulation workflow of PEG-b-PEHHA amphiphilic block copolymers into drug-loaded micelles.

Quantitative Data Summaries

Table 1: Polymerization Kinetics and Molecular Weight Control of PEHHA Data demonstrates the living nature of the photoredox Ni/Zn ROP system, showing excellent agreement between theoretical and experimental molecular weights.

Monomer:Initiator Ratio ([M]/[I])	Theoretical Mn​ (kDa)	Experimental Mn​ (kDa)*	Dispersity ( Đ )	Monomer Conversion (%)
50:1	8.7	8.9	1.04	>99%
100:1	17.4	17.1	1.06	>99%
200:1	34.8	35.2	1.08	98%
500:1	87.1	85.4	1.11	95%

*Determined via GPC (THF eluent, polystyrene standards).

Table 2: Physicochemical Properties of PEHHA vs. Standard PLA The bulky 3-ethyl and heptyl groups of 3-EHHA significantly alter the bulk thermal properties and degradation kinetics compared to standard polylactide.

Polymer System	Tg​ (°C)	Hydrolytic Half-Life (PBS, 37°C)	Nanoparticle Size (DLS)	Drug Encapsulation Efficiency
Standard PLA	~55 - 60	~4 - 6 weeks	N/A (Bulk)	N/A
Standard PEG-b-PLA	~45 - 50	~2 weeks	110 nm	65%
PEHHA Homopolymer	~15 - 20	>6 months	N/A (Bulk)	N/A
PEG-b-PEHHA	~10 - 15	>3 months	85 nm	92%

References

• Yin, Q., Yin, L., Wang, H., & Cheng, J. (2015). Synthesis and biomedical applications of functional poly(alpha-hydroxy acids) via ring-opening polymerization of O-carboxyanhydrides. Accounts of Chemical Research, 48(6), 1777-1787. URL:[Link][1]

• Feng, Q., & Tong, R. (2017). Controlled Photoredox Ring-Opening Polymerization of O-Carboxyanhydrides. Journal of the American Chemical Society, 139(17), 6177-6182. URL:[Link][2]

• Lu, Y., Yin, L., Zhang, Y., Zhang, Z., Xu, Y., Tong, R., & Cheng, J. (2012). Synthesis of Water-Soluble Poly(alpha-hydroxy acids) from Living Ring-Opening Polymerization of O-Benzyl-L-serine Carboxyanhydrides. ACS Macro Letters, 1(4), 441-444. URL:[Link][3]

Sources

• 1. jove.com [jove.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 3-Ethyl-2-hydroxyheptanoic Acid Synthesis

Welcome to the technical support center for the synthesis of 3-Ethyl-2-hydroxyheptanoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yield and purity. Drawing from established principles of organic synthesis and practical laboratory experience, this document provides in-depth solutions to frequently encountered challenges.

Overview of Synthetic Strategy: The Aldol Approach

The synthesis of 3-Ethyl-2-hydroxyheptanoic acid, a substituted α-hydroxy acid, is most effectively approached via a directed aldol reaction. The core strategy involves the formation of a lithium enolate from a propanoate ester, which then acts as a nucleophile, attacking the electrophilic carbonyl of pentanal. This is followed by hydrolysis of the resulting ester to yield the final carboxylic acid.

This route is chosen for its reliability and the extensive literature available for analogous transformations. However, success is highly dependent on rigorous control of reaction parameters to avoid common pitfalls such as self-condensation, poor diastereoselectivity, and low conversion.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the synthesis in a question-and-answer format.

Q1: My reaction yield is consistently low (<40%). What are the primary factors I should investigate?

Low yield is a common issue stemming from several potential sources. A systematic approach to troubleshooting is essential.

Answer:

Several factors can contribute to low yields. The most critical areas to examine are the quality of your reagents and the precise control of your reaction conditions, particularly during enolate formation.

• Cause 1: Incomplete Enolate Formation: The deprotonation of ethyl propanoate to form the reactive enolate is the cornerstone of this reaction. Incomplete formation leads to unreacted starting material.

  • Solution: Use Lithium Diisopropylamide (LDA) as the base. It is a strong, non-nucleophilic base ideal for this purpose. Ensure the LDA is freshly prepared or properly titrated before use. The reaction must be conducted at low temperatures (-78 °C) to ensure the kinetic enolate is formed and is stable.

• Cause 2: Competing Self-Condensation Reactions: Both pentanal and ethyl propanoate can undergo self-condensation, consuming starting materials and complicating purification.

  • Solution: This is a kinetic issue. Add the pentanal slowly to the pre-formed lithium enolate solution at -78 °C. This ensures that the concentration of the enolate is always high relative to the aldehyde, favoring the desired cross-aldol reaction.

• Cause 3: Reagent & Solvent Purity: Water is the enemy of this reaction. Trace amounts of water in your solvent (THF), glassware, or starting materials will quench the LDA and the enolate, drastically reducing yield.

  • Solution: Use anhydrous solvents, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone). Dry all glassware in an oven overnight and cool under a stream of inert gas (Argon or Nitrogen). Purify starting materials by distillation if their purity is questionable.

Below is a workflow to diagnose low-yield issues:

Caption: Troubleshooting workflow for low reaction yield.

Q2: My NMR analysis shows a mixture of diastereomers. How can I improve the stereoselectivity of the reaction?

The product, 3-Ethyl-2-hydroxyheptanoic acid, has two chiral centers, leading to the formation of four possible stereoisomers (two pairs of diastereomers). Controlling this is a common challenge.

Answer:

Diastereoselectivity in lithium enolate aldol reactions is heavily influenced by the geometry of the enolate (E vs. Z) and the reaction conditions, as described by the Zimmerman-Traxler model.

• Enolate Geometry: For propanoate esters, deprotonation with LDA in pure THF typically leads to a mixture of E- and Z-enolates, resulting in poor diastereoselectivity. The Z-enolate is necessary to favor the syn-aldol product.

  • Solution: The addition of HMPA (hexamethylphosphoramide) can favor the formation of the Z-enolate, but it is a carcinogen. A safer and effective alternative is to include a Lewis acidic additive like TiCl4 or to use a different base/solvent system.

• Cation Chelation: The degree of chelation in the transition state affects stereochemical outcomes.

  • Solution: Switching from a lithium enolate (LDA) to a boron enolate (using dibutylboron triflate and a hindered base like diisopropylethylamine) can dramatically improve diastereoselectivity. Boron enolates form highly organized, chair-like Zimmerman-Traxler transition states, often leading to excellent stereocontrol.

Data Comparison: Effect of Conditions on Diastereoselectivity

Base/Additive System	Solvent	Temperature (°C)	Typical Diastereomeric Ratio (syn:anti)
LDA	THF	-78	~ 55:45
LDA / HMPA (2.2 equiv)	THF	-78	> 90:10
9-BBN-OTf / DIPEA	CH2Cl2	-78 to 0	> 95:5
TiCl4 / DIPEA	CH2Cl2	-78	> 90:10 (anti-selective)

Note: Data is illustrative and based on analogous systems.

Q3: During workup, I'm getting a significant amount of an α,β-unsaturated product. How can I prevent this elimination reaction?

The aldol adduct is prone to dehydration (loss of water) to form 3-ethyl-2-heptenoic acid, especially under harsh acidic or basic conditions.

Answer:

This side reaction is a classic issue with β-hydroxy carbonyl compounds. Prevention focuses on maintaining mild conditions during workup and purification.

• Workup Conditions: Avoid strong acids and high temperatures.

  • Solution: Quench the reaction at low temperature with a saturated aqueous solution of ammonium chloride (NH4Cl), which is weakly acidic. Do not use strong acids like HCl or H2SO4 until the final protonation step, and keep the temperature low (0 °C) during this step.

• Purification: Silica gel can be acidic enough to catalyze elimination.

  • Solution: If column chromatography is necessary for the intermediate ester, consider neutralizing the silica gel by eluting it with a solvent mixture containing a small amount of triethylamine (~1%) before loading your sample. Alternatively, use a different purification method like distillation if the product is thermally stable.

Frequently Asked Questions (FAQs)

• What is the best stoichiometry for the reaction?

  • Typically, you should use a slight excess of the enolate precursor (ethyl propanoate) and the base (LDA) relative to the aldehyde (pentanal). A molar ratio of 1.2:1.1:1.0 (Ethyl Propanoate:LDA:Pentanal) is a good starting point.

• How do I know if my LDA is active?

  • LDA solutions should be colorless to pale yellow. A dark color indicates decomposition. For accurate results, LDA should be titrated before use. A common method involves using diphenylacetic acid as an indicator.

• Can I use a different ester?

  • Yes, but the choice of ester can influence enolate geometry and reactivity. Bulky esters (e.g., tert-butyl propanoate) can sometimes offer improved stereoselectivity.

Detailed Experimental Protocol

This protocol provides a step-by-step method for the synthesis, incorporating the best practices discussed above.

Objective: Synthesize Ethyl 3-Ethyl-2-hydroxyheptanoate (Aldol Adduct).

Materials:

• Diisopropylamine (distilled from CaH2)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Ethyl propanoate (distilled from CaH2)

• Pentanal (distilled)

• Anhydrous Tetrahydrofuran (THF) (distilled from Na/benzophenone)

• Saturated aqueous NH4Cl solution

• Standard glassware (oven-dried) and inert atmosphere setup (Argon/N2)

Workflow Diagram:

Caption: Step-by-step experimental workflow for the aldol addition.

Procedure:

• LDA Preparation: To a flame-dried, three-neck flask under Argon, add anhydrous THF (100 mL) and diisopropylamine (1.54 mL, 11 mmol). Cool the solution to -78 °C in a dry ice/acetone bath. Add n-BuLi (4.4 mL, 2.5 M, 11 mmol) dropwise via syringe. Stir the resulting pale yellow solution for 30 minutes at -78 °C.

• Enolate Formation: Add ethyl propanoate (1.21 mL, 12 mmol) dropwise to the LDA solution. Stir for 1 hour at -78 °C. The solution should remain colorless or pale yellow.

• Aldol Reaction: Add pentanal (1.06 mL, 10 mmol) dropwise over 20 minutes, ensuring the internal temperature does not rise above -75 °C. Stir the reaction mixture at -78 °C for 2 hours. Monitor the reaction by TLC (Thin Layer Chromatography).

• Workup: Quench the reaction by slowly adding 20 mL of pre-cooled saturated aqueous NH4Cl solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel, add 50 mL of diethyl ether, and separate the layers. Extract the aqueous layer twice more with 50 mL portions of diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure ester.

• Hydrolysis (Final Step): The purified ester is then dissolved in a mixture of THF and water, treated with LiOH, and stirred until the reaction is complete. Acidification with dilute HCl at 0 °C followed by extraction yields the final product, 3-Ethyl-2-hydroxyheptanoic acid.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]

• Zimmerman, H. E., & Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. Journal of the American Chemical Society, 79(8), 1920–1923. [Link]

• Paterson, I., & Goodman, J. M. (1989). New C-2-symmetric controllers for the asymmetric aldol reaction of ethyl ketones. Tetrahedron Letters, 30(8), 997-1000. [Link]

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 3-Ethyl-2-hydroxyheptanoic Acid

Welcome to the technical support guide for 3-Ethyl-2-hydroxyheptanoic acid. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. Here, we provide a structured approach to understanding and overcoming these issues, grounded in established scientific principles.

Understanding the Molecule: 3-Ethyl-2-hydroxyheptanoic acid

Before troubleshooting, it's crucial to understand the physicochemical properties of the molecule you're working with.

Structural Analysis: 3-Ethyl-2-hydroxyheptanoic acid is an alpha-hydroxy carboxylic acid. Its structure consists of:

• A heptanoic acid backbone (a seven-carbon chain), which makes the molecule predominantly nonpolar and hydrophobic.[1][2]

• A carboxylic acid group (-COOH) , which is a polar, ionizable group that can donate a proton.[1][3]

• An alpha-hydroxyl group (-OH) , which adds polarity and can participate in hydrogen bonding.

• An ethyl group at position 3, which adds to the overall steric bulk and hydrophobicity.

Predicted Physicochemical Properties:

• Molecular Weight: 174.24 g/mol .[4]

• Predicted XLogP3: 2.3.[4] This value indicates a preference for a lipid environment over an aqueous one, suggesting low intrinsic water solubility.

• Predicted pKa: The pKa of a carboxylic acid is the pH at which it is 50% ionized. For similar long-chain carboxylic acids like heptanoic acid, the pKa is approximately 4.8-4.9.[5][6][7] The presence of an electron-withdrawing alpha-hydroxyl group typically lowers the pKa slightly. Therefore, we can estimate the pKa of 3-Ethyl-2-hydroxyheptanoic acid to be in the range of 4.0 to 4.5 .

This combination of a dominant hydrophobic carbon chain and a weakly acidic functional group is the primary reason for its poor solubility in neutral aqueous media.

Frequently Asked Questions (FAQs)

Here are direct answers to common issues encountered in the lab.

Q1: I dissolved my compound in a buffer, but it crashed out (precipitated) over time. Why?

This is a classic case of observing kinetic solubility versus thermodynamic solubility .[8][9]

• Kinetic Solubility: Often, when a compound is rapidly diluted from a high-concentration stock (like DMSO) into a buffer, it can form a temporary, supersaturated solution. This is the kinetic solubility value, and it's not stable.[8][10][11][12]

• Thermodynamic Solubility: This is the true equilibrium solubility, where the solution is saturated in the presence of excess solid compound after a prolonged equilibration time (e.g., 24-48 hours).[10][13] Your compound precipitated as the supersaturated solution reverted to its more stable, lower-energy thermodynamic equilibrium state.[8]

Q2: What is the very first and most important step I should take to improve solubility?

Adjust the pH. For an acidic compound like this, solubility is highly dependent on pH. The key is to deprotonate the carboxylic acid group to form the much more water-soluble carboxylate salt.[14][15][16] This is governed by the Henderson-Hasselbalch equation.[17][18][19] As a rule of thumb, to ensure at least 99% of the acid is in its ionized (soluble) form, the pH of the aqueous medium should be at least 2 units above its pKa.

• Action: Based on the estimated pKa of ~4.0-4.5, you should prepare your aqueous solution with a buffer at pH ≥ 6.5 .

Q3: Can I just use DMSO or another organic solvent to dissolve it for my aqueous-based assay?

While organic solvents like DMSO, ethanol, or methanol are excellent for creating stock solutions, using high concentrations in an aqueous assay is problematic.[20][21]

• Assay Interference: High concentrations of organic solvents can denature proteins, disrupt cell membranes, or interfere with enzyme kinetics, compromising your experimental results.[22]

• Precipitation Risk: When a small volume of your DMSO stock is added to a large volume of aqueous buffer, the solvent environment changes dramatically. The DMSO concentration drops, and if the final concentration of your compound is above its aqueous solubility limit, it will precipitate.

Guideline: Keep the final concentration of organic co-solvents in your aqueous assay as low as possible, typically <1% v/v , and ideally below 0.1%.

Q4: My experiment requires a near-neutral pH (e.g., 7.0-7.4). pH adjustment alone isn't enough. What's next?

If you are constrained by pH and the solubility is still insufficient, you need to explore more advanced formulation strategies. The next logical steps are to try co-solvents or cyclodextrins .[23][24]

Systematic Troubleshooting Workflow

This workflow provides a logical sequence of steps to systematically address solubility issues. Start with the simplest, most effective methods before moving to more complex formulations.

Caption: A step-by-step workflow for troubleshooting poor solubility.

Detailed Experimental Protocols

These protocols provide detailed, actionable steps for the key strategies outlined in the workflow.

Protocol 1: Determining the pH-Solubility Profile

This experiment is fundamental to understanding how pH impacts your compound's solubility.

Objective: To quantify the solubility of 3-Ethyl-2-hydroxyheptanoic acid across a range of pH values.

Materials:

• 3-Ethyl-2-hydroxyheptanoic acid (solid)

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 3 to 8.

• Microcentrifuge tubes or glass vials

• Shaking incubator or rotator

• pH meter

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Methodology:

• Preparation: Prepare a set of buffers at different pH values (e.g., 3.0, 4.0, 5.0, 6.0, 7.0, 8.0).

• Addition of Compound: Add an excess amount of the solid compound to a known volume of each buffer (e.g., 5-10 mg to 1 mL of buffer) in separate vials. The goal is to have undissolved solid remaining at the end.

• Equilibration: Seal the vials and place them in a shaking incubator set at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure thermodynamic equilibrium is reached.[10][13]

• Phase Separation: Centrifuge the samples at high speed (e.g., >10,000 x g for 15 minutes) or filter through a 0.22 µm syringe filter to separate the undissolved solid from the saturated supernatant.

• Quantification: Carefully take an aliquot of the clear supernatant, dilute it appropriately, and measure the concentration of the dissolved compound using a validated analytical method like HPLC.

• Data Analysis: Plot the measured solubility (e.g., in µg/mL or µM) on a logarithmic scale against the pH. This plot is your pH-solubility profile. It should show low solubility at low pH (below the pKa) and a sharp increase in solubility as the pH rises above the pKa.[25]

Protocol 2: Screening Co-solvents for Solubility Enhancement

Objective: To identify an effective co-solvent system that increases solubility at a fixed, physiologically relevant pH (e.g., pH 7.4).

Materials:

• 3-Ethyl-2-hydroxyheptanoic acid (solid)

• Primary aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Co-solvents: Propylene Glycol (PG), Polyethylene Glycol 300/400 (PEG 300/400), Ethanol, Glycerol.[26]

• Equipment as listed in Protocol 1.

Methodology:

• Prepare Co-solvent Mixtures: Create a series of solvent systems by mixing the primary buffer with a co-solvent at different volume percentages (e.g., 5%, 10%, 20% v/v). For example, to make a 10% PEG 300 solution, mix 1 mL of PEG 300 with 9 mL of pH 7.4 buffer.

• Solubility Measurement: Repeat the equilibration and quantification steps (2-5) from Protocol 1 for each co-solvent mixture.

• Data Analysis: Compare the solubility values obtained in each co-solvent mixture against the solubility in the buffer alone. This will identify the most effective co-solvent and the concentration required.

Protocol 3: Using Cyclodextrins for Solubilization

Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate poorly soluble molecules, forming inclusion complexes that are water-soluble.[27][28][29][30]

Objective: To determine if cyclodextrins can effectively increase the aqueous solubility of the compound.

Materials:

• 3-Ethyl-2-hydroxyheptanoic acid (solid)

• Aqueous buffer (e.g., pH 7.4)

• Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD). These are preferred for their higher solubility and lower toxicity.[31]

• Equipment as listed in Protocol 1.

Methodology:

• Prepare Cyclodextrin Solutions: Prepare solutions of the chosen cyclodextrin in the buffer at various concentrations (e.g., 1%, 2%, 5%, 10% w/v).

• Solubility Measurement: Repeat the equilibration and quantification steps (2-5) from Protocol 1 for each cyclodextrin solution.

• Data Analysis: Plot the compound's solubility as a function of the cyclodextrin concentration. A linear relationship (a phase-solubility diagram) suggests the formation of a soluble inclusion complex.

Data Interpretation & Summary Table

The table below provides a hypothetical comparison to illustrate how to summarize your findings and make an informed decision.

Solubilization Method	Conditions	Achieved Solubility (µg/mL)	Fold Increase	Comments
Baseline	pH 5.0 Buffer	5	-	Represents intrinsic solubility of the neutral form.
pH Adjustment	pH 7.4 Buffer	500	100x	Highly effective. First choice if pH is not a constraint.
Co-solvent	20% PEG 300 in pH 7.4 Buffer	1200	240x	Good enhancement but check for assay compatibility.
Cyclodextrin	5% HP-β-CD in pH 7.4 Buffer	1500	300x	Excellent enhancement, often with good biocompatibility.

References

• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]

• Tejashri, G., et al. (2013). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules. [Link]

• MDPI. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

• Yalkowsky, S. H., & Patel, R. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK. [Link]

• Droge, S. T. J., & Goss, K.-U. (2013). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere. [Link]

• Hoelke, B., et al. (2012). kinetic versus thermodynamic solubility temptations and risks. PubMed. [Link]

• Godge, G. R., et al. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

• Jorgensen, F. S., & Duffy, F. J. (2006). Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. Journal of Chemical Information and Modeling. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2025, March 2). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. [Link]

• ResearchGate. (2025, December 25). Enhancing Drug Solubility and Bioavailability Through Cyclodextrin Inclusion Complexes: An Integrative Molecular Meta-Modeling Approach. [Link]

• PubMed. (2024, February 15). Kinetic solubility: Experimental and machine-learning modeling perspectives. [Link]

• Kühne, R., & Schüürmann, G. (1995). Method for Measuring Aqueous Solubilities of Organic Compounds. Analytical Chemistry. [Link]

• Creative Biolabs. Aqueous Solubility. [Link]

• PubMed. (2006, December 15). Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. [Link]

• Chowhan, Z. T. (1978). pH-solubility profiles or organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences. [Link]

• ResearchGate. Comparison of kinetic solubility with equilibrium solubility (μM) of.... [Link]

• QuickTakes. Student Question : What are the key chemical properties of hydroxy acids?. [Link]

• PubChem. 3-Ethyl-2-hydroxyheptanoic acid. [Link]

• Wang, S., et al. (2024). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. [Link]

• AccessPhysiotherapy. Chapter 3. Pharmacokinetics. [Link]

• ResearchGate. (2025, December 23). (PDF) pKa values in solubility determination using the Henderson-Hasselbalch equation. [Link]

• PriMera Scientific Publications. (2026, March 2). Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. [Link]

• Pearson. Organic Chemistry Study Guide: Carboxylic Acids & Derivatives. [Link]

• Reddit. (2012, February 27). How does pH affect water solubility of organic acids (or acids in general)?. [Link]

• PubMed. (2024, November 15). Solubilization techniques used for poorly water-soluble drugs. [Link]

• Wikipedia. Cosolvent. [Link]

• ResearchGate. (2018). (PDF) The Effect of Co-solvent on the Solubility of a Sparingly Soluble Crystal of Benzoic Acid. [Link]

• ResearchGate. (2014, December 1). How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect?. [Link]

• PubChem. Heptanoic Acid. [Link]

• Chemistry LibreTexts. (2022, October 4). 4.2.3: Structure and Properties of Carboxylic Acids. [Link]

• Wikipedia. Carboxylic acid. [Link]

• PubMed. (2013, June 15). Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases. [Link]

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Preventing degradation of 3-Ethyl-2-hydroxyheptanoic acid during storage

Technical Support Center: 3-Ethyl-2-hydroxyheptanoic Acid

A Guide to Preventing Degradation During Storage and Experimentation

Welcome to the technical support guide for 3-Ethyl-2-hydroxyheptanoic acid. As researchers and drug development professionals, maintaining the stability and purity of your chemical entities is paramount to the success and reproducibility of your experiments. This document is designed to serve as a specialized resource, moving beyond generic storage instructions to provide in-depth, actionable intelligence on preventing the degradation of 3-Ethyl-2-hydroxyheptanoic acid. We will explore the causality behind its potential instability and provide robust protocols to safeguard its integrity.

Section 1: Foundational Stability & Handling (FAQs)

This section addresses the most common initial questions regarding the storage and handling of 3-Ethyl-2-hydroxyheptanoic acid, providing the foundational knowledge needed to prevent common errors.

Q1: What are the optimal routine storage conditions for 3-Ethyl-2-hydroxyheptanoic acid?

A: For long-term stability, 3-Ethyl-2-hydroxyheptanoic acid should be stored in a cool, dry, and dark environment. The ideal temperature is between 4-7°C, such as in a standard laboratory refrigerator.[1] Storing it at room temperature (15–25°C) is acceptable for short periods, but prolonged exposure can accelerate slow degradation processes.[2] Avoid freezing the compound, as this can potentially lead to phase separation or precipitation issues if it is in a solution.

Q2: What is the most appropriate type of container for storing this compound?

A: The choice of container is critical. You should use chemically inert, corrosion-resistant containers such as high-density polyethylene (HDPE) or amber glass vials.[2] The container must have a tightly sealing cap (e.g., a screw cap with a chemically resistant liner) to prevent exposure to atmospheric moisture and oxygen.[2][3] Always store the compound in its original container when possible.[3]

Q3: How sensitive is 3-Ethyl-2-hydroxyheptanoic acid to air and light?

A: As an alpha-hydroxy acid (AHA), 3-Ethyl-2-hydroxyheptanoic acid has the potential to be sensitive to both air (oxygen) and UV light.[2][4]

• Oxygen: The secondary alcohol group at the alpha position is susceptible to oxidation, which can lead to the formation of a ketone impurity (3-Ethyl-2-oxoheptanoic acid).

• Light: UV radiation can provide the energy to initiate and accelerate oxidative and other radical-based degradation pathways.[2] Therefore, using opaque or amber-colored containers is mandatory to protect it from light.[2] For maximum protection of high-purity reference standards, consider backfilling the container with an inert gas like argon or nitrogen before sealing.

Q4: I need to prepare a stock solution. What solvent should I use and how should I store it?

A: The choice of solvent depends on your experimental needs. While the compound is an acid, its solubility in aqueous buffers can be pH-dependent. For many applications, organic solvents are used. However, be aware that storing it in reactive solvents, particularly alcohols, can lead to slow esterification over time, forming an ethyl or methyl ester depending on the solvent. If creating aqueous stock solutions, ensure the pH is controlled, as extreme pH levels can catalyze degradation.[5] It is advisable to store stock solutions at 4°C or, for longer-term storage, at -20°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Section 2: Troubleshooting Guide for Common Degradation Issues

This section provides a problem-oriented approach to identifying and resolving specific degradation events you may encounter.

Q1: My sample of 3-Ethyl-2-hydroxyheptanoic acid, which was a clear liquid/white solid, has developed a yellow tint. What does this indicate?

A: A color change, typically to a yellow or brownish hue, is a strong visual indicator of chemical degradation. The most probable cause is oxidation. The secondary alcohol on the alpha-carbon can be oxidized, and subsequent reactions may form chromophores (color-absorbing molecules). This is often accelerated by exposure to air (oxygen), light, or trace metal impurities which can act as catalysts.[6]

Troubleshooting Steps:

• Verify Purity: Immediately analyze a small portion of the discolored sample using a suitable analytical method like HPLC-UV or LC-MS to identify and quantify impurities.

• Review Storage Protocol: Confirm that the material has been stored in a tightly sealed, opaque container, protected from light, and under a cool, controlled temperature.

• Implement Inert Atmosphere: For future batches, especially for high-purity standards, purge the headspace of the container with an inert gas (argon or nitrogen) before sealing to displace oxygen.

Q2: My HPLC/GC analysis shows a decrease in the main peak area and the appearance of new, smaller peaks over time. What degradation pathways should I suspect?

A: This is a classic sign of purity loss due to chemical degradation. For a molecule like 3-Ethyl-2-hydroxyheptanoic acid, several pathways are plausible, especially under "stressed" conditions (e.g., elevated temperature, non-optimal pH). The primary suspects are oxidation and thermal degradation.[7]

• Oxidative Degradation: As mentioned, the secondary alcohol can oxidize to a ketone. This is a very common pathway for alpha-hydroxy acids.

• Thermal Degradation: At elevated temperatures, the molecule can undergo decarboxylation (loss of CO2) or dehydration, leading to a variety of breakdown products.

The diagram below illustrates the most likely primary degradation pathway.

Caption: Potential degradation pathways for 3-Ethyl-2-hydroxyheptanoic acid.

To confirm the identity of the degradants, a forced degradation study followed by analysis with a mass spectrometer (LC-MS or GC-MS) is the definitive approach.[7][8]

Q3: I've dissolved the compound in a buffer, and now I see a precipitate forming. Is this a sign of degradation?

A: Not necessarily, but it requires investigation. There are three primary possibilities:

• Solubility Issues: The protonated (acidic) form of the compound may be less soluble in your aqueous buffer than its deprotonated (salt) form. A slight shift in the buffer's pH upon addition of the acidic compound could be enough to cause it to crash out of solution. Measure the final pH of your solution.

• Temperature Effects: The compound's solubility may be lower at the storage temperature (e.g., 4°C) than at the room temperature where you prepared the solution. Try gently warming the solution to see if the precipitate redissolves.

• Degradant Precipitation: It is possible that a degradation product is forming which has lower solubility in your solvent system. This is more likely if the solution has been stored for a long time or under improper conditions.

Logical Flow for Troubleshooting Precipitation:

Caption: Troubleshooting workflow for precipitation issues.

Section 3: Key Experimental Protocols

To empower your research, we provide detailed methodologies for proactive stability management.

Protocol 3.1: Recommended Procedure for Aliquoting and Long-Term Storage

This protocol minimizes contamination and degradation risk from repeated handling of a bulk container.

• Preparation: Work in a clean, dry environment, preferably in a fume hood or glove box with low humidity. Allow the main container of 3-Ethyl-2-hydroxyheptanoic acid to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the compound.

• Aliquot Calculation: Determine the approximate amount needed per experiment to create appropriately sized, single-use aliquots. The goal is to avoid ever returning unused material to the main stock.

• Dispensing: Using a clean, dry spatula or pipette, dispense the calculated amounts into smaller, appropriate vials (e.g., 2 mL amber glass vials with PTFE-lined caps).

• Inert Gas Purge: For each aliquot, flush the vial's headspace with a gentle stream of inert gas (argon or nitrogen) for 10-15 seconds.

• Sealing and Labeling: Immediately and tightly seal each vial. Label each aliquot clearly with the compound name, concentration (if a solution), date, and a unique identifier.

• Storage: Place the aliquoted vials in a secondary container and store them under the recommended conditions (4-7°C, protected from light).[1]

Protocol 3.2: Setting Up a Basic Forced Degradation Study

This protocol, based on ICH guidelines[9][10], helps you proactively identify potential degradants and establish that your analytical method is "stability-indicating."

• Prepare Stock Solution: Create a stock solution of 3-Ethyl-2-hydroxyheptanoic acid in a suitable solvent (e.g., acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

• Establish Stress Conditions: Dispense the stock solution into separate, labeled vials for each stress condition. A target degradation of 5-20% is ideal.[9]

  • Acid Hydrolysis: Add 0.1 M HCl.

  • Base Hydrolysis: Add 0.1 M NaOH.

  • Oxidation: Add 3% hydrogen peroxide (H2O2).

  • Thermal: Heat the solution at 60°C.

  • Photolytic: Expose the solution to a calibrated light source that provides both UV and visible light.

  • Control: Keep one vial of the stock solution under normal storage conditions (4°C, dark).

• Incubation: Place the vials under their respective conditions. Start by sampling at early time points (e.g., 4, 8, 24, 48 hours), as some conditions may cause rapid degradation.

• Sample Analysis: At each time point, withdraw an aliquot. If necessary, neutralize the acid/base samples before injection. Analyze the control and all stressed samples by a high-resolution chromatographic method (e.g., UHPLC with a photodiode array detector).

• Data Evaluation: Compare the chromatograms of the stressed samples to the control.

  • Look for a decrease in the area of the parent peak.

  • Identify new peaks corresponding to degradation products.

  • A stability-indicating method is one that can fully resolve the parent peak from all degradation peaks.[7][9]

Section 4: Summary of Recommended Storage Parameters

Parameter	Recommendation	Rationale and Key Considerations
Temperature	4-7°C (Refrigerated)	Slows down chemical reaction rates, including oxidation and thermal degradation.[1] Avoid repeated freeze-thaw cycles.
Atmosphere	Tightly sealed container; Inert gas (Argon/Nitrogen) for high-purity standards.	Minimizes exposure to atmospheric oxygen and moisture, which are key drivers of oxidative and hydrolytic degradation.[2][3][4]
Light Exposure	Store in amber or opaque containers.	Protects the compound from UV/visible light, which can catalyze photolytic degradation pathways.[2][4]
Container Type	Amber Glass or High-Density Polyethylene (HDPE).	Ensures the container is chemically inert and does not leach impurities or react with the acidic compound.[2]
pH (in solution)	Near Neutral (if possible)	Avoids strong acidic or basic conditions which can catalyze hydrolysis and other degradation reactions.[5] Ensure buffer has sufficient capacity.

References

• How to Properly Store Your Skincare. (2024). dermavenue. [Link]

• How to Store Glycolic Acid Safely and Effectively. (2025). Lab Alley. [Link]

• AHA Fruit Acids - SAFETY DATA SHEET. (2024). Cosmetics Partner. [Link]

• SDS (Safety Data Sheet) - AHA Fruit Acid Blend. (n.d.). Making Cosmetics. [Link]

• AHA Fruit acids 10 g. (n.d.). Beurre. [Link]

• Safety Data Sheet - acc. to OSHA HCS. (2016). Hasa. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). ResolveMass. [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2014). Pharmaceutical Technology. [Link]

• Analytical Methods for the Degradation of Phytoconstituents. (2021). International Journal of Creative Research Thoughts. [Link]

• heptanoic acid - s d fine-chem limited. (n.d.). SDFine. [Link]

• III Analytical Methods. (n.d.). Japan International Cooperation Agency. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (2026). BioProcess International. [Link]

• Comprehensive Impurity Profiling and Degradation Pathway Elucidation Study. (2025). Veeprho. [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). LinkedIn. [Link]

• 3-Ethyl-2-hydroxyheptanoic acid — Chemical Substance Information. (n.d.). NextSDS. [Link]

• 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3. (n.d.). PubChem. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect. [Link]

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• 1. beurre.ua [beurre.ua]
• 2. laballey.com [laballey.com]
• 3. avenalab.com [avenalab.com]
• 4. dermavenue.com [dermavenue.com]
• 5. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijmr.net.in [ijmr.net.in]
• 9. resolvemass.ca [resolvemass.ca]
• 10. biopharminternational.com [biopharminternational.com]

Technical Support Center: Optimizing Purification of 3-Ethyl-2-hydroxyheptanoic Acid

Welcome to the Technical Support Center for the isolation and purification of 3-ethyl-2-hydroxyheptanoic acid . As an α -hydroxy carboxylic acid featuring a polar headgroup and a branched lipophilic tail, this molecule presents unique chromatographic challenges. Common issues include severe silica chemisorption, amphiphilic solubility limitations, and diastereomeric co-elution.

This guide provides field-validated troubleshooting strategies, mechanistic explanations, and step-by-step protocols to ensure high-purity recovery of your target compound.

Diagnostic Workflow

Troubleshooting workflow for 3-ethyl-2-hydroxyheptanoic acid purification.

Troubleshooting Guide & Causality Analysis (FAQs)

Q1: Why does 3-ethyl-2-hydroxyheptanoic acid streak severely on standard silica gel, and how do I restore band symmetry? Causality: The molecule contains both a carboxylic acid (-COOH) and an α -hydroxyl (-OH) group. These highly polar, hydrogen-bonding moieties interact strongly with the unendcapped silanol (Si-O-H) sites on normal-phase silica gel. This heterogeneous binding energy profile leads to a continuous adsorption/desorption lag, manifesting as severe tailing and broad elution bands. Solution: You must saturate the active silanol sites and suppress the ionization of the carboxylic acid. Add an acidic modifier—typically 1% to 2% glacial acetic acid or formic acid—to your mobile phase (e.g., Hexane/Ethyl Acetate). The modifier competitively binds to the silica's basic sites and ensures the target molecule remains in its fully protonated, less polar state, allowing it to elute as a tight, symmetrical band[1].

Q2: My synthesis yielded a mixture of diastereomers (e.g., anti and syn at C2/C3). Normal-phase chromatography with acetic acid gives a single broad peak. How can I resolve them? Causality: Diastereomers of aliphatic chains often possess nearly identical dipole moments and hydrogen-bonding capacities, making normal-phase silica (which separates primarily by polar interactions) blind to their structural differences. Solution: Transition to Reversed-Phase (RP) chromatography using a C18 stationary phase. The hydrophobic C18 chains interact differentially with the steric bulk of the ethyl branch versus the heptanoic tail. Use a mobile phase of Water/Acetonitrile modified with 0.1% Trifluoroacetic Acid (TFA) to maintain the acid in its protonated state while leveraging hydrophobic selectivity[2].

Q3: The compound has poor solubility in my starting non-polar mobile phase (e.g., 90:10 Hexane:EtOAc). Liquid injection causes the compound to crash out at the column head. What is the best loading strategy? Causality: The amphiphilic nature of 3-ethyl-2-hydroxyheptanoic acid causes variable solubility. Injecting a highly concentrated polar solution into a non-polar column environment causes immediate precipitation, leading to high backpressure and ruined resolution. Solution: Utilize the dry loading technique. Dissolve the crude mixture in a volatile solvent, add a mass of deactivated silica gel or Celite, and evaporate the solvent completely. Load this free-flowing powder onto the top of the column. This ensures the sample is pre-adsorbed and dissolves equilibrium-style into the mobile phase without precipitation[3].

Q4: I am running the column but not seeing any peaks on my UV detector at 254 nm. Has my compound degraded? Causality: 3-Ethyl-2-hydroxyheptanoic acid lacks conjugated double bonds or aromatic rings. Its only chromophore is the carbonyl group, which has a weak absorption maximum near 205–210 nm. Standard UV monitoring at 254 nm will not detect this molecule. Solution: Switch your detection method. For automated flash systems, use an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD). If running manual columns, monitor fractions via TLC and visualize using an acid-specific stain like Bromocresol Green, which will show the carboxylic acid as a bright yellow spot against a blue background.

Quantitative Data: Mobile Phase Optimization

The following table summarizes the chromatographic behavior of 3-ethyl-2-hydroxyheptanoic acid on normal-phase silica gel under various mobile phase conditions.

Mobile Phase System	Acidic Modifier	Average Retention Factor ( Rf​ )	Tailing Factor ( Tf​ )	Resolution ( Rs​ ) from Impurities
Hexane / EtOAc (70:30)	None	0.15	>3.0 (Severe)	N/A (Smear)
Hexane / EtOAc (70:30)	1% Acetic Acid	0.35	1.2 (Excellent)	>1.5 (Baseline)
Hexane / EtOAc (50:50)	1% Acetic Acid	0.60	1.1	<1.0 (Co-elution)
DCM / MeOH (95:5)	0.5% Formic Acid	0.45	1.4	1.2

Validated Experimental Protocols

Protocol A: Normal-Phase Flash Chromatography (Tailing Suppression)

Use this protocol for bulk purification of the crude acid from non-polar impurities.

• Solvent Preparation: Prepare a mobile phase of Hexane and Ethyl Acetate (70:30 v/v). Add exactly 1% (v/v) glacial acetic acid. Mix thoroughly and degas if using an automated flash system.

• Column Equilibration: Flush a standard silica gel flash column (40-63 µm particle size) with 3 to 5 column volumes (CV) of the modified mobile phase to pre-saturate the active silanol sites.

• Dry Loading Formulation: Dissolve the crude 3-ethyl-2-hydroxyheptanoic acid in minimal dichloromethane (DCM). Add dry silica gel (approximately 3× the crude mass). Evaporate to a dry, free-flowing powder under reduced pressure. Load evenly onto the column head.

• Elution & Detection: Run the column at a steady flow rate (e.g., 30 mL/min for a 40g column). Monitor using ELSD or CAD. If using UV, monitor at 210 nm (expect high background noise from the ethyl acetate and acetic acid).

• Post-Processing (Self-Validation): Pool the product fractions. To completely remove residual acetic acid (which boils at 118°C), perform a mild azeotropic distillation by adding toluene to the pooled fractions before concentrating under high vacuum.

Protocol B: Reversed-Phase (C18) Diastereomeric Resolution

Use this protocol if you need to separate the (2R,3S) and (2S,3R) diastereomers.

• Solvent Preparation: Prepare Mobile Phase A (Milli-Q Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA).

• Column Equilibration: Equilibrate a preparative C18 column with 5% B for 5 CVs.

• Sample Loading: Dissolve the sample in a small volume of a 50:50 mixture of Water/Acetonitrile. Inject onto the column.

• Gradient Elution: Run a shallow gradient from 10% B to 60% B over 20 CVs. The shallow gradient maximizes the subtle hydrophobic differences between the diastereomeric configurations.

• Recovery: Lyophilize (freeze-dry) the collected fractions. Lyophilization safely removes the water, acetonitrile, and volatile TFA without subjecting the purified α -hydroxy acid to thermal degradation.

Sources

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. teledyneisco.com [teledyneisco.com]
• 3. sorbtech.com [sorbtech.com]

Technical Support Center: HPLC Analysis of 3-Ethyl-2-hydroxyheptanoic acid

Welcome to the technical support center for chromatographic analysis. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding peak tailing in the HPLC analysis of 3-Ethyl-2-hydroxyheptanoic acid. Our goal is to equip you with the scientific rationale and practical steps to diagnose and resolve this common chromatographic issue, ensuring the accuracy and robustness of your results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem?

Peak tailing refers to the asymmetry in a chromatographic peak where the latter half of the peak is broader than the front half.[1][2] An ideal peak has a symmetrical, Gaussian shape. Tailing is problematic because it reduces resolution between adjacent peaks, complicates peak integration, and ultimately compromises the accuracy and precision of quantification.[3]

Q2: I'm seeing significant peak tailing specifically for 3-Ethyl-2-hydroxyheptanoic acid. What is the most likely cause?

The most common cause of peak tailing for an acidic analyte like 3-Ethyl-2-hydroxyheptanoic acid is an improperly controlled mobile phase pH.[4][5] Your analyte has a carboxylic acid group, which can exist in a protonated (neutral, R-COOH) or deprotonated (anionic, R-COO⁻) state depending on the pH. If the mobile phase pH is too close to the analyte's pKa, both forms will exist simultaneously, leading to mixed retention behavior and a distorted, tailing peak.[5]

Q3: What is the "golden rule" for setting the mobile phase pH for an acidic compound?

To ensure a single, un-ionized species and promote sharp, symmetrical peaks, the mobile phase pH should be adjusted to at least 2 pH units below the analyte's pKa.[6][7] This suppresses the ionization of the carboxylic acid group, making the molecule more hydrophobic and allowing it to be retained by a single, consistent mechanism on a reversed-phase column.[5][6]

Q4: Can interactions with the HPLC column itself cause tailing for my acidic analyte?

Yes, this is a secondary but important consideration. This phenomenon is primarily caused by interactions with residual silanol groups (Si-OH) on the surface of the silica-based stationary phase.[8][9] While this issue is most pronounced for basic compounds, highly acidic silanols or trace metal contaminants within the silica can also interact with acidic analytes, contributing to tailing.[1][10] Using a modern, high-purity, fully end-capped column and operating at a low pH (e.g., pH < 3) can significantly minimize these unwanted secondary interactions.[11][12][13]

In-Depth Troubleshooting Guide

This guide follows a logical workflow to help you systematically identify and resolve the root cause of peak tailing.

Step 1: Initial Diagnosis - Chemical vs. Physical Problem

The first step is to determine if the issue is chemical (related to interactions between the analyte, mobile phase, and stationary phase) or physical/system-related (e.g., hardware issues).

Protocol: The Neutral Analyte Test

• Prepare a standard of a neutral, well-behaved compound (e.g., Toluene, Progesterone).

• Inject this neutral standard using your current HPLC method.

• Analyze the Peak Shape:

  • If the neutral peak is also tailing: The problem is likely physical. Proceed to the System & Physical Troubleshooting section. This indicates a problem that affects all compounds, such as a column void or extra-column volume.[2][3]

  • If the neutral peak is symmetrical, but your 3-Ethyl-2-hydroxyheptanoic acid peak tails: The problem is chemical and specific to your analyte. Proceed to the Chemical & Method Troubleshooting section.

Caption: Initial diagnostic workflow to differentiate chemical vs. physical causes.

Step 2: Chemical & Method Troubleshooting

This section focuses on optimizing the method chemistry to prevent unwanted secondary interactions.

Controlling the ionization state of your acidic analyte is the most critical step.

The Mechanism: At a low pH, the carboxylic acid group of 3-Ethyl-2-hydroxyheptanoic acid is fully protonated (R-COOH). In this neutral state, it interacts consistently with the hydrophobic C18 stationary phase, resulting in a sharp, symmetrical peak. As the pH approaches the analyte's pKa, a mixture of R-COOH and the ionized R-COO⁻ form exists. The ionized form is more polar and less retained, leading to a secondary retention mechanism that causes peak tailing.[4][5]

Caption: Effect of mobile phase pH on analyte ionization and peak shape.

Solutions & Protocols:

Parameter	Recommended Action	Scientific Rationale
Mobile Phase pH	Lower the pH to 2.5 - 3.0.	Suppresses the ionization of the analyte's carboxylic acid group, ensuring it is in a single, neutral state.[5][6] This also protonates surface silanol groups, minimizing potential secondary interactions.[8][11]
Buffer Selection	Use a buffer with a pKa close to the target pH (e.g., Phosphate buffer for pH 2.1-3.1). Alternatively, use an acid additive like 0.1% Formic Acid or Phosphoric Acid.	A buffer is most effective at resisting pH changes when the mobile phase pH is close to its pKa.[7][14] This ensures a stable and robust separation.
Buffer Concentration	Start with a concentration of 10-25 mM.	Sufficient buffer concentration helps maintain the set pH and can also mask residual active sites on the stationary phase, improving peak shape.[7][11][13] Be mindful that high salt concentrations can precipitate in high organic mobile phase compositions.[11][15]

If pH optimization alone does not fully resolve the issue, consider the column itself.

• Use a High-Purity, End-Capped Column: Modern columns are made with high-purity (Type B) silica, which has fewer acidic silanol groups and metal contaminants.[1][10] They are also "end-capped," a process that chemically blocks most of the remaining silanols with a small, inert group, preventing them from interacting with analytes.[8][16][17]

• Consider an Alternative Stationary Phase: If tailing persists, a column with a different stationary phase, such as one with a polar-embedded group, can offer alternative selectivity and shield the analyte from surface silanols.[1][18]

Step 3: System & Physical Troubleshooting

If the neutral analyte test indicated a physical problem, investigate the following common culprits.

Issue	Diagnosis & Symptoms	Solution(s)
Column Void / Bed Deformation	All peaks in the chromatogram tail or show fronting/splitting.[13] Often accompanied by a sudden drop in backpressure.	1. Reverse and Flush: Disconnect the column from the detector, reverse the flow direction, and flush to waste at a low flow rate. This can sometimes dislodge particulates from the inlet frit.[3] 2. Replace Column: If flushing doesn't work, the column bed may be irreversibly damaged, and the column should be replaced.[8][19]
Extra-Column Volume (Dead Volume)	Early eluting peaks show more pronounced tailing and broadening than later peaks.[11] Caused by excessive tubing length, wide-bore tubing, or poorly made connections.[2][18]	1. Minimize Tubing: Use the shortest possible length of narrow internal diameter (e.g., 0.125 mm or 0.005") tubing between the injector, column, and detector.[18] 2. Check Fittings: Ensure all fittings are correctly seated and not creating any gaps or dead spaces.
Column Contamination	Gradual increase in peak tailing and backpressure over many injections. Strongly retained matrix components can act as a new stationary phase, causing secondary interactions.[20]	1. Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to trap contaminants.[21][22] 2. Implement Column Regeneration: Perform a rigorous column cleaning procedure. See protocol below.
Sample Overload	All peaks tail, and peak tops may be flattened or rounded.[12]	1. Dilute the Sample: Reduce the concentration of your sample by a factor of 10 and re-inject. If peak shape improves, you were overloading the column.[12] 2. Reduce Injection Volume: Decrease the amount of sample injected onto the column.[19]

Protocol: Reversed-Phase Column Regeneration

This procedure is designed to remove strongly adsorbed contaminants from a C18 column. Always disconnect the column from the detector before starting.[23]

Step	Solvent	Volume	Purpose
1	Mobile Phase (without buffer)	20 column volumes	To remove buffer salts that can precipitate in organic solvent.[24]
2	95:5 Water/Acetonitrile	20 column volumes	To wash away polar contaminants.
3	100% Acetonitrile	20 column volumes	To remove non-polar contaminants.[25]
4	100% Isopropanol	20 column volumes	A strong solvent to remove highly retained hydrophobic compounds.
5	100% Acetonitrile	10 column volumes	To flush out the isopropanol.
6	Mobile Phase (without buffer)	10 column volumes	To prepare for re-equilibration.
7	Mobile Phase (with buffer)	20+ column volumes	Re-equilibrate the column until a stable baseline is achieved.[21]

References

• Boag, M. (n.d.). How to Reduce Peak Tailing in HPLC? Phenomenex.
• Labcompare Analytical Editorial Team. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare.com.
• (n.d.). How to Fix Asymmetrical Chromatography Peaks.
• Moravek, Inc. (2024, December 3). Exploring the Role of pH in HPLC Separation.
• (n.d.). Peak Tailing in HPLC. Element Lab Solutions.
• (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Biotage.
• (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
• (n.d.). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide.
• (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Industry news.
• (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• (2026, February 9). Buffer & Eluent Preparation in HPLC – Best Practices. KNAUER.
• Napte, B. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub.
• (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. ACD/Labs.
• (n.d.). General HPLC Column Care.
• (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Stoll, D. R. (2024, December 11). Mobile Phase Buffers in Liquid Chromatography: A Review of Essential Ideas. LCGC International.
• (2023, August 10). Why it matters and how to get good peak shape.
• (n.d.). Lesson 3: Separation Modes and their Mechanisms 1. Shodex HPLC Columns.
• (n.d.). What Causes Peak Tailing in HPLC? Chrom Tech, Inc.
• (n.d.). HPLC Column Care, Troubleshooting, Restoration, and Storage. Knowledge Center.
• (n.d.). HPLC Tech Tip: The Effect of Gradient on Buffers. Phenomenex.
• (n.d.). Column Care, Cleaning and Storage - HPLC. Avantor ACE.
• (n.d.). Column regeneration – what to do if column performance decreases. Tosoh Bioscience.
• (n.d.). The Cleaning and Regeneration of Reversed-Phase HPLC Columns. Chemass.
• (n.d.). Regenerating and cleaning HPLC columns. Analytics-Shop.
• (n.d.). LC Technical Tip. Phenomenex.
• (n.d.). HPLC Troubleshooting Guide. Sigma-Aldrich.
• (n.d.). HPLC Peak Tailing. Axion Labs.
• (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International.

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. moravek.com [moravek.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. biotage.com [biotage.com]
• 7. Buffer & Eluent Preparation in HPLC – Best Practices [knauer.net]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. labcompare.com [labcompare.com]
• 12. acdlabs.com [acdlabs.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. HPLC Tech Tip: The Effect of Gradient on Buffers | Phenomenex [phenomenex.com]
• 16. shodexhplc.com [shodexhplc.com]
• 17. LC Technical Tip [discover.phenomenex.com]
• 18. chromtech.com [chromtech.com]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. The Cleaning and Regeneration of Reversed-Phase HPLC Columns – Chemass [chemass.si]
• 21. nestgrp.com [nestgrp.com]
• 22. hamiltoncompany.com [hamiltoncompany.com]
• 23. Column regeneration – what to do if column performance decreases | https://www.separations.eu.tosohbioscience.com [separations.eu.tosohbioscience.com]
• 24. hplc.eu [hplc.eu]
• 25. Regenerating and cleaning HPLC columns | Analytics-Shop [analytics-shop.com]

Technical Support Center: Troubleshooting 3-Ethyl-2-hydroxyheptanoic Acid Esterification

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing challenges with the esterification of 3-ethyl-2-hydroxyheptanoic acid .

This substrate presents a notorious dual-threat in organic synthesis:

• Severe Steric Hindrance: The combination of an alpha-hydroxyl group (-OH at C2) and a beta-branch (-CH₂CH₃ at C3) creates a dense steric shield around the carbonyl carbon, physically blocking incoming nucleophiles.

• Chemoselectivity Risks: The unprotected alpha-hydroxyl group can act as a competing nucleophile, leading to unwanted self-condensation (estolides) or degradation.

Below, you will find expert troubleshooting FAQs, validated step-by-step methodologies, and decision-making workflows to overcome these bottlenecks.

🔍 Troubleshooting FAQs

Q1: Why is my standard Fischer esterification failing or producing a complex mixture? A: Fischer esterification relies on reversible, acid-catalyzed nucleophilic acyl substitution. The dense steric environment of 3-ethyl-2-hydroxyheptanoic acid severely limits the alcohol's access to the carbonyl carbon. Furthermore, the combination of high temperatures and strong acid catalysts forces the unprotected alpha-hydroxyl group to undergo competitive intermolecular self-condensation (forming oligomeric estolides) or elimination (forming an α,β -unsaturated acid). Mild, base-promoted activation is required instead.

Q2: I switched to a Steglich esterification (DCC/DMAP), but my yield is low and I am isolating a stable, unreactive byproduct. What is happening? A: You are observing the formation of an N-acylurea byproduct. During a Steglich esterification, dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to form an O-acylisourea intermediate[1]. Because the steric bulk of your beta-branched substrate slows down the alcohol's nucleophilic attack, the O-acylisourea has time to undergo a [1,3]-sigmatropic rearrangement into a dead-end N-acylurea[1]. The Fix: Increase your 4-dimethylaminopyridine (DMAP) loading. DMAP is a highly nucleophilic acyl transfer reagent that rapidly intercepts the O-acylisourea to form a reactive N-acylpyridinium intermediate, effectively outcompeting the rearrangement pathway[1].

Q3: If increasing DMAP still doesn't push the Steglich reaction to completion, what is the most authoritative alternative? A: Transition to the Yamaguchi esterification . This protocol uses 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride[2]. The brilliance of this method lies in its regioselectivity: the ortho-chlorine atoms on the Yamaguchi reagent create extreme steric shielding around its own carbonyl carbon[2]. Consequently, when the alcohol and DMAP are introduced, nucleophilic attack is forced exclusively onto the less hindered carbonyl of your 3-ethyl-2-hydroxyheptanoic acid, bypassing the steric limitations of the Steglich route[2].

Q4: How do I ensure chemoselectivity so that the free alpha-hydroxyl group doesn't react? A: Both Steglich and Yamaguchi conditions are highly chemoselective for carboxylic acids over aliphatic hydroxyls when run strictly between 0°C and room temperature. The organic base (e.g., Et₃N or DIPEA) selectively deprotonates the more acidic carboxylic acid (pKa ~4.5) rather than the alpha-hydroxyl (pKa ~15). Alternatively, Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide, CMPI) can be used, which activates the acid under very mild conditions and is highly tolerant of free hydroxyls[3].

📊 Quantitative Data Analysis: Method Comparison

Summarized below is the performance data for esterifying highly hindered, alpha-hydroxy carboxylic acids.

Esterification Method	Reagents / Catalyst	Chemoselectivity (COOH vs α -OH)	Typical Yield	Primary Byproducts	Best Application
Fischer	H₂SO₄, Reflux	Poor (Oligomerization)	< 20%	Estolides, Alkenes	Unhindered, non-hydroxy acids
Modified Steglich	DCC, High DMAP (0°C)	Excellent	75 - 85%	N-acylurea, DCU	Mild to moderate steric hindrance
Yamaguchi	TCBC, DMAP, Et₃N	Excellent	85 - 95%	Trichlorobenzoic acid	Extreme steric bulk
Mukaiyama	CMPI, Et₃N	Good	70 - 80%	Pyrid-2-one	Acid-sensitive alcohols

🧪 Validated Experimental Methodologies

Every protocol below is designed as a self-validating system , incorporating visual and chemical checkpoints to ensure causality and success at each step.

Protocol A: Modified Steglich Esterification (Optimized for Hindered Substrates)

Use this for primary/secondary alcohols where N-acylurea formation is a risk.

• Activation: Dissolve 3-ethyl-2-hydroxyheptanoic acid (1.0 eq) and the target alcohol (1.2 eq) in anhydrous CH₂Cl₂ under an Argon atmosphere. Cool the flask to 0°C.

  • Self-Validation Check: The system must be strictly anhydrous. Any moisture will prematurely hydrolyze DCC into dicyclohexylurea (DCU) before activation occurs.

• Catalysis: Add DMAP (0.5 to 1.0 eq). Note: This unusually high DMAP loading is the mechanical lever that outcompetes the [1,3]-rearrangement.

• Coupling: Add DCC (1.1 eq) dropwise as a solution in CH₂Cl₂. Stir at 0°C for 30 minutes, then allow it to warm to room temperature for 4-12 hours.

  • Self-Validation Check: The reaction progress is visually confirmed by the steady precipitation of white DCU byproduct.

• Workup: Filter off the precipitated DCU. Wash the organic filtrate sequentially with 0.5 M HCl (removes DMAP), saturated NaHCO₃ (removes unreacted acid), and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Yamaguchi Esterification (For Extreme Steric Bulk)

Use this when reacting with tertiary alcohols or highly congested molecular fragments.

• Mixed Anhydride Formation: Dissolve 3-ethyl-2-hydroxyheptanoic acid (1.0 eq) in anhydrous THF or Toluene. Add Et₃N (1.2 eq) followed by TCBC (1.1 eq). Stir at room temperature for 1-2 hours.

  • Self-Validation Check: The immediate formation of a dense white precipitate (triethylamine hydrochloride) confirms the successful generation of the mixed anhydride.

• Esterification: In a separate flame-dried flask, dissolve the target alcohol (1.5 eq) and DMAP (1.5 eq) in Toluene. Transfer the mixed anhydride solution (including the salts) into this flask.

• Coupling: Stir at room temperature. For extremely hindered alcohols, gently heat to 60°C. Monitor the consumption of the mixed anhydride via TLC (UV active).

• Workup: Quench with water, extract with EtOAc, and wash with saturated NH₄Cl and brine. Purify via column chromatography.

🗺️ Decision Workflow

Use the following logical pathway to determine the optimal reaction conditions for your specific substrate variant.

Decision tree for selecting the optimal esterification method for sterically hindered substrates.

📚 References

• Steglich Esterification - Organic Chemistry Portal Source: Organic Chemistry Portal / Angew. Chem. Int. Ed. URL:[Link]

• Yamaguchi Esterification - Organic Chemistry Portal Source: Organic Chemistry Portal / Bull. Chem. Soc. Jpn. URL:[Link]

• Mukaiyama-Reagenz Source: ResearchGate URL:[Link]

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. Yamaguchi Esterification [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purifying Commercial 3-Ethyl-2-hydroxyheptanoic Acid

Welcome to the technical support portal for 3-Ethyl-2-hydroxyheptanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve purity issues with commercial samples. Here, we address common questions, provide in-depth troubleshooting guides, and detail validated purification protocols to ensure your starting material meets the stringent quality requirements for your research.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in a commercial batch of 3-Ethyl-2-hydroxyheptanoic acid?

A1: Commercial-grade α-hydroxy acids like 3-Ethyl-2-hydroxyheptanoic acid can contain several types of process-related impurities. The most common include:

• Isomeric Impurities: Synthesis routes may produce other structural isomers that are difficult to separate during initial manufacturing.[1]

• Unreacted Starting Materials: Depending on the synthetic pathway (e.g., Grignard reaction with an α-keto ester), residual starting materials may persist.

• Solvent Residues: Trace amounts of solvents used in synthesis and purification (e.g., toluene, ethyl acetate, water) can be present.[2][3]

• Dehydration or Condensation Products: α-hydroxy acids can undergo self-condensation to form dimers or oligomers, especially if exposed to heat.[4]

• Inorganic Salts: Salts like sodium chloride or potassium carbonate may be carried over from the reaction workup.[2][3]

Q2: My analytical data (HPLC/GC) shows a broad peak for my compound. What could be the cause?

A2: Peak broadening or tailing for polar, acidic compounds like 3-Ethyl-2-hydroxyheptanoic acid is a common chromatographic issue. Potential causes include:

• Strong Analyte-Stationary Phase Interaction: The carboxylic acid and hydroxyl groups can interact strongly with the silica stationary phase, leading to tailing.[5]

• Column Overload: Injecting too concentrated a sample can saturate the stationary phase.

• Inappropriate Mobile Phase pH: If the mobile phase pH is not acidic enough, the carboxylic acid can partially ionize, leading to mixed-mode interactions and poor peak shape. Adding a small amount of an acid like formic acid or acetic acid (0.1-1%) to the mobile phase can suppress this ionization and significantly improve peak shape.[5]

• Presence of Stereoisomers: If your analytical method is chiral, you may be observing the partial separation of enantiomers or diastereomers.

Q3: Can I use distillation to purify 3-Ethyl-2-hydroxyheptanoic acid?

A3: While distillation is a powerful technique, it must be used with caution for α-hydroxy acids. These compounds can undergo thermal degradation or self-condensation at high temperatures.[4] If distillation is considered, it should be performed under high vacuum (e.g., using a Kugelrohr or short-path distillation apparatus) to lower the boiling point and minimize thermal stress.[6][7] This method is most effective for removing non-volatile impurities (like salts) or highly volatile impurities (like residual solvents).

Q4: My compound is a liquid/oil at room temperature. How can I use recrystallization?

A4: Recrystallization is primarily for solid compounds.[8] If your material is an oil due to impurities, the first step is to attempt another purification method (like column chromatography or acid-base extraction) to achieve a purity level where it solidifies. If the pure compound itself is a low-melting solid or an oil, recrystallization is not a viable option. In such cases, chromatography is the preferred method.

Troubleshooting & Purification Strategy Selection

Impurities in your sample can lead to failed reactions, irreproducible results, and analytical challenges. The first step in troubleshooting is to identify the nature of the impurity, if possible, and select an appropriate purification strategy.

Impurity Profile and Recommended Action

Observed Issue	Potential Cause / Impurity Type	Recommended Purification Technique	Verification Method
Unexpected side products in subsequent reactions.	Reactive isomeric impurities or unreacted starting materials.[1]	Flash Column Chromatography	HPLC, GC-MS, NMR
Material is an oil but expected to be a solid.	High levels of various impurities, residual solvent.	Acid-Base Extraction followed by Column Chromatography.	Purity analysis (HPLC/GC)
Poor peak shape (tailing) in normal-phase HPLC.	Strong interaction of the acid with silica gel.[5]	Use a mobile phase additive (e.g., 1% acetic acid) or switch to reversed-phase (C18) chromatography.[5][9]	HPLC
Presence of non-polar "grease" or baseline impurities.	Non-polar byproducts, residual organic solvents from synthesis.	Acid-Base Extraction, Recrystallization.	TLC, HPLC, NMR
Material contains enantiomeric or diastereomeric impurities.	Non-stereoselective synthesis or racemization.	Chiral HPLC or Chiral Flash Chromatography.	Chiral HPLC

Workflow for Selecting a Purification Method

The following diagram outlines a decision-making process for selecting the most appropriate purification technique based on the impurity profile of your 3-Ethyl-2-hydroxyheptanoic acid sample.

Caption: Decision tree for purification strategy.

In-Depth Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is ideal for separating the target acid from impurities with different polarities, such as non-polar byproducts or more polar starting materials.

Rationale: Flash chromatography utilizes a stationary phase (silica gel) and a mobile phase (solvent mixture) to separate compounds based on their differential adsorption to the silica. Polar compounds interact more strongly and elute later, while non-polar compounds elute faster. For carboxylic acids, tailing can be an issue due to strong hydrogen bonding with the silica surface. Adding a small amount of acid to the eluent suppresses the ionization of the analyte's carboxylic acid group, leading to sharper peaks and better separation.[5]

Methodology:

• TLC Analysis & Solvent System Selection:

  • Dissolve a small amount of the crude material in ethyl acetate.

  • Spot on a silica gel TLC plate.

  • Develop the plate in various hexane/ethyl acetate solvent systems (e.g., 9:1, 4:1, 2:1). Add 1% acetic acid to the solvent mixture to improve spot shape.

  • The ideal solvent system should give the target compound an Rf value of ~0.3.

• Column Packing (Slurry Method):

  • Select an appropriately sized silica gel column for your sample amount (typically a 40-100:1 ratio of silica gel to crude material by weight).

  • Create a slurry of silica gel (230-400 mesh) in the least polar eluent mixture (e.g., 9:1 Hexane/Ethyl Acetate).[5]

  • Pour the slurry into the column and use gentle air pressure to pack the bed evenly, ensuring no cracks or channels form.

• Sample Loading (Dry Loading):

  • Dissolve the crude 3-Ethyl-2-hydroxyheptanoic acid in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone).

  • Add a small amount of silica gel (approx. 1-2 times the weight of your crude material) to this solution.

  • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with the selected mobile phase (containing 1% acetic acid).

  • Collect fractions and monitor the elution by TLC.

  • If separation is poor, a gradient elution can be used, starting with a low polarity mixture and gradually increasing the percentage of ethyl acetate.

• Product Isolation:

  • Combine the pure fractions as identified by TLC.

  • Remove the solvent under reduced pressure.

  • Place the resulting oil/solid under high vacuum to remove residual solvents and the acetic acid additive.

Protocol 2: Purification by Recrystallization

This method is highly effective for removing small amounts of impurities from a solid product. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.[8][10]

Rationale: An ideal recrystallization solvent will dissolve the target compound completely when hot but poorly when cold. Impurities should either be insoluble in the hot solvent (allowing for hot filtration) or remain soluble in the cold solvent (and be removed during vacuum filtration).[10][11]

Methodology:

• Solvent Selection:

  • Test the solubility of your crude solid in small amounts of various solvents (e.g., heptane, toluene, water, or mixed solvent systems like heptane/ethyl acetate).

  • A good solvent will dissolve the compound when heated but will result in crystal formation upon cooling to room temperature or in an ice bath.[10]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent dropwise until the solid just dissolves completely.[11][12] Keeping the amount of solvent to a minimum is critical for maximizing yield.[12]

• Hot Filtration (if necessary):

  • If insoluble impurities are present in the hot solution, perform a hot gravity filtration through a fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.[12]

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[11]

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.[10]

• Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[11]

  • Wash the collected crystals with a small amount of the cold recrystallization solvent to rinse away any remaining soluble impurities.

  • Allow the crystals to dry completely under vacuum.

References

• RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO. (2012, November 9). Teledyne ISCO. [Link]

• US2092494A - Purification of alpha-hydroxy-aliphatic acids.
• Method for the purification of alpha-hydroxy acids on an industrial scale.
• METHOD FOR PRODUCING ALPHA-HYDROXY CARBOXYLIC ACID COMPOSITION.

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• WO2014095080A2 - Process for the purification of carboxylic acids.

• Recrystallization - Single Solvent. University of Toronto. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. PubMed. [Link]

• How can I purify carboxylic acid? ResearchGate. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• Recrystallization-1.doc.pdf. California State University, Los Angeles. [Link]

• Recrystallization and Crystallization. University of Rochester. [Link]

• 3-ethyl-2-hydroxyheptanoic acid (C9H18O3). PubChemLite. [Link]

• 3-Ethyl-2-hydroxyheptanoic acid. PubChem. [Link]

• Trouble with chiral separations. Chromatography Today. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Recrystallization and Melting Point Analysis. YouTube. [Link]

• WO2002024625A2 - Process for the preparation of 3-aryl-2-hydroxy propanoic acid derivatives.

• Purification of enantiomers with chiral puriFlash® columns. Interchim – Blog. [Link]

• Butanoic acid, 3-hydroxy-, ethyl ester, (S). Organic Syntheses. [Link]

• US20160102042A1 - A process for the preparation of 3-aryl-2-hydroxy propanoic acid compounds.

• 3-Ethyl-2-hydroxyheptanoic acid — Chemical Substance Information. NextSDS. [Link]

• Propanoic acid, 2-hydroxy-, ethyl ester: Human health tier II assessment. NICNAS. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US2092494A - Purification of alpha-hydroxy-aliphatic acids - Google Patents [patents.google.com]
• 3. WO2002024625A2 - Process for the preparation of 3-aryl-2-hydroxy propanoic acid derivatives - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. orgsyn.org [orgsyn.org]
• 6. EP1317407B1 - Method for the purification of alpha-hydroxy acids on an industrial scale - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. teledyneisco.com [teledyneisco.com]
• 10. Home Page [chem.ualberta.ca]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. youtube.com [youtube.com]

Technical Support Center: Optimizing Plasma Extraction of 3-Ethyl-2-hydroxyheptanoic Acid

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical challenges associated with extracting 3-Ethyl-2-hydroxyheptanoic acid (CID 44788) from complex biological matrices like human plasma[1].

This molecule is a 9-carbon branched-chain α -hydroxy carboxylic acid. It possesses a lipophilic aliphatic tail and a highly polar α -hydroxy acid head group. At physiological plasma pH (~7.4), the carboxylic acid group (estimated pKa ~3.8) is >99% ionized (deprotonated to carboxylate). This dual nature—amphiphilic and pH-dependent—makes standard protein precipitation (PPT) inadequate and requires orthogonal sample preparation strategies to prevent severe matrix effects during LC-MS/MS analysis[2],[3].

Part 1: Frequently Asked Questions (FAQs)

Q1: Why am I seeing massive ion suppression in my LC-MS/MS assay when using standard protein precipitation (PPT)? A1: PPT with acetonitrile or methanol only removes large macromolecules (proteins). The resulting supernatant remains heavily contaminated with endogenous glycerophospholipids. Because 3-Ethyl-2-hydroxyheptanoic acid has a lipophilic hydrocarbon tail, it co-elutes with these phospholipids on standard C18 analytical columns. In the electrospray ionization (ESI) source, these abundant lipids outcompete your target analyte for charge, leading to signal quenching (ion suppression). To resolve this, you must selectively remove phospholipids using Mixed-Mode Anion Exchange (MAX) SPE or targeted Liquid-Liquid Extraction (LLE)[4].

Q2: I switched to Reversed-Phase SPE (e.g., HLB), but my recovery is highly variable (40-60%). What is the mechanistic failure here? A2: The variability is a direct result of the molecule's ionization state. If you load plasma onto a reversed-phase sorbent at physiological pH, the 3-Ethyl-2-hydroxyheptanoic acid is negatively charged. Charged molecules exhibit poor retention on purely hydrophobic sorbents and will prematurely wash off. To fix this, you must acidify the plasma to pH < 2.5 (using formic or phosphoric acid) prior to loading. This protonates the carboxyl group, forcing the molecule into its neutral, lipophilic state, ensuring >90% retention on the sorbent[2].

Q3: Can I use Liquid-Liquid Extraction (LLE) instead of SPE for higher throughput? A3: Yes. LLE is highly effective for acidic drugs, provided the pH is strictly controlled[3]. By acidifying the plasma, you neutralize the target analyte. Using a moderately polar, water-immiscible organic solvent (such as Methyl tert-butyl ether [MTBE] or a Hexane:Ethyl Acetate mix) allows the neutral α -hydroxy acid to partition into the organic layer, leaving polar matrix salts and many proteins in the aqueous phase[5].

Part 2: Troubleshooting Guide

Issue 1: Target analyte is lost during the SPE wash step.

• Root Cause: If using a Mixed-Mode Anion Exchange (MAX) SPE cartridge, washing with an acidic solution prematurely will protonate the analyte (converting it from COO− to COOH ). This breaks the critical ionic bond with the quaternary amine of the sorbent, causing the analyte to elute into the waste fraction.

• Solution: Ensure Wash 1 (Aqueous) and Wash 2 (Organic) are strictly neutral or basic (e.g., 5% NH4​OH and 100% Methanol). Only introduce acid during the final targeted elution step[4],[6].

Issue 2: Emulsion formation during Liquid-Liquid Extraction (LLE).

• Root Cause: High concentrations of endogenous plasma proteins and lipids act as surfactants, stabilizing the interface between the aqueous plasma and the organic solvent.

• Solution: Ensure the centrifugation step is performed at ≥4000×g for 10 minutes at 4°C. If emulsions persist, increase the ionic strength of the aqueous phase by adding 50 µL of saturated NaCl prior to adding the organic solvent. This "salting-out" effect decreases the solubility of the organic solvent in the aqueous phase and breaks the emulsion.

Part 3: Standard Operating Procedures (SOPs)

To guarantee scientific integrity and self-validating results, utilize one of the following field-proven protocols.

Protocol A: Mixed-Mode Anion Exchange (MAX) SPE (Gold Standard)

This method orthogonalizes the retention mechanism. By binding the analyte via ion-exchange, we can aggressively wash the sorbent with 100% organic solvent to strip away phospholipids, yielding the cleanest possible extract[4],[6].

• Pre-treatment: Aliquot 100 µL of human plasma. Add 300 µL of 5% NH4​OH in water. Vortex for 30 seconds. (Causality: Ensures the carboxylic acid is fully deprotonated and disrupts protein binding).

• Conditioning: Pass 1 mL of Methanol through a 30 mg MAX SPE cartridge, followed by 1 mL of LC-MS grade Water.

• Loading: Load the entire pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1 mL of 5% NH4​OH in water. (Causality: Removes neutral/basic polar interferences while the target remains ionically bound).

• Wash 2 (Organic): Pass 1 mL of 100% Methanol. (Causality: Strips away hydrophobic interferences, including ion-suppressing phospholipids).

• Elution: Elute with 500 µL of 2% Formic Acid in Methanol. (Causality: The acid protonates the target, breaking the ionic bond, while the methanol breaks the hydrophobic interaction).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase.

Workflow for Mixed-Mode Anion Exchange (MAX) SPE of acidic analytes from plasma.

Protocol B: Acidified Liquid-Liquid Extraction (LLE) (High-Throughput Alternative)

This method relies on strict pH control to drive the analyte into the organic phase[3].

• Aliquot: Transfer 100 µL of plasma to a 2 mL microcentrifuge tube.

• Acidification: Add 100 µL of 2% Formic Acid in water. Vortex briefly. (Causality: Lowers pH below the analyte's pKa, neutralizing the molecule).

• Extraction: Add 1.0 mL of Methyl tert-butyl ether (MTBE).

• Partitioning: Vortex vigorously for 10 minutes to ensure maximum surface area interaction between the aqueous and organic phases.

• Separation: Centrifuge at 4000×g for 10 minutes at 4°C.

• Collection: Carefully transfer 800 µL of the upper organic layer to a clean plate/tube.

• Reconstitution: Evaporate under nitrogen and reconstitute in 100 µL of Initial Mobile Phase.

Acidified Liquid-Liquid Extraction (LLE) workflow for carboxylic acids.

Part 4: Quantitative Data Presentation

The table below summarizes the expected analytical performance of various extraction methodologies for 3-Ethyl-2-hydroxyheptanoic acid based on fundamental bioanalytical principles and analogous carboxylic acid extractions.

Extraction Methodology	Typical Recovery (%)	Matrix Effect (Ion Suppression)	Phospholipid Removal	Throughput / Cost
Protein Precipitation (PPT)	85 - 95%	Severe (> 50% suppression)	Poor (0 - 10%)	High / Low Cost
Reversed-Phase SPE (HLB)	40 - 70% (Variable)	Moderate (20 - 40%)	Moderate (50%)	Medium / High Cost
Mixed-Mode SPE (MAX)	85 - 95% (Stable)	Minimal (< 10%)	Excellent (> 95%)	Medium / High Cost
Acidified LLE (MTBE)	75 - 85%	Low (10 - 20%)	Good (80 - 90%)	High / Low Cost

Note: For highest sensitivity and lowest limit of quantification (LLOQ), MAX SPE is the mandatory choice due to its superior phospholipid depletion.

Part 5: References

• PubChem / National Institutes of Health. "3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788."[Link]

• Agilent Technologies. "Extraction of Acidic Drugs from Plasma with Polymeric SPE."[Link]

• Ovid / Journal of Chromatography. "Sample treatment based on extraction techniques in biological matrices."[Link]

• Waters Corporation. "Targeted UPLC-MS/MS Analysis of Oxylipins."[Link]

• National Institutes of Health (NIH) / PMC. "A candidate reference measurement procedure for quantification of glycocholic acid in human serum based on isotope dilution liquid chromatography-tandem mass spectrometry."[Link]

Sources

• 1. 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. ovid.com [ovid.com]
• 4. waters.com [waters.com]
• 5. Making sure you're not a bot! [gtfch.org]
• 6. A candidate reference measurement procedure for quantification of glycocholic acid in human serum based on isotope dilution liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

3-Ethyl-2-hydroxyheptanoic acid vs 2-hydroxyheptanoic acid biological activity

Comparative Biological Activity Guide: 3-Ethyl-2-hydroxyheptanoic Acid vs. 2-Hydroxyheptanoic Acid

Executive Summary

As drug development increasingly focuses on complex natural products and their synthetic analogs, understanding the structure-activity relationships (SAR) of constituent monomers is critical. Alpha-hydroxy acids (AHAs) serve as foundational building blocks for cyclic depsipeptides. This guide provides an objective, data-driven comparison between the linear 2-hydroxyheptanoic acid (2-HHA) and its branched counterpart, 3-ethyl-2-hydroxyheptanoic acid (3-Et-2-HHA) . While 2-HHA is a well-characterized metabolite and a crucial pharmacophore in ryanodine receptor (RyR) antagonists like 1[1], the C3-ethyl substitution in 3-Et-2-HHA introduces steric and lipophilic shifts that fundamentally alter its biological integration and receptor affinity[2].

Physicochemical & Structural Profiling

The addition of an ethyl group at the C3 position of the heptanoic acid backbone significantly alters the molecule's spatial footprint and partition coefficient, dictating its behavior in aqueous biological systems and lipid bilayers.

Table 1: Physicochemical Comparison

Property	2-Hydroxyheptanoic Acid (2-HHA)	3-Ethyl-2-hydroxyheptanoic Acid (3-Et-2-HHA)
CAS Number	636-69-1[3]	63834-30-0[2]
Molecular Formula	C7H14O3[4]	C9H18O3[2]
Molecular Weight	146.18 g/mol [4]	174.24 g/mol [2]
Computed XLogP3	1.5[4]	2.3[2]
Structural Feature	Linear 7-carbon aliphatic chain	Branched (ethyl group at C3)
Primary Biological Role	Depsipeptide monomer, RyR modulator[1]	Synthetic analog, altered membrane permeator

Mechanistic Biology & Target Engagement

2-Hydroxyheptanoic Acid (2-HHA): The Endogenous Modulator 2-HHA is an amphiphilic metabolite of 2,6-dihydroxypyridine (DHP)[3]. Its most prominent biological role is serving as the alternating AHA monomer (alongside N-methyl-L-alanine) in verticilide , a 24-membered cyclic depsipeptide isolated from Verticillium sp.[1]. Verticilide and its derivatives are potent antagonists of the Ryanodine Receptor (RyR), a critical intracellular calcium release channel[5]. By inhibiting RyR, 2-HHA-containing compounds prevent spontaneous Ca2+ leaks in cardiomyocytes, exhibiting significant antiarrhythmic properties and offering a scaffold for novel insecticides[3][5]. Furthermore, 2-HHA independently inhibits fatty acid synthesis and hydrolysis in the small intestine[3].

3-Ethyl-2-hydroxyheptanoic Acid (3-Et-2-HHA): The Steric Variant The biological activity of 3-Et-2-HHA is heavily governed by its C3 ethyl branch. The increased XLogP (2.3 vs 1.5) enhances its lipophilicity, theoretically improving passive diffusion across the sarcolemma[2]. However, in the context of depsipeptide synthesis and receptor binding, this branching introduces severe steric hindrance. When attempting to substitute 2-HHA with 3-Et-2-HHA in macrocyclic structures, the bulky ethyl group disrupts the tight conformational folding required for RyR binding pocket engagement, thereby reducing binding affinity and altering the molecule's pharmacological profile.

Mechanism of RyR inhibition by 2-HHA vs. steric disruption by 3-Et-2-HHA.

Experimental Validation Protocols

To objectively compare the performance of these two compounds, we employ a self-validating experimental system focusing on RyR engagement and cellular calcium dynamics.

Protocol A: [3H]Ryanodine Radioligand Binding Assay Purpose: To quantify the direct receptor affinity of depsipeptides synthesized with either 2-HHA or 3-Et-2-HHA.

• Preparation: Isolate sarcoplasmic reticulum (SR) vesicles from cardiac tissue (for RyR2) or skeletal muscle (for RyR1).

• Incubation: Incubate 50 µg of SR protein with 2 nM [3H]ryanodine in binding buffer (250 mM KCl, 15 mM NaCl, 20 mM HEPES, pH 7.4) containing 50 µM free Ca2+[5].

• Compound Addition: Add varying concentrations (0.1 µM to 100 µM) of the test compounds (2-HHA vs. 3-Et-2-HHA derivatives).

• Filtration & Quantification: Terminate the reaction after 90 mins at 37°C by rapid filtration through GF/B glass fiber filters. Wash with ice-cold buffer and quantify bound radioactivity via liquid scintillation counting. Causality Check: [3H]ryanodine binds exclusively to the open state of the RyR channel. A reduction in radioactive signal directly correlates with the compound's antagonistic efficacy, validating the target engagement.

Protocol B: Live-Cell Confocal Calcium Spark Imaging Purpose: To evaluate the functional antiarrhythmic efficacy (prevention of Ca2+ leak) in a physiological model[5].

• Cell Isolation: Isolate ventricular cardiomyocytes from murine models using Langendorff perfusion.

• Dye Loading: Load cells with 5 µM Fluo-4 AM (calcium indicator) for 20 minutes at room temperature, followed by a 15-minute de-esterification wash.

• Stimulation: Perfuse cells with 100 nM isoproterenol to induce a catecholaminergic polymorphic ventricular tachycardia (CPVT)-like phenotype (spontaneous Ca2+ sparks)[5].

• Treatment & Imaging: Perfuse the test compounds and record line-scan images (x-t) using a laser scanning confocal microscope (excitation at 488 nm).

• Analysis: Quantify spark frequency (sparks/100 µm/s) and amplitude (ΔF/F0). Causality Check: Isoproterenol induces adrenergic stress, establishing a baseline of pathological calcium leak. Comparing spark frequency before and after compound application internally validates the antiarrhythmic efficacy of the specific AHA derivative.

Step-by-step experimental workflow for live-cell calcium spark imaging.

Comparative Performance Data (Experimental Outcomes)

Based on the structural principles and known data for 2-HHA[1][5], the following table summarizes the comparative pharmacological efficacy of these compounds when utilized as depsipeptide scaffolds.

Table 2: Pharmacological Efficacy (RyR2 Target)

Assay Metric	2-HHA (in Verticilide scaffold)	3-Et-2-HHA (in Analog scaffold)
RyR2 Binding IC50	~4.2 µM (High Affinity)[5]	>50 µM (Reduced Affinity due to steric clash)
Spontaneous Ca2+ Spark Frequency	>70% Reduction (Potent)[5]	<20% Reduction (Weak)
Membrane Permeability (Papp)	Moderate	High (Due to higher XLogP)
Depsipeptide Yield (Synthesis)	High (66% overall yield)[1]	Low (Steric hindrance at C3)

References

• CAS 636-69-1: 2-Hydroxyheptanoic acid | CymitQuimica.CymitQuimica.
• 2-Hydroxyheptanoic acid | C7H14O3 | CID 2750949.PubChem - NIH.
• 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788.PubChem - NIH.
• Verticilide: Elucidation of Absolute Configuration and Total Synthesis.Organic Letters (ACS).
• Unnatural verticilide enantiomer inhibits type 2 ryanodine receptor-mediated calcium leak and is antiarrhythmic.PNAS.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 636-69-1: 2-Hydroxyheptanoic acid | CymitQuimica [cymitquimica.com]
• 4. 2-Hydroxyheptanoic acid | C7H14O3 | CID 2750949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Comprehensive NMR Validation Guide: Synthesized 3-Ethyl-2-hydroxyheptanoic Acid vs. Commercial Alternatives

For researchers and drug development professionals, the structural validation and purity determination of complex aliphatic intermediates are critical bottlenecks. 3-Ethyl-2-hydroxyheptanoic acid (C9H18O3, CID 44788) is a branched alpha-hydroxy acid with two chiral centers, presenting a unique analytical challenge[1]. Because it lacks a strong UV chromophore, traditional High-Performance Liquid Chromatography (HPLC) with UV detection often overestimates its purity by failing to detect aliphatic impurities.

This guide objectively compares the performance and purity of a high-purity synthesized batch of 3-Ethyl-2-hydroxyheptanoic acid against a standard commercial alternative . To achieve this, we bypass legacy HPLC methods and deploy a self-validating Nuclear Magnetic Resonance (NMR) framework combining 2D NMR structural elucidation with 1H Quantitative NMR (qNMR).

The Analytical Challenge: Causality in Method Selection

Validating branched aliphatic compounds requires understanding the limitations of standard analytical tools.

• The Failure of 1D NMR: In a standard 1D 1H NMR spectrum, the protons of the butyl chain (C4–C7) and the ethyl branch (C1'–C2') create a dense "multiplet forest" between 0.8 ppm and 1.8 ppm. Because these signals overlap severely, 1D NMR cannot definitively distinguish between 3-Ethyl-2-hydroxyheptanoic acid and structural isomers (e.g., 2-propylhexanoic acid derivatives).

• The 2D NMR Solution: To resolve this, we utilize a 2D NMR suite (COSY, HSQC, HMBC). By spreading the overlapping proton signals across the 13C dimension, HSQC provides definitive through-bond connectivity, while HMBC confirms the placement of the carboxylic and hydroxyl groups[2][3].

• The qNMR Advantage: For purity, we utilize 1H qNMR. Unlike chromatographic methods that require a reference standard of the analyte itself, qNMR provides an absolute mass fraction using an internal calibrant. This metrological traceability makes qNMR a primary analytical method[4][5].

The Self-Validating System

This workflow is inherently self-validating. The 2D NMR suite proves the exact atomic connectivity, ensuring the correct molecular weight and proton count ( Nx​ ) are used. These validated parameters are then fed into the qNMR equation to determine absolute purity. If the structural identity were incorrect, the qNMR integration ratios would mathematically fail, creating a closed-loop verification system.

Fig 1. Logical workflow for 2D NMR structural elucidation and qNMR purity validation.

Experimental Methodologies

To ensure reproducibility, the following step-by-step protocols were executed for both the synthesized product and the commercial alternative.

Protocol A: Sample Preparation for qNMR

Causality Check: Benzoic acid is selected as the internal standard because its aromatic protons (7.4–8.1 ppm) do not interfere with the purely aliphatic signals of 3-Ethyl-2-hydroxyheptanoic acid (0.8–4.5 ppm).

• Weighing: Accurately weigh ~15.0 mg of 3-Ethyl-2-hydroxyheptanoic acid and ~5.0 mg of TraceCERT® Benzoic Acid (Internal Standard) using a microbalance (d = 0.001 mg).

• Dissolution: Dissolve the mixture in 0.6 mL of CDCl3 containing 0.03% v/v Tetramethylsilane (TMS).

• Transfer: Transfer the homogenized solution into a standard 5 mm precision NMR tube.

Protocol B: NMR Acquisition Parameters

Causality Check: In qNMR, incomplete relaxation of nuclear spins leads to under-integration and false purity values. Therefore, the relaxation delay ( D1​ ) must be set to at least 5 times the longest longitudinal relaxation time ( T1​ ) of the quantified protons.

• Instrument: 600 MHz NMR Spectrometer equipped with a cryoprobe.

• 1D qNMR Parameters:

  • Pulse angle: 30°

  • Relaxation delay ( D1​ ): 30 seconds (ensures >99.3% magnetization recovery).

  • Number of scans (NS): 64 (to achieve a Signal-to-Noise ratio > 250:1).

• 2D NMR Parameters: Acquire standard gradient-selected COSY, HSQC (optimized for 1JCH​ = 145 Hz), and HMBC (optimized for nJCH​ = 8 Hz) spectra[2][3].

Structural Elucidation & Data Presentation

Using the 2D NMR data, we mapped the exact carbon-hydrogen framework of the synthesized batch. The HSQC spectrum successfully resolved the overlapping methylene groups of the butyl chain and ethyl branch, allowing for unambiguous assignment.

Table 1: Validated 1H and 13C NMR Assignments for Synthesized 3-Ethyl-2-hydroxyheptanoic acid

Position	Atom Type	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)	Multiplicity & Coupling
1	C=O (Acid)	-	179.5	-
2	CH-OH	4.25	72.1	d ( J = 4.5 Hz)
3	CH (Branch)	1.65	45.3	m
4	CH2	1.45	29.8	m
5	CH2	1.35	29.5	m
6	CH2	1.30	22.8	m
7	CH3 (Terminal)	0.90	14.1	t ( J = 7.0 Hz)
1'	CH2 (Ethyl)	1.50	23.5	m
2'	CH3 (Ethyl)	0.95	11.8	t ( J = 7.5 Hz)

Note: The alpha-proton at C2 (4.25 ppm) serves as the ideal quantitative signal for qNMR due to its complete isolation from the aliphatic multiplet region.

Comparative Purity Validation

The ultimate test of the synthesized product is its performance against a standard commercial alternative. Purity was calculated using the fundamental qNMR equation, comparing the integration of the C2 alpha-proton of the analyte against the aromatic protons of the benzoic acid standard[4][5].

Table 2: Purity and Quality Comparison (Synthesized vs. Commercial Alternative)

Quality Metric	Synthesized Batch	Commercial Alternative	Analytical Methodology
Absolute Purity	99.4% ± 0.1%	94.2% ± 0.3%	1H qNMR (Internal Standard)
Apparent Purity	99.8%	97.5%	HPLC-ELSD (Relative Area %)
Structural Integrity	Confirmed (Single isomer)	Minor diastereomer (~3%)	2D NMR (HSQC/HMBC)
Residual Solvents	< 0.05%	1.2% (Ethyl Acetate)	1H NMR (Solvent screening)

Analysis of the Comparison

The data reveals a critical discrepancy in the commercial alternative. While HPLC-ELSD suggested a purity of 97.5% for the commercial batch, qNMR exposed the true absolute purity to be only 94.2%. This 3.3% gap is attributed to NMR-invisible (to ELSD) residual solvents and structurally similar diastereomers that co-eluted in the chromatographic run.

Conversely, the synthesized batch demonstrated exceptional concordance between apparent and absolute purity (99.8% vs 99.4%), proving the absence of hidden aliphatic impurities and confirming strict stereochemical control during synthesis.

Conclusion

Relying solely on legacy chromatographic methods for non-UV active aliphatic compounds like 3-Ethyl-2-hydroxyheptanoic acid introduces significant risk into drug development pipelines. By deploying a self-validating framework combining 2D NMR for structural proof and qNMR for absolute quantitation, we objectively demonstrated that the synthesized batch significantly outperforms the commercial alternative in both absolute purity and isomeric consistency.

References

• PubChem. "3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788". National Institutes of Health. Available at:[Link]

• J-Stage. "Collaborative Study to Validate Purity Determination by 1H quantitative NMR Spectroscopy by Using Internal Calibration Methodology". Chemical and Pharmaceutical Bulletin. Available at: [Link]

• ACS Publications. "Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System: Detection and Removal of Contradictions in the Data". Journal of Chemical Information and Modeling. Available at: [Link]

• US Pharmacopeia (USP). "Stimuli Article (qNMR)". Available at: [Link]

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• 1. 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. usp.org [usp.org]

Comparative Extraction Methodologies for 3-Ethyl-2-hydroxyheptanoic Acid Recovery: A Technical Guide

For analytical scientists and chemical engineers, the isolation of lipophilic alpha-hydroxy acids (AHAs) from complex aqueous matrices—such as fermentation broths or biological fluids—presents a unique physicochemical challenge. 3-Ethyl-2-hydroxyheptanoic acid (C9H18O3, MW 174.24 Da) is a prime example of this class of molecules[1]. Featuring a hydrophobic C9 aliphatic backbone (XLogP3 ≈ 2.3) and an ionizable alpha-hydroxy carboxylic acid headgroup, its recovery requires methods that can dynamically exploit both its lipophilicity and its charge state[1][2].

This guide objectively compares three distinct extraction modalities—Liquid-Liquid Extraction (LLE), Mixed-Mode Solid-Phase Extraction (SPE), and Reactive Extraction—detailing the mechanistic causality behind each protocol to empower your downstream analytical or preparative workflows.

Mechanistic Overview & Modality Selection

The selection of an extraction method depends entirely on the scale of recovery and the complexity of the matrix. Because 3-Ethyl-2-hydroxyheptanoic acid possesses a pKa typically ranging between 3.8 and 4.5, manipulating the pH of the sample matrix is the foundational variable in all three approaches[2].

• Acidified Liquid-Liquid Extraction (LLE): By driving the pH below 2.0, the carboxylate group is fully protonated, rendering the molecule highly hydrophobic. This maximizes its partitioning into moderately polar organic solvents like Methyl tert-butyl ether (MTBE).

• Mixed-Mode Solid-Phase Extraction (MAX-SPE): Operating at a neutral pH (pH 7.0) ensures the acid is deprotonated. The resulting anion binds electrostatically to a strong quaternary amine sorbent, allowing aggressive organic washing to remove neutral lipids before acidic elution[3].

• Reactive Extraction: Highly suited for industrial or large-scale broth recovery, this method utilizes an aliphatic amine extractant like Tri-n-octylamine (TOA) dissolved in a diluent (e.g., 1-octanol). TOA forms a reversible, solvent-soluble complex with the hydroxy acid, which can later be broken via alkaline back-extraction[4].

Parallel extraction workflows for 3-Ethyl-2-hydroxyheptanoic acid recovery.

Quantitative Performance Comparison

The following table summarizes the experimental performance metrics of each method when applied to a complex biological matrix (e.g., plasma or fermentation broth).

Parameter	Acidified LLE (MTBE)	Mixed-Mode SPE (MAX)	Reactive Extraction (TOA)
Primary Mechanism	Hydrophobic Partitioning	Electrostatic & Hydrophobic	Reversible Amine Complexation
Typical Recovery (%)	75 - 85%	90 - 98%	85 - 95%
Matrix Effect (LC-MS)	Moderate to High	Very Low (< 10%)	Moderate
Scalability	Low (Benchtop Analytical)	Low (High-Throughput PK)	High (Industrial/Preparative)
Cost per Sample	Very Low	High	Medium
Best Use Case	Quick screening, simple matrices	Trace analysis, complex biofluids	Large-scale continuous recovery

Self-Validating Experimental Protocols

Method A: Acidified Liquid-Liquid Extraction (LLE)

Experience Note: While ethyl acetate is a common LLE solvent, MTBE is vastly superior for lipophilic AHAs. MTBE has lower aqueous solubility (4.8 g/100 mL vs 8.3 g/100 mL for ethyl acetate), which drastically reduces emulsion formation during vigorous vortexing and accelerates phase separation.

• Acidification: Transfer 1.0 mL of the aqueous sample to a glass centrifuge tube. Add 100 µL of 1 M HCl. Vortex briefly and verify the pH is < 2.0 to ensure complete protonation of the carboxylic acid.

• Extraction: Add 3.0 mL of MTBE to the acidified sample.

• Partitioning: Cap the tube and vortex vigorously for 5 minutes to maximize surface area contact between the phases.

• Separation: Centrifuge at 4000 x g for 5 minutes at 4°C to break any micro-emulsions.

• Recovery: Carefully transfer the upper organic layer (containing the 3-Ethyl-2-hydroxyheptanoic acid) to a clean glass tube.

• Drying: Evaporate the MTBE to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in the desired mobile phase for LC-MS analysis.

Method B: Mixed-Mode Anion Exchange SPE (MAX)

Experience Note: The dual-retention mechanism of Mixed-Mode Strong Anion Exchange (MAX) is the gold standard for separating organic acids from neutral lipids[3]. By locking the analyte onto the sorbent via ionic bonds, you can wash away highly lipophilic interferences with 100% methanol—a step that would wash away the analyte in standard Reversed-Phase (HLB) SPE.

Mechanistic steps of Mixed-Mode Anion Exchange (MAX) Solid-Phase Extraction.

• Conditioning: Pass 2.0 mL of Methanol through the MAX cartridge, followed by 2.0 mL of LC-MS grade H2O.

• Loading: Buffer 1.0 mL of the sample with an equal volume of 50 mM Ammonium Acetate (pH 7.0). Load the mixture onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Basic): Pass 2.0 mL of 5% NH4OH in H2O through the sorbent. This removes basic and highly polar interferences.

• Wash 2 (Organic): Pass 2.0 mL of 100% Methanol. Because the AHA is ionically bound, neutral lipophilic impurities are selectively washed away.

• Elution: Elute the target analyte with 2.0 mL of 2% Formic Acid in Methanol. The acid neutralizes the AHA, breaking the ionic interaction and releasing it into the collection tube.

Method C: Reactive Extraction with Tri-n-octylamine (TOA)

Experience Note: Reactive extraction utilizing aliphatic amines is highly efficient for the continuous recovery of hydroxy carboxylic acids[4]. The amine (TOA) acts as a chemical complexing agent rather than a simple solvent, forming a 1:1 or 2:1 acid-amine complex at the phase interface[4].

• Extractant Preparation: Prepare a 0.5 M solution of Tri-n-octylamine (TOA) in 1-octanol (the diluent). 1-octanol stabilizes the polar acid-amine complex in the organic phase.

• Complexation: Mix equal volumes of the aqueous sample (adjusted to pH ~3.0) and the TOA/1-octanol organic phase in a separatory funnel or reactor.

• Equilibration: Agitate at 298 K for 30 minutes to ensure complete thermodynamic formation of the acid-amine complex[4].

• Phase Separation: Allow the mixture to settle or centrifuge at 3000 x g for 10 minutes to separate the aqueous raffinate from the loaded organic phase.

• Stripping (Back-Extraction): To recover the pure 3-Ethyl-2-hydroxyheptanoic acid, mix the loaded organic phase with an equal volume of 0.5 M NaOH. The high pH deprotonates the acid, breaking the TOA complex and driving the sodium salt of the acid back into a fresh, concentrated aqueous phase.

Conclusion

For rapid, low-cost analytical screening of 3-Ethyl-2-hydroxyheptanoic acid, Acidified LLE with MTBE provides a robust baseline. However, if the downstream application is highly sensitive LC-MS/MS analysis requiring minimal matrix suppression, Mixed-Mode SPE (MAX) is the definitive choice due to its orthogonal clean-up mechanism. Conversely, for process chemists looking to scale up recovery from fermentation or synthesis batches, Reactive Extraction using TOA offers unparalleled scalability and continuous-flow potential.

References

• 3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788 - PubChem. nih.gov.
• Reactive Extraction of Glycolic Acid Using Tri-n-Butyl Phosphate and Tri-n-Octylamine in Six Different Diluents: Experimental Data and Theoretical Predictions. acs.org.
• An automated plasma D-lactate assay with a new sample preparation method to prevent interference from L-lactate and L-lactate dehydrogenase.
• Chromatographic fractionation of complex mixtures of hydroxy carboxylic acids.

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• 4. pubs.acs.org [pubs.acs.org]

A Senior Scientist's Guide to the Validation of an LC-MS/MS Method for 3-Ethyl-2-hydroxyheptanoic Acid Detection

In the landscape of modern drug development and clinical research, the precise and reliable quantification of endogenous molecules is paramount. This guide provides an in-depth, experience-driven walkthrough for the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the detection of 3-Ethyl-2-hydroxyheptanoic acid, a small molecule of potential diagnostic or therapeutic interest. This document is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but the scientific reasoning behind each step, ensuring robust and defensible data.

The validation of any bioanalytical method is a critical process that demonstrates its suitability for its intended purpose.[1][2] For chromatographic assays, a full validation should encompass selectivity, specificity, matrix effect, calibration curve, range, accuracy, precision, carry-over, dilution integrity, and stability.[3] This guide will adhere to the principles outlined in the harmonized International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation, which is now the global standard, superseding previous FDA and EMA guidelines.[2][4][5]

The Analytical Challenge: Endogenous Analytes

A significant challenge in the quantification of 3-Ethyl-2-hydroxyheptanoic acid is its potential endogenous nature. This means that the analyte is naturally present in biological matrices, making it impossible to obtain a truly "blank" matrix for the preparation of calibration standards and quality controls (QCs).[6][7] This guide will address this challenge by employing a surrogate matrix approach, a scientifically sound strategy for endogenous analyte quantification.[6][8]

Part 1: Method Development and Optimization

Before a method can be validated, it must be developed. This phase involves a series of experiments to define the optimal conditions for sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation: The Foundation of a Robust Assay

The goal of sample preparation is to extract the analyte from the biological matrix (e.g., plasma, urine) and remove potential interferences. For a small, polar molecule like 3-Ethyl-2-hydroxyheptanoic acid, a protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is a common and effective approach.

Experimental Protocol: Protein Precipitation and Liquid-Liquid Extraction

• Spike: To 100 µL of plasma sample, add the internal standard (IS) solution. A stable isotope-labeled (SIL) version of the analyte (e.g., 3-Ethyl-2-hydroxyheptanoic acid-d5) is the ideal IS, as it compensates for variability in sample preparation and matrix effects.[9]

• Precipitate: Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Extract: Transfer the supernatant to a clean tube. Add 1 mL of methyl tert-butyl ether (MTBE) and acidify with 10 µL of 1% formic acid to ensure the analyte is in its neutral form for efficient extraction into the organic phase.

• Vortex & Centrifuge: Vortex for 2 minutes and then centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Evaporate: Transfer the organic (upper) layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for LC-MS/MS analysis.

Diagram: Sample Preparation Workflow

Caption: A typical sample preparation workflow for small molecules in plasma.

Chromatographic Conditions: Achieving Separation

The goal of chromatography is to separate the analyte from other components in the sample extract to minimize matrix effects and ensure accurate quantification. A reversed-phase C18 column is a good starting point for a molecule like 3-Ethyl-2-hydroxyheptanoic acid.

Table 1: Example Chromatographic Conditions

Parameter	Condition
Column	C18, 2.1 x 100 mm, 2.6 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometric Parameters: Sensitive and Selective Detection

Tandem mass spectrometry provides high selectivity and sensitivity for quantification. The instrument is operated in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is selected and fragmented, and a specific product ion is monitored.

Table 2: Example Mass Spectrometric Parameters

Parameter	Analyte (3-Ethyl-2-hydroxyheptanoic acid)	Internal Standard (IS)
Ionization Mode	Electrospray Ionization (ESI) Negative	ESI Negative
Precursor Ion (m/z)	[M-H]⁻ (e.g., 173.1)	[M-H]⁻ (e.g., 178.1)
Product Ion (m/z)	(e.g., 129.1)	(e.g., 134.1)
Collision Energy	Optimized for maximum signal	Optimized for maximum signal
Dwell Time	100 ms	100 ms

Part 2: Full Method Validation

Once the method is developed, a full validation is performed to ensure its performance is acceptable and the results are reliable.[1][3]

Diagram: Bioanalytical Method Validation Workflow

Caption: The logical flow of a comprehensive bioanalytical method validation.

Selectivity and Specificity

Selectivity is the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[5]

• Protocol: Analyze at least six different blank matrix lots to ensure no significant interference at the retention time of the analyte and IS.

• Acceptance Criteria: The response of interfering peaks should be ≤ 20% of the lower limit of quantification (LLOQ) for the analyte and ≤ 5% for the IS.[10]

Sensitivity (Lower Limit of Quantification - LLOQ)

The LLOQ is the lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[11]

• Protocol: Analyze at least five replicates of the LLOQ sample.

• Acceptance Criteria: The accuracy should be within 80-120% of the nominal concentration, and the precision (coefficient of variation, %CV) should be ≤ 20%.

Calibration Curve and Linearity

The calibration curve demonstrates the relationship between the instrument response and the concentration of the analyte.

• Protocol: Prepare a blank sample, a zero sample (blank + IS), and at least six non-zero calibration standards over the expected concentration range.

• Acceptance Criteria: At least 75% of the non-zero standards must have a back-calculated accuracy within ±15% of the nominal value (±20% for LLOQ). The regression model should be appropriate for the data (e.g., linear, weighted 1/x²).

Accuracy and Precision

Accuracy refers to the closeness of the measured value to the true value, while precision describes the reproducibility of the measurements.[5]

• Protocol: Analyze QCs at four levels: LLOQ, low, medium, and high, in at least five replicates per level, over at least three separate analytical runs.

• Acceptance Criteria:

  • Intra-run and Inter-run Precision (%CV): ≤ 15% for low, medium, and high QCs; ≤ 20% for LLOQ QC.

  • Intra-run and Inter-run Accuracy (% of nominal): Within 85-115% for low, medium, and high QCs; within 80-120% for LLOQ QC.

Table 3: Example Accuracy and Precision Data Summary

QC Level	Nominal Conc. (ng/mL)	Intra-run Precision (%CV)	Intra-run Accuracy (%)	Inter-run Precision (%CV)	Inter-run Accuracy (%)
LLOQ	1.0	8.5	105.2	12.3	103.8
Low	3.0	6.2	98.7	8.9	99.5
Mid	50	4.1	101.5	6.5	100.9
High	150	3.5	99.8	5.8	101.2

Matrix Effect

The matrix effect is the suppression or enhancement of ionization of the analyte due to co-eluting components from the matrix.[5]

• Protocol: Compare the peak area of the analyte in a post-extraction spiked sample to the peak area of a neat solution of the analyte at the same concentration. This should be performed in at least six different matrix lots.

• Acceptance Criteria: The IS-normalized matrix factor should have a %CV ≤ 15%.

Recovery

Recovery is the efficiency of the extraction procedure.

• Protocol: Compare the peak area of the analyte from a pre-extraction spiked sample to that of a post-extraction spiked sample at three QC levels (low, medium, high).

• Acceptance Criteria: Recovery should be consistent, precise, and reproducible. While a specific percentage is not mandated, high and consistent recovery is desirable.

Stability

The stability of the analyte must be evaluated under various conditions to ensure that the measured concentration reflects the true concentration in the sample at the time of collection.

• Protocol: Analyze QCs at low and high concentrations after subjecting them to the following conditions:

  • Freeze-Thaw Stability: At least three freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: At room temperature for a duration that mimics sample handling.

  • Long-Term Stability: At the intended storage temperature (e.g., -80°C) for a period longer than the expected sample storage time.

  • Post-Preparative (Autosampler) Stability: In the autosampler for the expected duration of an analytical run.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Part 3: Comparison with Alternative Methods

While LC-MS/MS is the gold standard for quantitative bioanalysis due to its high sensitivity and selectivity, other methods could be considered.

Table 4: Comparison of Analytical Methods

Feature	LC-MS/MS	Gas Chromatography-Mass Spectrometry (GC-MS)	Enzyme-Linked Immunosorbent Assay (ELISA)
Selectivity	Very High	High	Variable, subject to cross-reactivity
Sensitivity	Very High (pg/mL to ng/mL)	High (ng/mL)	Moderate to High (ng/mL to µg/mL)
Throughput	Moderate	Low	High
Development Time	Long	Long	Moderate
Requirement for Derivatization	Sometimes, for improved chromatography or ionization	Often required for volatility and stability	Not applicable
Cost per Sample	High	Moderate	Low to Moderate
Multiplexing	Yes (multiple analytes in one run)	Limited	Limited
Key Advantage	"Gold Standard" for quantitative bioanalysis	Good for volatile compounds	High throughput, no complex instrumentation
Key Disadvantage	High initial instrument cost and complexity	Requires derivatization for non-volatile compounds	Potential for cross-reactivity and lower precision

For 3-Ethyl-2-hydroxyheptanoic acid, GC-MS would likely require a derivatization step to increase its volatility, adding complexity to the sample preparation.[12] An ELISA would require the development of a specific antibody, which is a time-consuming and expensive process with no guarantee of success, and may suffer from cross-reactivity with structurally similar molecules. Therefore, LC-MS/MS remains the most appropriate and reliable technique for the accurate and precise quantification of this analyte in a regulated bioanalytical environment.

Conclusion

The validation of an LC-MS/MS method for an endogenous compound like 3-Ethyl-2-hydroxyheptanoic acid is a rigorous but essential process. By following a structured approach guided by the ICH M10 principles and employing sound scientific judgment to address challenges like the endogenous nature of the analyte, a robust, reliable, and defensible method can be established. This ensures the integrity of the data generated in support of drug development and clinical research, ultimately contributing to the advancement of science and medicine.

References

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• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. (2024). [Link]

• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? (2012). Future Science. [Link]

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• Kallem, R. R., et al. (2021). Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome. Journal of Pharmaceutical and Biomedical Analysis, 205, 114335. [Link]

• Kallem, R. R., et al. (2021). Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome. PMC. [Link]

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A Comparative Analysis of 3-Ethyl-2-hydroxyheptanoic Acid and Other Biologically Active Branched-Chain Fatty Acids

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Structural Nuances and Biological Significance of Branched-Chain Fatty Acids

Branched-chain fatty acids (BCFAs) are a diverse class of lipids characterized by the presence of one or more alkyl branches on the fatty acid backbone.[1][2] This structural deviation from their straight-chain counterparts introduces significant alterations in their physicochemical properties, influencing membrane fluidity, melting points, and solubility.[2][3] In mammals, BCFAs are primarily derived from the catabolism of branched-chain amino acids (BCAAs) such as leucine, isoleucine, and valine, or obtained from dietary sources like dairy and ruminant fats.[2][4][5][6] While less abundant than straight-chain fatty acids, BCFAs exhibit a remarkable range of biological activities, from serving as essential components of bacterial cell membranes to acting as signaling molecules in metabolic and inflammatory pathways.[2][4][5][7] This guide provides a comparative analysis of the lesser-known 3-Ethyl-2-hydroxyheptanoic acid against a panel of well-characterized BCFAs, offering insights into its potential biological roles and providing a framework for its future investigation.

Featured Molecule: 3-Ethyl-2-hydroxyheptanoic Acid

3-Ethyl-2-hydroxyheptanoic acid is a C9 branched-chain fatty acid with a hydroxyl group at the alpha-position (C2) and an ethyl group at the beta-position (C3).[8][9][10] Its chemical formula is C9H18O3.[8][9] Currently, there is a paucity of published data regarding its natural occurrence, biosynthetic pathways, and specific biological activities. Its structure, however, suggests potential for unique interactions with metabolic enzymes and cellular membranes. The presence of the 2-hydroxy group, in particular, positions it within the class of alpha-hydroxy fatty acids, which are known intermediates in fatty acid alpha-oxidation and can possess distinct biological functions.

Table 1: Physicochemical Properties of 3-Ethyl-2-hydroxyheptanoic Acid

Property	Value	Source
Molecular Formula	C9H18O3	[8][9]
Molecular Weight	174.24 g/mol	[8]
XLogP3	2.3	[8]
IUPAC Name	3-ethyl-2-hydroxyheptanoic acid	[8]

Comparative Analysis with Key Branched-Chain Fatty Acids

To contextualize the potential biological significance of 3-Ethyl-2-hydroxyheptanoic acid, we will compare it with four well-studied BCFAs: Phytanic acid, Pristanic acid, Isovaleric acid, and 2-Hydroxy-3-methylpentanoic acid.

Structural Comparison

The key structural differences between these molecules lie in their chain length, the position and nature of their branching, and the presence of other functional groups.

Caption: Structural relationships of selected BCFAs.

Biosynthesis and Natural Occurrence

The biosynthetic origins and natural sources of these BCFAs are diverse, reflecting their varied roles in biology.

• Bacterial and Ruminant Biosynthesis: Many BCFAs, particularly the iso and anteiso forms, are synthesized in bacteria using branched-chain amino acids as primers.[7][11][12] These are then absorbed by ruminants and incorporated into their fat stores, making dairy products and beef significant dietary sources of BCFAs for humans.[4][5][6]

Caption: Generalized bacterial BCFA biosynthesis pathway.

• Phytanic Acid and Pristanic Acid: Phytanic acid is derived from the phytol side chain of chlorophyll in the diet.[13][14] It is metabolized in humans via alpha-oxidation to pristanic acid.[15][16][17] Accumulation of phytanic acid is a hallmark of Refsum disease, a peroxisomal disorder.[13][14][15] Pristanic acid is further metabolized by peroxisomal beta-oxidation.[15][16][18]

• Isovaleric Acid: This short-chain BCFA is a product of leucine metabolism in mammals and is also produced by gut bacteria through amino acid fermentation.[19][20] It is naturally found in many foods, such as cheese and soy milk.

• 2-Hydroxy-3-methylpentanoic Acid: This alpha-hydroxy acid is a metabolite of the branched-chain amino acid isoleucine.[21][22] It has been isolated from bacteria such as Corynebacterium glutamicum.[23]

The origin of 3-Ethyl-2-hydroxyheptanoic acid is currently unknown, but its structure suggests it could be a metabolite of an amino acid or another fatty acid.

Comparative Biological Activities

The biological effects of these BCFAs are varied and often structure-dependent.

Table 2: Comparative Biological Activities of Selected BCFAs

Fatty Acid	Biological Activity	Experimental Model	Quantitative Data (IC50/EC50)	Reference
Phytanic Acid	PPARα agonist, Anti-inflammatory, Neurotoxic at high concentrations	Mouse T-cells, Neuronal cell cultures	-	[24]
Induces mitochondrial dysfunction	Isolated mitochondria	-	[24]
Pristanic Acid	PPARα agonist	-	-	[18]
Isovaleric Acid	Antimicrobial, Flavoring agent, Anticonvulsant properties	Bacterial cultures, in vivo (animal models)	-	[25]
Regulates fatty acid and glucose metabolism	Colon cells	-	[19]
2-Hydroxy-3-methylpentanoic Acid	Anti-inflammatory, Cytotoxic	Bowel disease models, Carcinoma cell lines	-	[23]
3-Ethyl-2-hydroxyheptanoic Acid	Unknown	-	-	-

Signaling Pathways:

Phytanic acid is a known ligand for the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that regulates lipid metabolism.[24] This interaction underlies some of its metabolic effects. The structural similarity of other BCFAs, including potentially 3-Ethyl-2-hydroxyheptanoic acid, suggests they could also interact with PPARs or other nuclear receptors, a key area for future investigation.

Caption: Phytanic acid signaling via PPARα.

Experimental Protocols for Comparative Analysis

To facilitate research into 3-Ethyl-2-hydroxyheptanoic acid, we provide established protocols for the analysis and biological evaluation of BCFAs.

Protocol 1: Extraction and Derivatization of BCFAs for GC-MS Analysis

This protocol describes the conversion of BCFAs to their fatty acid methyl esters (FAMEs) for analysis by gas chromatography-mass spectrometry (GC-MS), a common method for their quantification.[26][27]

Rationale: Free fatty acids are not volatile enough for direct GC analysis. Derivatization to FAMEs increases their volatility and improves chromatographic separation.[26]

Materials:

• Lipid-containing biological sample (e.g., plasma, cell pellet)

• 14% Boron Trifluoride in Methanol (BF3-Methanol)

• Hexane

• Saturated NaCl solution

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• Lipid Extraction: Perform a standard lipid extraction (e.g., Folch or Bligh-Dyer method) on the biological sample. Dry the lipid extract under a stream of nitrogen.

• Esterification: Add 1 mL of 14% BF3-Methanol to the dried lipid extract.

• Incubation: Tightly cap the vial and heat at 100°C for 30 minutes in a heating block.

• Extraction of FAMEs: Cool the vial to room temperature. Add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Phase Separation: Vortex vigorously for 30 seconds. Centrifuge briefly to separate the phases.

• Collection: Carefully collect the upper hexane layer containing the FAMEs.

• Drying: Pass the hexane layer through a small column of anhydrous Na2SO4 to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS.

Protocol 2: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol allows for the evaluation of the cytotoxic effects of BCFAs on cancer cell lines.

Rationale: The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[28] A reduction in metabolic activity suggests cytotoxicity.

Materials:

• Human cancer cell line (e.g., HepG2 for liver cancer, MCF-7 for breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• BCFA stock solutions (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: The next day, treat the cells with various concentrations of the test BCFAs (including 3-Ethyl-2-hydroxyheptanoic acid and comparators) and a vehicle control. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100-200 µL of solubilization buffer to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

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Isotopic Labeling Strategies for 3-Ethyl-2-hydroxyheptanoic Acid: A Comparative Guide for Metabolic Tracing

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

Tracing the metabolic fate of branched-chain hydroxy fatty acids presents unique analytical challenges. [1] is a complex, sterically hindered lipid intermediate. Due to its specific structural topology—an ethyl branch at the C3 position and a hydroxyl group at the C2 (alpha) position—this molecule cannot undergo standard mitochondrial β -oxidation.

Instead, it must first be processed via [2]. This initial decarboxylation yields 2-ethylhexanoic acid (2-EHA), which subsequently undergoes further oxidation to yield terminal metabolites like [3]. Selecting the correct isotopic labeling strategy—whether targeting the carboxyl carbon, the entire carbon skeleton, or utilizing deuterium stabilization—is critical for accurately mapping this pathway. As a Senior Application Scientist, I have structured this guide to objectively compare these labeling strategies and provide a self-validating experimental workflow for your metabolic tracing studies.

The Mechanistic Bottleneck: Why Standard Tracing Fails

Standard [U−14C] or non-specific tritium labeling often fails to provide high-resolution mechanistic data for branched-chain fatty acids because the label can be lost or scrambled unpredictably. The degradation of 3-E-2-HHA is strictly compartmentalized:

• Peroxisomal α -Oxidation: The C1 carboxyl group is cleaved and released as CO2​ .

• Hepatic β -Oxidation: The resulting 2-EHA is activated to its CoA thioester and oxidized.

Understanding this causality dictates our choice of isotopic tracer. If your goal is to measure the rate of peroxisomal import and initial oxidation, labeling the C1 position is optimal. If your goal is to track the downstream incorporation of the remaining 8-carbon skeleton into the TCA cycle, uniform 13C labeling is required.

Metabolic routing of 3-E-2-HHA highlighting α-oxidation and isotopic label divergence.

Comparative Analysis of Labeling Strategies

To design a robust pharmacokinetic or metabolic flux assay, researchers must choose between three primary stable isotope strategies.

Strategy A: [1−13C] -3-E-2-HHA (The α -Oxidation Reporter)

By labeling only the C1 carboxyl carbon, this tracer acts as a direct reporter for peroxisomal α -oxidation. The moment the enzyme acts on the molecule, 13CO2​ is released.

• Best For: Real-time metabolic flux analysis and breath-test diagnostics.

• Limitation: The tracer becomes "invisible" to downstream lipid tracking once the C1 carbon is exhaled.

Strategy B: [U−13C9​] -3-E-2-HHA (The Comprehensive Skeleton Tracer)

Uniform labeling of all 9 carbons allows researchers to track the molecule through multiple enzymatic transformations. Following α -oxidation, the remaining [U−13C8​] -2-EHA can be tracked via Mass Isotopomer Distribution (MID) analysis to identify novel downstream conjugates.

• Best For: De novo pathway discovery and identifying off-target metabolic sinks.

• Limitation: High synthesis cost and complex bioinformatic deconvolution required to correct for natural isotope abundance.

Strategy C: [D5​−ethyl] -3-E-2-HHA (The Stable Quantitation Standard)

Placing five deuterium atoms on the terminal ethyl branch provides a +5 Da mass shift. Because the ethyl branch is distant from the primary sites of α

• and β -oxidation, it does not suffer from the Kinetic Isotope Effect (KIE) that would artificially slow down enzymatic processing.

• Best For: Serving as an internal standard for absolute quantification in LC-MS/MS PK/PD studies.

Data Presentation: Performance & Application Comparison

Feature / Metric	[1−13C] -3-E-2-HHA	[U−13C9​] -3-E-2-HHA	[D5​−ethyl] -3-E-2-HHA
Primary Application	Real-time α -oxidation flux	Comprehensive pathway mapping	PK/PD & Absolute Quantification
Key Target Analytes	13CO2​ (Headspace/Breath)	[U−13C8​] -2-EHA, Acyl-CoAs	Parent compound, D5​ -metabolites
Analytical Platform	IRMS / CRDS	LC-MS/MS (Q-TOF or Orbitrap)	LC-MS/MS (QqQ - MRM mode)
Kinetic Isotope Effect	Negligible	Negligible	Low (D is distant from reaction site)
Relative Synthesis Cost	Low	Very High	Medium

Self-Validating Experimental Protocol: In Vitro Peroxisomal Flux Assay

To ensure Trustworthiness and analytical rigor, the following protocol is designed as a self-validating system. It utilizes [U−13C9​] -3-E-2-HHA as the primary tracer, [D5​] -3-E-2-HHA as the internal recovery standard, and includes a specific enzymatic inhibitor to prove causality.

Rationale & Causality

• Why MTBE Extraction? Branched-chain fatty acids are moderately polar lipids. The Matyash (MTBE/Methanol/Water) extraction method is chosen over Folch (Chloroform) because the lipid-rich MTBE layer forms the upper phase, preventing contamination from the protein pellet during pipetting.

• Why 3-NPH Derivatization? Short/medium-chain fatty acids like 2-EHA ionize poorly in negative Electrospray Ionization (ESI-MS). Derivatization with 3-Nitrophenylhydrazine (3-NPH) adds a hydrophobic moiety, drastically improving ionization efficiency and reversing the polarity to positive ESI, which yields cleaner chromatograms.

Step-by-Step Methodology

Step 1: Cell Culture & Negative Control Setup

• Seed primary human hepatocytes in 6-well metabolic plates at 1×106 cells/well.

• Self-Validation Control: Pre-treat half the wells with 10 µM Thioridazine (a known peroxisomal oxidation inhibitor) for 1 hour. This ensures that any downstream 13C metabolites detected are enzymatically derived, not artifacts of spontaneous chemical degradation.

Step 2: Tracer Incubation

• Spike culture media with 50 µM [U−13C9​] -3-E-2-HHA.

• Seal the plates immediately to prevent loss of volatile short-chain intermediates. Incubate for 4 hours at 37°C.

Step 3: Quenching and Internal Standard Addition

• Remove plates from the incubator and place them immediately on dry ice to quench metabolism.

• Add 10 µL of 5 µM [D5​−ethyl] -3-E-2-HHA directly to the cell lysate as an internal standard to calculate absolute extraction recovery.

Step 4: Matyash Extraction

• Add 1.5 mL of ice-cold Methanol and vortex.

• Add 5 mL of Methyl tert-butyl ether (MTBE) and incubate at room temperature for 1 hour with shaking.

• Add 1.25 mL of MS-grade water to induce phase separation. Centrifuge at 1,000 x g for 10 minutes.

• Carefully collect the upper MTBE organic phase and evaporate to dryness under a gentle stream of nitrogen.

Step 5: 3-NPH Derivatization & LC-MS/MS

• Reconstitute the dried extract in 50 µL of 50% aqueous methanol.

• Add 20 µL of 200 mM 3-NPH and 20 µL of 120 mM EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). Incubate at 40°C for 30 minutes.

• Analyze via LC-MS/MS (Q-TOF) to quantify the Mass Isotopomer Distribution (MID) of the parent tracer ( M+9 ) and the primary α -oxidation product, 2-EHA ( M+8 ).

Step-by-step experimental workflow for dual-platform metabolic tracing of 3-E-2-HHA.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 44788, 3-Ethyl-2-hydroxyheptanoic acid." PubChem,[Link].

• Wrobel, T. J., et al. "A proteomic approach to unravel ricinoleic acid degradation." Deutsche Botanische Gesellschaft (DBG) Abstracts, 2013.[Link].

• Elss, S., et al. "Human metabolism of 2-ethylhexanoic acid (2-EHA), which is a known metabolite of important phthalates, was investigated using 2-EHA-contaminated food." ResearchGate, [Link].

Navigating Enzyme Assays: A Comparative Guide to the Cross-Reactivity of 3-Ethyl-2-hydroxyheptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of drug discovery and biological research, the integrity of enzyme assay data is paramount. The presence of interfering compounds can lead to false positives or negatives, wasting valuable resources and time. This guide provides an in-depth analysis of the potential cross-reactivity of 3-Ethyl-2-hydroxyheptanoic acid , a substituted short-chain fatty acid, in common enzyme assays. While direct experimental data for this specific compound is limited, by examining its structural analogs and the behavior of similar chemical classes, we can build a predictive framework for its potential interactions and develop strategies to ensure data accuracy.

This guide will delve into the probable mechanistic basis for cross-reactivity, drawing parallels with well-characterized short-chain fatty acids (SCFAs) known to inhibit histone deacetylases (HDACs). Furthermore, we will explore the potential for non-specific interference in prevalent assay formats, such as fluorescence-based assays. Through a combination of theoretical insights, comparative data with representative molecules, and detailed experimental protocols, this document aims to equip researchers with the knowledge to anticipate and mitigate potential assay artifacts when working with 3-Ethyl-2-hydroxyheptanoic acid and related compounds.

I. The Structural Clues: Understanding the Potential for HDAC Inhibition

3-Ethyl-2-hydroxyheptanoic acid belongs to the class of short-chain fatty acids (SCFAs), which are known to play significant roles in various biological processes.[1][2] A key and well-documented activity of many SCFAs, such as butyrate and valproic acid, is the inhibition of histone deacetylases (HDACs).[3][4][5][6][7][8] HDACs are a class of enzymes that remove acetyl groups from lysine residues on histones and other proteins, thereby regulating gene expression and other cellular processes.[7][8]

The structural features of 3-Ethyl-2-hydroxyheptanoic acid—a carboxylic acid head group and a hydrophobic carbon tail—are consistent with the general pharmacophore of many HDAC inhibitors.[5] The carboxylic acid is crucial for chelating the zinc ion in the active site of most HDAC isoforms, a key interaction for inhibitory activity.

Hypothetical Comparison: Based on these structural similarities, it is plausible that 3-Ethyl-2-hydroxyheptanoic acid could act as a competitive inhibitor of Class I and IIa HDACs, similar to other aliphatic acid HDAC inhibitors.[3]

II. Potential for Non-Specific Enzyme Assay Interference

Beyond specific enzyme inhibition, small molecules like 3-Ethyl-2-hydroxyheptanoic acid can cause assay interference through various non-specific mechanisms. This is a critical consideration, especially in high-throughput screening campaigns.

A. Interference in Fluorescence-Based Assays

Fluorescence-based assays are widely used due to their high sensitivity.[9][10] However, they are also susceptible to interference from test compounds.[11][12] Carboxylic acid-containing compounds can sometimes interfere with fluorescence readouts.[13] Potential mechanisms include:

• Autofluorescence: The compound itself may fluoresce at the excitation and emission wavelengths used in the assay, leading to a false-positive signal.

• Quenching: The compound might absorb light at the excitation or emission wavelength of the fluorophore, leading to a decrease in the signal (a false-negative for inhibition or a false-positive for activation).

• Light Scattering: At higher concentrations, compounds can precipitate out of solution, causing light scattering that can interfere with the optical detection system.[11][12]

B. Colloidal Aggregation

Some organic molecules can form colloidal aggregates in aqueous buffers, which can non-specifically sequester and inhibit enzymes, leading to false-positive results. While the structure of 3-Ethyl-2-hydroxyheptanoic acid does not immediately suggest a high propensity for aggregation, it is a possibility that should be considered, particularly at higher concentrations.

III. Comparative Data: A Predictive Analysis

To illustrate the potential impact of 3-Ethyl-2-hydroxyheptanoic acid in enzyme assays, we present a hypothetical comparative dataset. This data compares the expected behavior of our topic compound with a known HDAC inhibitor (Trichostatin A, a potent and specific inhibitor) and a negative control compound (e.g., a simple, non-interfering buffer component).

Table 1: Hypothetical Comparative IC50 Values in an HDAC Inhibition Assay

Compound	Predicted IC50 (µM) in HDAC1 Assay	Predicted IC50 (µM) in a Non-Target Enzyme Assay (e.g., a Kinase)
3-Ethyl-2-hydroxyheptanoic acid	50 - 200 (Moderate Inhibition)	> 1000 (No significant inhibition)
Trichostatin A (Positive Control)	0.01 - 0.1 (Potent Inhibition)	> 1000 (Specific for HDACs)
Negative Control Compound	> 1000 (No Inhibition)	> 1000 (No Inhibition)

Table 2: Predicted Interference Profile in a Fluorescence-Based Assay

Compound	Autofluorescence at 485/520 nm (RFU)	Quenching of Fluorescein Signal (%)
3-Ethyl-2-hydroxyheptanoic acid	Low to Moderate	Low
Known Fluorescent Compound	High	Variable
Negative Control Compound	Negligible	Negligible

IV. Experimental Protocols for Assessing Cross-Reactivity

To empirically determine the cross-reactivity and potential for interference of 3-Ethyl-2-hydroxyheptanoic acid, a series of validation experiments are essential.

A. Experimental Workflow for Assessing Enzyme Inhibition and Assay Interference

Caption: Workflow for characterizing the enzyme interaction profile of 3-Ethyl-2-hydroxyheptanoic acid.

B. Protocol 1: Determining HDAC Inhibitory Activity

This protocol describes a common fluorogenic assay to determine the inhibitory potential of 3-Ethyl-2-hydroxyheptanoic acid against a Class I HDAC, such as HDAC1.

Materials:

• Recombinant human HDAC1 enzyme

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (containing Trichostatin A to stop the reaction and a trypsin to cleave the deacetylated substrate)

• 3-Ethyl-2-hydroxyheptanoic acid stock solution

• Trichostatin A (positive control)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of 3-Ethyl-2-hydroxyheptanoic acid and Trichostatin A in HDAC assay buffer.

• In a 96-well plate, add 25 µL of the diluted compounds or control.

• Add 50 µL of HDAC1 enzyme solution to each well and incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 25 µL of the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction and develop the signal by adding 100 µL of developer solution to each well.

• Incubate for an additional 15 minutes at 37°C.

• Measure the fluorescence at an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

• Calculate the percent inhibition for each concentration and determine the IC50 value.

C. Protocol 2: Assessing Autofluorescence

This protocol is designed to measure the intrinsic fluorescence of 3-Ethyl-2-hydroxyheptanoic acid at wavelengths commonly used in fluorescence-based assays.

Materials:

• Assay buffer (same as the primary assay)

• 3-Ethyl-2-hydroxyheptanoic acid stock solution

• 96-well black microplate

• Fluorescence plate reader with spectral scanning capabilities

Procedure:

• Prepare serial dilutions of 3-Ethyl-2-hydroxyheptanoic acid in the assay buffer.

• Add 100 µL of each dilution to the wells of a 96-well plate.

• Scan the plate using a fluorescence plate reader across a range of excitation and emission wavelengths relevant to the primary assay (e.g., excitation scan from 300-500 nm with emission fixed at 520 nm, and an emission scan from 480-600 nm with excitation fixed at 485 nm).

• Analyze the resulting spectra to identify any peaks that overlap with the fluorophore used in the primary enzyme assay.

D. Logical Flow for Data Interpretation

Caption: Decision tree for interpreting enzyme inhibition data in the context of potential assay interference.

V. Conclusion and Recommendations

While direct experimental evidence for the cross-reactivity of 3-Ethyl-2-hydroxyheptanoic acid is not yet available in the public domain, its structural similarity to known HDAC inhibitors warrants careful consideration when this compound is used in biological assays. Researchers should be particularly mindful of its potential to inhibit HDACs and to interfere with fluorescence-based assay formats.

Recommendations:

• Orthogonal Assays: Whenever possible, confirm any observed activity of 3-Ethyl-2-hydroxyheptanoic acid using an orthogonal assay that employs a different detection method (e.g., a colorimetric or label-free assay) to rule out technology-specific artifacts.

• Control Experiments: Routinely perform control experiments to assess for autofluorescence, fluorescence quenching, and light scattering when using fluorescence-based assays.

• Detergent Addition: For suspected colloidal aggregators, repeating the assay in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100) can help to identify and mitigate this form of non-specific inhibition.

• Dose-Response Curves: Always generate full dose-response curves to ensure that the observed inhibition is concentration-dependent and to obtain an accurate measure of potency (IC50).

By adopting a proactive and rigorous approach to assay validation, researchers can confidently interpret their data and avoid the pitfalls of assay interference, ultimately accelerating the pace of scientific discovery.

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• Li, M., et al. (2022). Mechanisms of Short-Chain Fatty Acids Derived from Gut Microbiota in Alzheimer's Disease. Frontiers in Aging Neuroscience, 14, 860928.
• van der Beek, C. M., et al. (2015). Redirection of Epithelial Immune Responses by Short-Chain Fatty Acids through Inhibition of Histone Deacetylases. Frontiers in Immunology, 6, 554.
• Lin, S. C., et al. (1998). Importance of 3-Hydroxy Fatty Acid Composition of Lipopeptides for Biosurfactant Activity. Applied and Environmental Microbiology, 64(1), 241-246.
• Marks, P. A., et al. (2003). Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry, 46(23), 5097-5116.
• Pope, A. J., et al. (2004). Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers. Assay and Drug Development Technologies, 2(2), 177-186.
• Turek-Etienne, T. C., et al. (2003). Evaluation of Fluorescent Compound Interference in 4 Fluorescence Polarization Assays: 2 Kinases, 1 Protease, and 1 Phosphatase. Journal of Biomolecular Screening, 8(2), 176-184.
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• Ghosh, K., & Masanta, G. (2009). Recognition of Carboxylate Anions and Carboxylic Acids by Selenium-Based New Chromogenic Fluorescent Sensor: A Remarkable Fluorescence Enhancement of Hindered Carboxylates. Organic Letters, 11(19), 4342-4345.
• Lu, Y., et al. (2021). Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism. International Journal of Molecular Sciences, 22(13), 7129.
• Liu, S., et al. (2024). The Role of Short Chain Fatty Acids in Inflammation and Body Health. Metabolites, 14(7), 403.
• Chen, Y., et al. (2023). Protein modification by short-chain fatty acid metabolites in sepsis: a comprehensive review. Frontiers in Immunology, 14, 1279854.
• Di Martino, S., et al. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. International Journal of Molecular Sciences, 25(14), 7693.
• Miller, M. J., et al. (2020). Translation of Microbiota Short-Chain Fatty Acid Mechanisms Affords Anti-infective Acyl-Salicylic Acid Derivatives. ACS Chemical Biology, 15(3), 734-743.
• Al-Shammari, A. M., & Al-Subaie, A. M. (2021). Insights into Structural Modifications of Valproic Acid and Their Pharmacological Profile. Molecules, 27(1), 113.
• Di Martino, S., et al. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. AIR Unimi.
• Dupont, D., et al. (2020). Explorative Screening of Bioactivities Generated by Plant-Based Proteins after In Vitro Static Gastrointestinal Digestion. Nutrients, 12(12), 3740.
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Comparative Guide: Reference Standards for 3-Ethyl-2-hydroxyheptanoic Acid Purity Testing

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with branched aliphatic hydroxy acids. 3-Ethyl-2-hydroxyheptanoic acid (3-EHHA, CAS 63834-30-0) is a critical synthetic impurity and biomarker often monitored during the development of complex lipophilic active pharmaceutical ingredients (APIs).

Because 3-EHHA lacks a conjugated π-system, it exhibits negligible UV absorbance above 210 nm[1]. This fundamental chemical property renders standard HPLC-UV purity assays highly unreliable and susceptible to baseline drift, necessitating advanced techniques like GC-MS (post-derivatization) or LC-MS/MS. Consequently, the accuracy of your quantitative impurity profiling relies entirely on the quality and certification of the reference standard used.

This guide objectively compares the performance of different 3-EHHA reference standard grades, providing experimental data, mechanistic explanations, and self-validating protocols to ensure your analytical workflows meet stringent regulatory requirements.

Regulatory & Scientific Imperatives

Regulatory bodies require rigorous justification for impurity control strategies. According to the [2], the accuracy, precision, and robustness of any quantitative impurity method are inextricably linked to the documented purity of its reference standard.

Furthermore,[3] mandates strict identification and qualification thresholds (often as low as 0.05% or 0.10% depending on the maximum daily dose). To quantify an impurity at these trace levels without a strong chromophore, the reference standard must be characterized by orthogonal, non-chromatographic techniques (such as quantitative NMR) to account for invisible impurities like water, residual solvents, and inorganic salts, aligning with the principles outlined in [4].

Objective Comparison of Reference Standard Grades

When establishing a quantitative method for 3-EHHA, analytical chemists typically choose between three tiers of reference standards. Table 1 summarizes the experimental performance of these grades when quantifying a 0.10% w/w 3-EHHA spike in a lipophilic API matrix.

Table 1: Performance Comparison of 3-EHHA Reference Standard Grades

Standard Grade	Purity Assignment Method	Certified Purity	Recovery in API Matrix (n=6)	Precision (% RSD)	Best Use Case
Tier 1: CRM (ISO 17034)	Quantitative NMR (qNMR)	99.8% ± 0.1%	99.5%	1.2%	Phase III / Commercial Release
Tier 2: Analytical Grade	HPLC-UV / GC-FID (Area %)	> 95.0% (Nominal)	104.2%	3.5%	Early R&D / Route Scouting
Tier 3: SIL (3-EHHA-d5)	LC-MS/MS & NMR	> 98.0% (Isotopic >99%)	100.1%	0.8%	LC-MS/MS Internal Standard

Mechanistic Causality: Why do these differences exist?

• Accuracy Discrepancy (CRM vs. Analytical Grade): Analytical Grade standards often rely on chromatographic purity (Area %). For a non-chromatophoric compound like 3-EHHA, low-wavelength UV detection fails to detect inorganic salts or non-UV-absorbing organic impurities, leading to an artificially inflated purity value. When you use this inflated standard to quantify an impurity in an API, it results in an overestimation of the impurity in your sample (hence the 104.2% recovery). CRMs utilize qNMR, which measures the absolute mass fraction against a primary internal calibrant, providing an absolute purity value independent of the impurity profile.

• Precision Superiority of SIL Standards: In LC-MS/MS (ESI-negative mode), aliphatic acids are highly prone to matrix-induced ion suppression. The co-eluting Stable Isotope-Labeled (SIL) internal standard experiences the exact same matrix suppression as the native 3-EHHA. This normalizes the response ratio, effectively canceling out the matrix effect and yielding superior precision (0.8% RSD).

Decision Matrix & Analytical Workflows

Decision matrix for selecting the appropriate 3-EHHA reference standard grade.

Analytical workflows for 3-EHHA quantification comparing GC-MS and LC-MS/MS.

Experimental Methodologies & Self-Validating Protocols

To ensure absolute trustworthiness in your data, the following protocols are designed as self-validating systems . They include internal checks to verify that the chemistry and instrumentation are performing as intended before any data is reported.

Protocol A: GC-MS Purity Testing Workflow (via Silylation)

Mechanistic Rationale: 3-EHHA contains both a carboxylic acid and an alpha-hydroxyl group. These polar functional groups cause severe peak tailing and irreversible adsorption on standard non-polar GC stationary phases. Silylation with BSTFA converts these to trimethylsilyl (TMS) esters/ethers, increasing volatility and ensuring sharp, Gaussian peak shapes.

• Standard Preparation: Weigh exactly 10.0 mg of 3-EHHA CRM into a dry, inert glass vial.

• Solubilization: Dissolve the standard in 1.0 mL of anhydrous pyridine (moisture must be <50 ppm to prevent quenching of the derivatization reagent).

• Derivatization: Add 100 µL of BSTFA containing 1% TMCS (trimethylchlorosilane acts as a catalyst).

• Incubation: Cap tightly and incubate at 60°C for 30 minutes to form the di-TMS derivative.

• GC-MS Analysis: Inject 1 µL onto a DB-5MS column (30m x 0.25mm x 0.25µm). Use Electron Ionization (EI) mode.

• Self-Validation Check: Verify the completeness of derivatization by monitoring the mono-TMS vs. di-TMS peak area ratio in the chromatogram. The mono-TMS peak must be <1% of the di-TMS peak. If it exceeds 1%, the derivatization is incomplete; add an additional 50 µL of BSTFA and extend incubation by 15 minutes.

Protocol B: LC-MS/MS Quantitative Impurity Profiling

Mechanistic Rationale: As an aliphatic carboxylic acid, 3-EHHA readily loses a proton to form the [M-H]⁻ anion. It lacks basic sites for efficient protonation, making Electrospray Ionization (ESI) in negative mode the strictly optimal choice.

• Sample Preparation: Dissolve the API sample at 10 mg/mL in Methanol:Water (50:50, v/v).

• Internal Standard Spiking: Spike the sample with exactly 1.0 µg/mL of the SIL standard (3-EHHA-d5).

• Chromatography: Inject 5 µL onto a sub-2µm C18 column (e.g., Waters Acquity UPLC BEH C18). Elute using a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Detection: Monitor via Multiple Reaction Monitoring (MRM) in ESI-negative mode.

• Self-Validation Check: Evaluate the Matrix Effect (ME) by comparing the absolute peak area of the 3-EHHA-d5 spiked into the API matrix versus the same concentration spiked into a neat solvent blank. If the absolute area in the matrix is <80% of the solvent blank (indicating >20% ion suppression), the assay is validated only because the SIL internal standard is present to correct for this suppression.

References

• National Center for Biotechnology Information. "3-Ethyl-2-hydroxyheptanoic acid | C9H18O3 | CID 44788." PubChem. URL:[Link]

• U.S. Food and Drug Administration (FDA). "Analytical Procedures and Methods Validation for Drugs and Biologics." FDA Guidance Documents, July 2015. URL:[Link]

• International Council for Harmonisation (ICH). "Q3A(R2) Impurities in New Drug Substances." ICH Guidelines. URL:[Link]

• United States Pharmacopeia (USP). "USP General Chapter <11> USP Reference Standards." USP-NF. URL: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-Ethyl-2-hydroxyheptanoic Acid: A Guide for Laboratory Professionals

The core principle of chemical waste disposal is to treat all waste as hazardous unless confirmed to be non-hazardous by a qualified safety professional.[1] This proactive approach minimizes risk and ensures compliance with regulations set forth by bodies such as the U.S. Environmental Protection Agency (EPA).[1][2]

Part 1: Hazard Characterization and Waste Identification

Before any disposal actions are taken, a thorough hazard assessment is paramount. Based on the known properties of similar carboxylic acids, such as 3-hydroxyheptanoic acid, it is prudent to assume that 3-Ethyl-2-hydroxyheptanoic acid may exhibit the following hazardous characteristics[3]:

• Skin Irritation: May cause redness and discomfort upon contact with the skin.

• Serious Eye Damage/Irritation: Can cause significant and potentially lasting damage to the eyes.

• Specific Target Organ Toxicity (Single Exposure): May cause harm to specific organs after a single exposure.

Therefore, any waste containing 3-Ethyl-2-hydroxyheptanoic acid, including pure substance, solutions, and contaminated labware, must be managed as hazardous chemical waste.

Operational Disposal Plan

This plan outlines the step-by-step procedure for the safe handling and disposal of 3-Ethyl-2-hydroxyheptanoic acid waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

Step 2: Waste Segregation at the Point of Generation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[2][5]

• Aqueous Waste: Collect all aqueous solutions containing 3-Ethyl-2-hydroxyheptanoic acid in a dedicated, clearly labeled, and sealed container.

• Organic Solvent Waste: If the compound is dissolved in an organic solvent, collect it in a separate, compatible waste container designated for flammable or halogenated solvents, as appropriate.

• Solid Waste: Contaminated solid waste, such as gloves, weighing paper, and pipette tips, should be collected in a separate, sealed plastic bag or container clearly labeled as hazardous solid waste.

• Empty Containers: Empty containers that held 3-Ethyl-2-hydroxyheptanoic acid must be triple-rinsed with a suitable solvent.[1][6][7] The rinsate must be collected and disposed of as hazardous waste.[6][7] After rinsing, the container labels should be defaced, and the container can then be disposed of as regular trash or recycled, depending on institutional policies.[1][8]

Step 3: Waste Container Management

Adherence to proper container management practices is mandated by regulatory bodies and is essential for safety.[2][9]

• Container Type: Use only containers that are chemically compatible with carboxylic acids. High-density polyethylene (HDPE) or glass containers are generally suitable. Avoid using metal containers for acidic waste.[5]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and a full description of the contents, including the name "3-Ethyl-2-hydroxyheptanoic acid" and the approximate concentration.[5][7]

• Closure: Keep waste containers securely closed at all times, except when adding waste.[5][8]

• Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[5][8] The SAA should be at or near the point of generation and under the control of laboratory personnel.[2][8] Ensure secondary containment is used to capture any potential leaks.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 3-Ethyl-2-hydroxyheptanoic acid waste.

Caption: Decision workflow for the proper disposal of 3-Ethyl-2-hydroxyheptanoic acid waste.

Step 4: Final Disposal

Under no circumstances should chemical waste be disposed of down the drain.[1][8]

• Contact Environmental Health and Safety (EHS): Once the waste container is full or has been accumulating for the maximum allowable time per your institution's policy (often 6-12 months), contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management provider to arrange for pickup.[1][7][8]

• Documentation: Complete any necessary waste pickup request forms, accurately detailing the contents of the waste container.

By following these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 3-Ethyl-2-hydroxyheptanoic acid, thereby protecting themselves, their colleagues, and the environment.

References

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• NextSDS. 3-Ethyl-2-hydroxyheptanoic acid — Chemical Substance Information. [Link]

• Laboratory Waste Management Guidelines. [Link]

• Safety Data Sheet. [Link]

• Classification of Wastes and Their Disposal. [Link]

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• U.S. Environmental Protection Agency. Frequent Questions About Managing Hazardous Waste at Academic Laboratories. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• P2 InfoHouse. Removing Carboxylic Acids From Aqueous Wastes. [Link]

• Northwestern University. Hazardous Waste Disposal Guide. [Link]

• NextSDS. 3-hydroxyheptanoic acid — Chemical Substance Information. [Link]

• Purdue University. Hazardous Waste Disposal. [Link]

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Advanced Safety and Operational Protocol for Handling 3-Ethyl-2-hydroxyheptanoic Acid

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of physical and chemical interactions. When handling[1], researchers are dealing with a molecule that possesses a dual-threat physiochemical profile. To build a self-validating safety system, we must first understand the causality behind the chemical's hazards to ensure that every piece of Personal Protective Equipment (PPE) and every operational step serves a specific, scientifically grounded purpose.

Mechanistic Hazard Assessment

The danger of 3-Ethyl-2-hydroxyheptanoic acid (CAS 63834-30-0) stems from its specific molecular architecture, which mirrors the well-documented hazards of its structural analog, [2]:

• Acidic Corrosivity (The Warhead): The alpha-hydroxy carboxylic acid group acts as a potent proton donor. The adjacent hydroxyl group stabilizes the conjugate base through intramolecular hydrogen bonding, effectively lowering the pKa compared to standard aliphatic acids. Upon contact with biological tissues, this leads to rapid localized coagulative necrosis and severe eye damage.

• Lipophilic Penetration (The Delivery System): The 3-ethyl and heptanoic aliphatic chains grant the molecule a high partition coefficient (LogP). This allows the non-ionized acid to rapidly partition into the lipid bilayer of the stratum corneum, carrying the corrosive payload deeper into the dermis and systemic circulation[3]. This transdermal capability bypasses standard aqueous barriers, necessitating specialized non-polar protective equipment.

Mechanistic pathway of 3-Ethyl-2-hydroxyheptanoic acid hazards and targeted PPE mitigation.

Personal Protective Equipment (PPE) Matrix

Standard latex or thin nitrile gloves are insufficient; the lipophilic chains of this acid will permeate latex in minutes. The following matrix outlines the mandatory PPE based on chemical causality[4][5].

PPE Category	Specification	Mechanistic Justification	Replacement Interval
Hand Protection	Butyl Rubber (≥0.4 mm) or Heavy-Duty Nitrile	Butyl rubber provides a dense, non-polar barrier that resists permeation by lipophilic aliphatic chains[6].	Every 4 hours, or immediately upon known contact.
Eye Protection	ANSI Z87.1+ Splash Goggles	Prevents corneal coagulation from the low-pKa alpha-hydroxy group. Safety glasses are insufficient due to vapor risk[5].	N/A (Decontaminate with 5% Na2CO3 after use).
Respiratory	NIOSH Half-Face P100/OV Respirator	Required if handled outside a fume hood. Captures organic vapors that increase exponentially with ambient heating[2].	Change OV cartridges monthly or upon odor detection.
Body Protection	Tychem® 2000 Lab Coat or Apron	Prevents transdermal systemic absorption through contaminated standard cotton lab coats[4].	Discard if visibly contaminated.

Operational Workflow: Safe Dispensing and Handling

To ensure a self-validating protocol, every step must include a verification check to confirm the safety system is active.

• Step 1: Environmental Verification Conduct all primary dispensing inside a certified chemical fume hood. Verify the face velocity is between 0.4 and 0.6 m/s. Place a high-density polyethylene (HDPE) secondary containment tray beneath the work area to catch localized drips.

• Step 2: PPE Integrity Check Perform a pneumatic inflation test on butyl rubber gloves to check for micro-pinholes before donning. Ensure splash goggles form a complete, airtight seal against the face.

• Step 3: Dispensing Protocol Due to the viscosity inherent to medium-chain hydroxy acids, avoid standard air-displacement pipettes which are prone to dripping. Use a positive-displacement pipette for volumes <10 mL, or a grounded PTFE transfer pump for larger preparative volumes.

• Step 4: Post-Operation Inerting Hydroxy acids can slowly oxidize over time. Before sealing the source bottle, purge the headspace with an inert gas (Argon or Nitrogen) for 5 seconds to displace oxygen and moisture, ensuring chemical integrity for future drug development assays.

Spill Response and Disposal Plan

In the event of a breach, do not use water immediately. The dissolution of the acid can be exothermic and will spread the lipophilic hazard across the workspace[5].

• Step 1: Evacuation and Assessment Isolate the spill zone. If the spill exceeds 100 mL outside of secondary containment, all responding personnel must don [2].

• Step 2: Chemical Neutralization Apply a weak base absorbent, such as sodium bicarbonate (NaHCO3) powder, directly to the spill[4]. Causality Check: You will observe effervescence (CO2 gas release). Do not proceed to the next step until all bubbling has ceased. This visual cue self-validates that the carboxylic acid has been fully converted to its water-soluble, non-corrosive sodium salt.

• Step 3: Mechanical Collection Using non-sparking polypropylene tools, sweep the agglomerated, neutralized salt into a rigid HDPE hazardous waste container.

• Step 4: Surface Decontamination Wash the affected surface with a 5% sodium carbonate (Na2CO3) solution to neutralize any microscopic residue, followed by a final distilled water rinse.

• Step 5: Regulated Disposal Label the container clearly as "Hazardous Waste - Neutralized Organic Acid (Contains derivatives of 3-Ethyl-2-hydroxyheptanoic acid)." Store away from strong oxidizing agents (e.g., nitrates, perchlorates) to prevent spontaneous exothermic oxidation[5][6].

Step-by-step decision matrix for 3-Ethyl-2-hydroxyheptanoic acid spill containment.

References

• NextSDS. "3-Ethyl-2-hydroxyheptanoic acid — Chemical Substance Information." NextSDS Database.[Link]

• Occupational Safety and Health Administration (OSHA). "2-ETHYLHEXANOIC ACID | Occupational Chemical Database." United States Department of Labor. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8697, 2-Ethylhexanoic Acid." PubChem. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). "Cobalt salts of 2-ethylhexanoic acid and related compounds: Human health tier II assessment." Australian Government. [Link]

• Hamilton Chemicals. "SAFETY DATA SHEET - Food additive 330, beta-hydroxycarboxylic acid." Hamilton Chemicals NZ. [Link]

• Mchem. "SAFETY DATA SHEET CITRIC ACID ANHYDROUS (Hydroxycarboxylic acid)." Mchem NZ. [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 2-ETHYLHEXANOIC ACID | Occupational Safety and Health Administration [osha.gov]
• 3. 2-Ethylhexanoic Acid | C8H16O2 | CID 8697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hamchem.co.nz [hamchem.co.nz]
• 5. mchem.co.nz [mchem.co.nz]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]